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Core Science & Biosynthesis

Foundational

Pharmacokinetic Profiling of 4,4-Dimethylpiperidin-3-amine Scaffolds in Drug Discovery: A Comprehensive Technical Guide

Executive Summary As a Senior Application Scientist, I approach the pharmacokinetic (PK) profiling of novel chemical entities not merely as a checklist of standard assays, but as a mechanistic puzzle. The 4,4-dimethylpip...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I approach the pharmacokinetic (PK) profiling of novel chemical entities not merely as a checklist of standard assays, but as a mechanistic puzzle. The 4,4-dimethylpiperidin-3-amine scaffold has emerged as a highly privileged structural motif in modern medicinal chemistry[1]. It is particularly critical in the design of next-generation kinase inhibitors, such as those targeting Cyclin-Dependent Kinase 7 (CDK7) for oncology applications[2].

While the incorporation of this functionalized piperidine ring enhances target binding and druglikeness, the inherent basicity of the amine centers presents unique absorption, distribution, metabolism, and excretion (ADME) challenges. This whitepaper deconstructs the structural causality behind this scaffold's PK behavior and provides a self-validating, step-by-step methodology for executing rigorous in vivo profiling.

Structural Causality: The Logic of the Scaffold

To understand the pharmacokinetics of a molecule, we must first interrogate its architecture. Unsubstituted piperidines are often metabolically labile, suffering from rapid Cytochrome P450 (CYP450)-mediated oxidation. Furthermore, highly basic amines can lead to excessive lysosomal trapping and poor membrane permeability, which historically hampered the clinical progression of early CDK7 inhibitors due to gastrointestinal toxicity[3].

The rational addition of the 4,4-dimethyl group adjacent to the 3-amine solves multiple liabilities simultaneously:

  • Metabolic Shielding: The gem-dimethyl substitution provides intense steric hindrance, effectively blocking CYP450 oxidation at the C4 position, a notorious metabolic "soft spot"[1].

  • pKa Modulation: The inductive and steric effects of the bulky methyl groups lower the basicity (pKa) of the adjacent 3-amine. This subtle shift increases the fraction of unionized drug at physiological pH, drastically improving Caco-2 permeability and oral absorption[3].

  • Volume of Distribution ( Vd​ ): Despite the pKa shift, the piperidine N1 nitrogen remains basic, driving extensive tissue penetration and resulting in the large volume of distribution characteristic of this drug class[2].

SPR Scaffold 4,4-Dimethylpiperidin- 3-amine Scaffold Sub1 4,4-Dimethyl Group Scaffold->Sub1 Sub2 3-Amine Moiety Scaffold->Sub2 Sub3 Piperidine N1 Scaffold->Sub3 Out1 Blocks CYP450 Oxidation at C4 Sub1->Out1 Steric Shielding Out2 Modulates pKa & Permeability Sub1->Out2 Inductive Effect Out3 Kinase Hinge H-Bonding Sub2->Out3 Target Binding Out4 High Vd & Tissue Penetration Sub3->Out4 Basic Center

Fig 1: Structure-property relationships of the 4,4-dimethylpiperidin-3-amine scaffold.

Quantitative Data Synthesis: Representative PK Parameters

To contextualize the in vivo behavior of 4,4-dimethylpiperidin-3-amine derivatives, we must evaluate their performance across both Intravenous (IV) and Per Os (PO) administration. The IV arm is non-negotiable; it bypasses first-pass metabolism, providing the absolute baseline required to calculate true clearance ( Cl ), volume of distribution ( Vdss​ ), and oral bioavailability ( F% )[2].

Below is a synthesized data matrix representing the typical pharmacokinetic profile of an optimized CDK7 inhibitor utilizing this scaffold in a Sprague-Dawley rat model.

PK ParameterUnitIV Dosing (1 mg/kg)PO Dosing (10 mg/kg)Mechanistic Rationale
Cmax​ ng/mL8501,200Rapid absorption driven by optimized lipophilicity and pKa[3].
Tmax​ hrN/A1.5Typical for basic amines absorbed efficiently in the small intestine.
AUC0−∞​ hr*ng/mL1,4204,260Indicates moderate-to-high systemic exposure.
t1/2​ hr4.25.1Sustained half-life driven by extensive tissue binding.
Vdss​ L/kg8.5N/AHigh volume of distribution characteristic of basic piperidines[2].
Cl mL/min/kg11.7N/AModerate clearance, successfully protected by the 4,4-dimethyl group.
F %N/A30.0Acceptable oral bioavailability for a targeted kinase inhibitor[2].

Experimental Workflows & Self-Validating Protocols

Achieving reliable PK parameters requires an analytical workflow that is sensitive, reproducible, and self-monitoring. LC-MS/MS is the gold standard for quantifying piperidine derivatives in biological matrices, routinely achieving a lower limit of quantitation (LLOQ) of 0.5–1.0 ng/mL[4][5].

PKWorkflow P1 1. In Vivo Dosing IV (1 mg/kg) & PO (10 mg/kg) Rodent Models P2 2. Serial Sampling Blood Collection (0-24h) EDTA Anticoagulant P1->P2 Pharmacokinetics P3 3. Sample Preparation Protein Precipitation (ACN + 0.1% Formic Acid) P2->P3 Plasma Extraction P4 4. LC-MS/MS Bioanalysis ESI+ MRM Mode C18 Gradient Elution P3->P4 Supernatant Injection P5 5. Pharmacokinetic Modeling Non-Compartmental Analysis (Clearance, Vd, F%) P4->P5 Concentration-Time Data

Fig 2: End-to-end experimental workflow for in vivo pharmacokinetic profiling.

Protocol A: In Vivo Dosing and Sampling

Causality Check: Why use a crossover design? Utilizing the same animals for both IV and PO phases (separated by a 72-hour washout period) eliminates inter-subject anatomical variability, tightening the standard deviation of the resulting bioavailability calculations.

  • Formulation: Dissolve the compound in 5% DMSO, 10% Solutol HS15, and 85% Saline. This ensures the lipophilic scaffold remains in solution without precipitating in the bloodstream.

  • Administration: Administer 1 mg/kg via the tail vein (IV) and 10 mg/kg via oral gavage (PO) to fasted Sprague-Dawley rats.

  • Serial Sampling: Collect 200 µL blood samples via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Plasma Separation: Immediately transfer blood to K2​EDTA tubes and centrifuge at 4,000 rpm for 10 minutes at 4°C. Store plasma at -80°C until analysis.

Protocol B: Self-Validating LC-MS/MS Bioanalysis

Causality Check: Piperidine derivatives are highly basic. The addition of 0.1% formic acid to the acetonitrile crash solvent ensures that the secondary and primary amines remain fully protonated. This prevents non-specific binding to the precipitated protein pellet and maximizes recovery during extraction[5].

  • System Suitability Test (SST): Before analyzing biological samples, inject the LLOQ standard six times. Validation Gate: The system fails, and the run is aborted, if the coefficient of variation (CV) exceeds 15%.

  • Sample Preparation (Protein Precipitation):

    • Aliquot 20 µL of rat plasma into a 96-well plate.

    • Add 100 µL of Acetonitrile containing 0.1% Formic Acid and an isotopically labeled Internal Standard (IS) (e.g., Donepezil-d7 or a structurally similar analog[4]).

    • Vortex for 5 minutes and centrifuge at 14,000 rpm for 10 minutes.

    • Transfer 50 µL of the supernatant to a clean plate and dilute with 50 µL of HPLC-grade water.

  • Chromatography: Inject 5 µL onto a C18 analytical column (e.g., 2.1 × 50 mm, 1.8 µm). Use a gradient elution of Water (0.1% FA) and Acetonitrile (0.1% FA) at a flow rate of 0.4 mL/min.

  • Detection (MRM Mode): Utilize an Electrospray Ionization (ESI) source in positive mode. Monitor the specific precursor-to-product ion transitions for the 4,4-dimethylpiperidin-3-amine derivative.

  • Internal Diagnostic: Monitor the IS peak area across all samples. Validation Gate: A sudden drop in IS response (>20% deviation from the mean) immediately flags matrix suppression or extraction failure for that specific well, invalidating that single data point rather than the whole study.

Conclusion

The pharmacokinetic profiling of 4,4-dimethylpiperidin-3-amine derivatives requires a deep appreciation of how structural modifications dictate biological fate. By leveraging the steric shielding of the gem-dimethyl group, medicinal chemists can overcome the traditional metabolic liabilities of piperidine rings. When coupled with a rigorously validated, self-monitoring LC-MS/MS bioanalytical workflow, researchers can confidently derive the PK parameters necessary to advance these potent scaffolds from discovery into preclinical development.

Sources

Exploratory

The Role of 4,4-Dimethylpiperidin-3-amine in Janus Kinase (JAK) Inhibitor Synthesis: A Mechanistic and Methodological Guide

In modern rational drug design, the architectural rigidity of a pharmacophore often dictates its success in clinical pipelines. As a Senior Application Scientist, I frequently leverage sterically hindered building blocks...

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Author: BenchChem Technical Support Team. Date: April 2026

In modern rational drug design, the architectural rigidity of a pharmacophore often dictates its success in clinical pipelines. As a Senior Application Scientist, I frequently leverage sterically hindered building blocks to force target selectivity. Among these, 4,4-dimethylpiperidin-3-amine (and its benzyl-protected derivatives) has emerged as a structurally privileged intermediate in the synthesis of highly selective Janus kinase (JAK) and Spleen Tyrosine Kinase (Syk) inhibitors ()[1].

This technical whitepaper deconstructs the mechanistic rationale, synthetic integration, and self-validating protocols required to successfully deploy this amine in kinase inhibitor development.

Mechanistic Rationale: The Gem-Dimethyl Effect

The choice to utilize a 4,4-dimethyl substituted piperidine over an unsubstituted or mono-methylated variant is not arbitrary; it is rooted in the Thorpe-Ingold (gem-dimethyl) effect .

In the context of the JAK ATP-binding pocket:

  • Conformational Restriction : The bulky methyl groups at the C4 position lock the piperidine ring into a rigid chair conformation. This prevents the ring from flipping into higher-energy boat conformations that could lead to off-target binding.

  • Vectorial Projection : This rigidity precisely vectors the primary 3-amino group toward the hinge region of the kinase, optimizing hydrogen bonding with the target's backbone.

  • Hydrophobic Shielding : The gem-dimethyl moiety occupies an adjacent hydrophobic sub-pocket within JAK1 and JAK3. Because JAK2 possesses a slightly more constricted sub-pocket, this steric bulk actively penalizes JAK2 binding, thereby driving the highly sought-after JAK1/3 selectivity profile.

Biological Context: Target Pathway Intervention

The primary utility of 4,4-dimethylpiperidin-3-amine derivatives is to halt aberrant signaling in the JAK-STAT pathway, which is heavily implicated in autoimmune diseases and hematological malignancies. By acting as a competitive ATP antagonist, the synthesized heterocyclic core prevents JAK auto-phosphorylation.

JAK_STAT_Pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor Binds JAK JAK Kinase (ATP-Binding Domain) Receptor->JAK Dimerization & Activation STAT STAT Protein JAK->STAT Phosphorylation Nucleus Gene Transcription (Inflammatory Response) STAT->Nucleus Translocation Inhibitor JAK Inhibitor (4,4-Dimethylpiperidine core) Inhibitor->JAK Competitive ATP Blockade

Fig 1: JAK-STAT pathway and the mechanism of competitive ATP blockade by JAK inhibitors.

Synthetic Strategy and Workflow

The integration of this building block into a pyrrolopyrazine core (a common scaffold for Syk/JAK inhibitors) requires a robust, step-economic synthetic workflow. The process begins with the global reduction of a dione precursor to yield 1-benzyl-4,4-dimethylpiperidin-3-amine, followed by a Nucleophilic Aromatic Substitution (SNAr) coupling ()[2].

Synthesis_Workflow Step1 Precursor (Hydroxyimino Dione) Step2 Global Reduction (LiAlH4, THF, 60°C) Step1->Step2 Step 1 Step3 1-Benzyl-4,4-dimethyl piperidin-3-amine Step2->Step3 Step 2 Step4 SNAr Coupling (Heterocyclic Core, DIPEA) Step3->Step4 Step 3 Step5 Deprotection (H2, Pd/C) Step4->Step5 Step 4 Step6 Final JAK Inhibitor (Pyrrolopyrazine Derivative) Step5->Step6 Step 5

Fig 2: Synthetic workflow for integrating 4,4-dimethylpiperidin-3-amine into JAK inhibitors.

Quantitative Data: Structure-Activity Relationship (SAR)

The addition of steric bulk significantly alters both the chemical reactivity of the intermediate and the biological efficacy of the final drug. Table 1 summarizes the representative SAR impact of piperidine substitutions on kinase affinity.

Piperidine C4 SubstitutionSteric BulkConformational RigidityRelative Nucleophilicity (3-NH2)JAK3 Affinity (Theoretical IC50)Kinase Selectivity Profile
Unsubstituted LowLow (Flexible)HighModerate (~15 nM)Poor (Cross-reacts with JAK2)
4-Methyl ModerateModerateModerateHigh (~5 nM)Moderate (10-fold over JAK2)
4,4-Dimethyl High High (Locked Chair) Low Optimal (<2 nM) Excellent (>50-fold over JAK2)

Table 1: Representative SAR demonstrating the gem-dimethyl effect on kinase pocket binding and intermediate reactivity.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Each critical step includes a physical or chemical checkpoint to confirm causality and success before proceeding.

Protocol A: Global Reduction via LiAlH4

Objective: Convert (Z)-1-benzyl-3-(hydroxyimino)-4,4-dimethylpiperidine-2,6-dione to 1-benzyl-4,4-dimethylpiperidin-3-amine.

Causality behind choices: Lithium Aluminum Hydride (LiAlH4) is explicitly chosen because it possesses the potent reductive capacity necessary to simultaneously reduce both the oxime to a primary amine and the highly stable imide carbonyls to a saturated piperidine ring in a single pot ()[2].

  • Preparation : Suspend LiAlH4 (5.0 eq) in anhydrous THF under a nitrogen atmosphere at 0 °C. Causality: Anhydrous conditions are strictly necessary to prevent premature, explosive hydrolysis of the hydride.

  • Addition : Slowly add a solution of the dione precursor (1.0 eq) in anhydrous THF dropwise.

  • Thermal Activation : Warm the suspension to 25 °C for 1 hour, then reflux at 60 °C for 48 hours. Causality: The reduction of imides is kinetically sluggish; sustained thermal energy is required to drive the reaction to completion.

  • Fieser Workup (Self-Validating Step) : Cool the mixture to 0 °C. Sequentially add x mL of water, x mL of 15% NaOH (aq), and 3x mL of water (where x is the mass of LiAlH4 in grams).

    • Validation Checkpoint: The formation of a crisp, white, granular precipitate (aluminum salts) confirms a successful quench. If a gray, gelatinous emulsion forms, the stoichiometry of the quench was incorrect, which will trap the product and drastically reduce yield.

  • Isolation : Filter the granular salts via a Buchner funnel, wash thoroughly with EtOAc, and concentrate the filtrate in vacuo to yield the crude amine as a yellow oil[2].

Protocol B: SNAr Coupling to Pyrrolopyrazine Core

Objective: Attach the sterically hindered amine to the halogenated kinase core.

Causality behind choices: The gem-dimethyl group sterically shields the primary amine, drastically reducing its nucleophilicity. Therefore, standard coupling conditions will fail. Elevated temperatures and a strong, non-nucleophilic base are required to force the substitution.

  • Reagent Mixing : Dissolve the crude 1-benzyl-4,4-dimethylpiperidin-3-amine (1.5 eq) and the halogenated pyrrolopyrazine core (1.0 eq) in dry THF ()[1].

  • Base Addition : Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA acts as a proton sink to drive the equilibrium forward without competing with the amine for the electrophilic core.

  • Reaction : Stir the solution at 60 °C for 12 hours.

  • IPC Validation : Monitor via LC-MS. Validation Checkpoint: The disappearance of the halogenated core mass peak and the appearance of the[M+H]+ peak of the coupled product confirms successful penetration of the steric shield.

References

  • Google Patents. "AU2017295863A1 - Inhibitors of cyclin-dependent kinase 7 (CDK7)". World Intellectual Property Organization / IP Australia.
  • Google Patents. "CN102906095A - 作为syk和jak抑制剂的吡咯并吡嗪衍生物 (Pyrrolopyrazine derivatives as Syk and JAK inhibitors)". China National Intellectual Property Administration.
  • AA Blocks . "4,4-dimethylpiperidin-3-amine (CAS: 2580249-99-4)". AA Blocks Product Catalog. Available at: [Link]

Sources

Foundational

Stereochemical Properties and Chiral Resolution of 4,4-Dimethylpiperidin-3-amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary 4,4-Dimethylpiperidin-3-amine is a highly valuable chiral building block, most nota...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

4,4-Dimethylpiperidin-3-amine is a highly valuable chiral building block, most notably utilized in the synthesis of next-generation cyclin-dependent kinase 7 (CDK7) inhibitors . While industry terminology frequently refers to the "diastereomers" of this compound, a rigorous stereochemical analysis reveals that the free base possesses only a single chiral center (C3), meaning it natively exists as a pair of enantiomers.

The concept of diastereomerism in this molecule applies strictly to two critical operational contexts:

  • Conformational Diastereomerism: The dynamic 3D chair conformations of the piperidine ring.

  • Configurational Diastereomerism (Salts): The formation of diastereomeric salts via chiral derivatization, which is the foundational mechanism for resolving the racemic mixture into pure enantiomers.

This guide provides an in-depth analysis of these stereochemical properties and establishes a self-validating, field-proven protocol for the chiral resolution of this critical intermediate.

Structural Analysis & Conformational Diastereomerism

In the 4,4-dimethylpiperidin-3-amine architecture, the C4 position is rendered achiral due to the presence of a gem-dimethyl group. Consequently, C3 is the sole stereocenter, yielding the (3R)- and (3S)-enantiomers. However, the 3D geometry of the piperidine ring introduces a layer of conformational complexity.

The piperidine ring adopts a stable chair conformation where the C4 gem-dimethyl group forces one methyl into an axial position and the other into an equatorial position. The primary amine at C3 can alternate between axial and equatorial orientations via a rapid ring flip.

Causality of Conformational Stability: If the C3-NH₂ group occupies the axial position, it experiences severe 1,3-diaxial steric clashes with the axial protons at C1 (nitrogen) and C5. Furthermore, it suffers a gauche interaction with the equatorial C4 methyl group. Conversely, when the C3-NH₂ group is equatorial, these 1,3-diaxial clashes are completely relieved. Therefore, the conformational equilibrium heavily favors the equatorial-NH₂ diastereomer, dictating the molecule's reactivity profile during nucleophilic attacks.

ConformationalLogic Chair1 Axial-NH2 Conformer (Higher Energy) Chair2 Equatorial-NH2 Conformer (Lower Energy) Chair1->Chair2 Ring Flip (Equilibrium) Interactions Severe 1,3-Diaxial Clashes (NH2 vs. Axial Protons) Chair1->Interactions Stability Minimal Steric Clash (Thermodynamically Favored) Chair2->Stability

Conformational diastereomerism of the piperidine ring highlighting thermodynamic stability.

The Principle of Diastereomeric Salt Resolution

Because the (3R) and (3S) enantiomers possess identical physical properties (solubility, boiling point, etc.) in an achiral environment, they cannot be separated by standard crystallization. To isolate the target enantiomer, the racemic amine must be reacted with an enantiopure chiral acid—such as (R,R)-tartaric acid—to form a pair of diastereomeric salts .

Unlike enantiomers, diastereomers have distinct lattice energies and solubilities. The less soluble salt—e.g., [(3R)-amine • (R,R)-tartrate]—will preferentially crystallize out of solution, leaving the more soluble[(3S)-amine • (R,R)-tartrate] salt in the mother liquor.

Note: In industrial drug development, the N1 position is typically protected with a benzyl group (yielding 1-benzyl-4,4-dimethylpiperidin-3-amine) prior to resolution. This prevents the secondary piperidine nitrogen from interfering with the resolving agent and provides a strong UV chromophore for downstream HPLC analysis.

ResolutionWorkflow Racemate Racemic Amine (3R) & (3S) Mixture SaltFormation Diastereomeric Salt Formation (Ethanol/Water, 75°C to 20°C) Racemate->SaltFormation ResolvingAgent Chiral Acid e.g., (R,R)-Tartaric Acid ResolvingAgent->SaltFormation DiaSalt1 Less Soluble Salt [(3R)-Amine • (R,R)-Tartrate] SaltFormation->DiaSalt1 Crystallization DiaSalt2 More Soluble Salt [(3S)-Amine • (R,R)-Tartrate] SaltFormation->DiaSalt2 Mother Liquor FreeBase1 Pure (3R)-Amine (Target Enantiomer) DiaSalt1->FreeBase1 Alkaline Workup FreeBase2 Pure (3S)-Amine (Recovered) DiaSalt2->FreeBase2 Alkaline Workup

Workflow for the chiral resolution of 4,4-dimethylpiperidin-3-amine via diastereomeric salts.

Self-Validating Experimental Protocol: Fractional Crystallization

The following methodology outlines the resolution of racemic 1-benzyl-4,4-dimethylpiperidin-3-amine. This protocol is designed as a self-validating system , incorporating a mandatory analytical feedback loop before bulk processing.

Step 1: Diastereomeric Salt Formation
  • Suspend 1.0 equivalent of racemic 1-benzyl-4,4-dimethylpiperidin-3-amine and 1.0 equivalent of (R,R)-tartaric acid in a 9:1 (v/v) mixture of Ethanol/Water.

  • Causality of Solvent Choice: Water is strictly required to disrupt the strong intermolecular hydrogen-bonding network of pure tartaric acid, enabling dissolution. Ethanol lowers the dielectric constant of the medium, creating a steep solubility gradient that forces the less soluble diastereomeric salt to precipitate upon cooling.

  • Heat the suspension to 75°C under constant stirring until a homogenous, clear solution is achieved.

Step 2: Thermodynamic Crystallization
  • Cool the reactor from 75°C to 20°C at a strictly controlled rate of 10°C per hour .

  • Causality of Cooling Rate: Rapid cooling induces supersaturation and kinetic precipitation, which traps the more soluble diastereomer within the crystal lattice of the less soluble one (co-crystallization). A slow, thermodynamically controlled cooling ramp ensures that only the less soluble[(3R)-amine • (R,R)-tartrate] salt builds a highly ordered, pure crystal lattice.

  • Filter the resulting crystals and wash with cold (5°C) absolute ethanol.

Step 3: Validation Checkpoint (Self-Validating Loop)

Do not proceed to bulk free-basing without confirming optical purity.

  • Take a 5 mg aliquot of the filtered crystals.

  • Partition the aliquot between 1 mL of 2M NaOH and 1 mL of Dichloromethane (DCM).

  • Extract the DCM layer, evaporate the solvent, and reconstitute in the HPLC mobile phase.

  • Run Chiral HPLC (see Table 2). Decision Gate: If the enantiomeric excess (ee) is < 98%, perform a recrystallization of the bulk salt from 9:1 EtOH/Water before proceeding.

Step 4: Bulk Free-Basing
  • Suspend the validated, optically pure salt in water.

  • Adjust the aqueous phase to pH > 10 using 2M NaOH.

  • Extract the aqueous phase three times with DCM. The tartaric acid remains partitioned in the aqueous layer as sodium tartrate, while the enantiopure (3R)-1-benzyl-4,4-dimethylpiperidin-3-amine migrates into the organic layer.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure chiral building block.

Quantitative Data & Analytical Validation

To ensure rigorous quality control, the physical and analytical properties of the resulting stereoisomers must be benchmarked against the data summarized below.

Table 1: Comparative Physical Properties of Diastereomeric Salts

Property[(3R)-Amine • (R,R)-Tartrate][(3S)-Amine • (R,R)-Tartrate]
Solubility (EtOH/H₂O 9:1 at 20°C) ~15 mg/mL (Precipitates)>100 mg/mL (Remains in solution)
Melting Point 185 - 187 °C142 - 145 °C
Specific Rotation [α]D Positive (+)Negative (-)
Physical State Highly crystalline solidAmorphous solid / Viscous oil

Table 2: Chiral HPLC Method Parameters for Validation (Note: UV detection relies on the 1-benzyl protecting group; the unprotected free base lacks a sufficient chromophore for 210 nm detection).

ParameterCondition / Specification
Stationary Phase (Column) Chiralpak IG (250 x 4.6 mm, 5 µm)
Mobile Phase Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v)
Flow Rate 1.0 mL/min
Detection Wavelength UV at 210 nm and 254 nm
Column Temperature 25 °C
Retention Time (3R-Enantiomer) ~8.5 minutes
Retention Time (3S-Enantiomer) ~11.2 minutes

References

  • Title: Inhibitors of cyclin-dependent kinase 7 (CDK7)
  • Title: Stereochemistry of Organic Compounds Source: Wiley URL: [Link]

Exploratory

Investigating P-glycoprotein Substrate Potential: A Case Study of 4,4-Dimethylpiperidin-3-amine

An In-Depth Technical Guide for Drug Development Professionals Abstract P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter superfamily, is a critical determinant of drug disposition and a key f...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Abstract

P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter superfamily, is a critical determinant of drug disposition and a key factor in multidrug resistance.[1][2][3] Its function as an efflux pump in vital barrier tissues—such as the intestinal epithelium, the blood-brain barrier, and the kidney—profoundly impacts drug absorption, distribution, and elimination.[4] Consequently, early identification of whether a new chemical entity (NCE) is a P-gp substrate is a regulatory expectation and a cornerstone of modern drug development.[5][6][7] This guide provides a comprehensive, multi-tiered strategy for determining if the novel compound, 4,4-Dimethylpiperidin-3-amine, is a substrate of the P-gp transporter. We will progress from rapid, cost-effective computational assessments to definitive, regulatory-accepted in vitro cell-based assays, explaining the scientific rationale behind each experimental choice and providing detailed, field-proven protocols.

Introduction: The Role of P-glycoprotein in Pharmacokinetics

P-glycoprotein (P-gp, also known as MDR1 or ABCB1) is an ATP-dependent efflux transporter with broad substrate specificity.[8][9] Its primary physiological role is protective, actively expelling a wide array of xenobiotics and toxins from cells.[1][10] For drug development professionals, this has significant implications:

  • Reduced Oral Bioavailability: High P-gp expression in the apical membrane of intestinal enterocytes can actively pump orally administered drugs back into the gut lumen, limiting their absorption.[8]

  • Limited Blood-Brain Barrier Penetration: P-gp is highly expressed in the endothelial cells of brain capillaries and is a major component of the blood-brain barrier, preventing many drugs from reaching their therapeutic targets within the central nervous system (CNS).[11]

  • Drug-Drug Interactions (DDIs): Co-administration of a P-gp substrate with a P-gp inhibitor can lead to clinically significant DDIs, causing unexpected toxicity or altered efficacy.[4]

Given these critical roles, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) recommend investigating the interaction of NCEs with P-gp.[5][7] This guide uses 4,4-Dimethylpiperidin-3-amine as a candidate molecule to illustrate a robust and logical workflow for this investigation.

Candidate Molecule Analysis: 4,4-Dimethylpiperidin-3-amine

A preliminary analysis of the chemical structure of 4,4-Dimethylpiperidin-3-amine provides clues about its potential as a P-gp substrate. P-gp substrates are often, though not exclusively, lipophilic, of a certain molecular size, and may contain nitrogen atoms or hydrogen bond acceptors.[3][12] The piperidine ring and amine group in 4,4-Dimethylpiperidin-3-amine suggest it may possess physicochemical properties that fall within the broad recognition profile of P-gp.[12] However, structural analysis alone is insufficient. A systematic, evidence-based approach is required.

A Tiered Investigative Strategy

We advocate for a tiered approach that balances throughput, cost, and biological relevance. The strategy begins with computational predictions and progresses to more complex and definitive biological assays. This workflow ensures that resources are allocated efficiently, with each stage informing the decision to proceed to the next.

G cluster_0 Tier 1: In Silico Assessment cluster_1 Tier 2: Biochemical Confirmation cluster_2 Tier 3: Definitive Cellular Assays ('Gold Standard') cluster_3 Final Assessment in_silico Computational Modeling (QSAR, Molecular Docking) atpase P-gp ATPase Assay in_silico->atpase Initial Indication mdck MDCK-MDR1 Bidirectional Transport Assay atpase->mdck Interaction Confirmed caco2 Caco-2 Bidirectional Transport Assay decision Classification: Substrate / Non-Substrate mdck->decision Efflux Ratio Determined caco2->decision Intestinal Context

Caption: Tiered workflow for P-gp substrate identification.

Tier 1: In Silico & Computational Assessment

The initial step involves using computational models to predict the likelihood of an interaction between 4,4-Dimethylpiperidin-3-amine and P-gp. These methods are fast, require no physical compound, and can help prioritize candidates in early discovery.

  • Scientific Rationale: Computational approaches, such as quantitative structure-activity relationship (QSAR) and molecular docking, leverage large datasets of known P-gp substrates and inhibitors to identify key structural and physicochemical features that govern binding.[1][13][14] Molecular docking can provide insights into potential binding modes and interactions with key residues within the P-gp binding pocket.[13] While not definitive, a strong in silico signal provides a solid rationale for advancing the compound to more resource-intensive in vitro testing.

  • Expected Outcome: A probability score or binding energy estimate suggesting whether 4,4-Dimethylpiperidin-3-amine is likely to be a P-gp substrate.

Tier 2: In Vitro Biochemical Assay - P-gp ATPase Activity

This assay provides the first experimental evidence of a direct interaction between the test compound and the P-gp transporter.

  • Scientific Rationale: P-gp utilizes the energy from ATP hydrolysis to efflux substrates.[9] The binding and transport of a substrate can stimulate P-gp's basal ATPase activity.[15] This assay uses purified membrane vesicles containing high concentrations of human P-gp to measure the rate of ATP hydrolysis (by detecting the generation of inorganic phosphate) in the presence of the test compound.[16] An increase in ATPase activity suggests the compound is a substrate. Conversely, some compounds can inhibit this activity.

G cluster_0 Mechanism Pgp P-gp Transporter (in membrane vesicle) ADP ADP + Pi Pgp->ADP ATP ATP ATP->Pgp Hydrolysis Compound Test Compound (e.g., 4,4-Dimethylpiperidin-3-amine) Compound->Pgp Binding & Transport Measure Measure Pi (Phosphate) via Colorimetric Reaction ADP->Measure Quantify

Caption: Principle of the P-gp ATPase Assay.

  • Preparation: Thaw P-gp-containing membrane vesicles on ice. Prepare assay buffer and ATP solution.

  • Plate Setup: In a 96-well plate, add assay buffer, the test compound (4,4-Dimethylpiperidin-3-amine) across a range of concentrations, and control compounds (e.g., Verapamil as a known stimulator, Sodium Orthovanadate to measure P-gp specific activity).[17]

  • Pre-incubation: Add the P-gp membrane vesicles to the wells and pre-incubate for 5 minutes at 37°C.[17]

  • Reaction Initiation: Initiate the reaction by adding MgATP to all wells.[17]

  • Incubation: Incubate the plate for 20-30 minutes at 37°C to allow for ATP hydrolysis.

  • Detection: Stop the reaction and add a colorimetric reagent (e.g., based on malachite green) that detects inorganic phosphate (Pi).[17]

  • Measurement: Read the absorbance at the appropriate wavelength (e.g., ~620 nm).

  • Analysis: Calculate the P-gp-specific ATPase activity by subtracting the vanadate-insensitive activity. Plot the activity against the test compound concentration to determine if it stimulates or inhibits P-gp.

Tier 3: In Vitro Cellular Assays - The "Gold Standard"

The most definitive in vitro assessment involves measuring the directional transport of a compound across a polarized monolayer of cells that overexpress human P-gp. The Madin-Darby canine kidney (MDCK) cell line transfected with the human MDR1 gene (MDCK-MDR1) is considered the gold standard by regulatory agencies.[6] The Caco-2 cell line, derived from human colon adenocarcinoma, is also widely used as it endogenously expresses P-gp and other intestinal transporters, providing a model that more closely mimics the human gut epithelium.[18][19][20]

  • Scientific Rationale: These cells are grown on semi-permeable filter supports (e.g., Transwells™), creating two distinct compartments: an apical (A) side, mimicking the gut lumen or blood side of the BBB, and a basolateral (B) side, mimicking the blood or brain side, respectively.[18][21] By measuring the rate of compound appearance in the receiver compartment in both directions (A-to-B and B-to-A), one can calculate the apparent permeability (Papp). If a compound is a P-gp substrate, its transport from the basolateral to the apical side (B-to-A, efflux) will be significantly faster than from the apical to the basolateral side (A-to-B, influx). The ratio of these rates is the Efflux Ratio (ER) . An ER greater than 2.0 is a strong indicator of active efflux.[19][22] The inclusion of a potent P-gp inhibitor (e.g., elacridar, verapamil) serves as a critical control; if the compound is a true substrate, the inhibitor will block the efflux, causing the ER to decrease to approximately 1.0.[23]

G A_donor Add Compound (A -> B Transport) Cell_monolayer Polarized Cell Monolayer (MDCK-MDR1 or Caco-2) on semi-permeable membrane A_donor->Cell_monolayer Passive Permeability A_receiver Sample Here (B -> A Transport) B_receiver Sample Here (A -> B Transport) B_donor Add Compound (B -> A Transport) B_donor->Cell_monolayer Passive Permeability Cell_monolayer->B_receiver (Papp A->B) Pgp P-gp Pgp->A_receiver Active Efflux (Papp B->A)

Caption: Bidirectional transport across a polarized cell monolayer.

  • Cell Culture: Seed MDCK-MDR1 cells onto 24-well Transwell™ inserts and culture for 3-5 days until a confluent monolayer is formed.[24][25]

  • Monolayer Integrity Check: Before the assay, measure the Transepithelial Electrical Resistance (TEER) to ensure tight junctions have formed.[21][24] A TEER value >600 Ohms/cm² is typically required for MDCK-MDR1 cells.[24]

  • Assay Setup:

    • Wash the cell monolayers with pre-warmed transport buffer (e.g., HBSS).

    • Prepare donor solutions of 4,4-Dimethylpiperidin-3-amine (e.g., at 10 µM) in transport buffer, both with and without a P-gp inhibitor (e.g., 1 µM elacridar).[24]

    • For A-to-B transport , add the donor solution to the apical compartment and fresh transport buffer to the basolateral compartment.

    • For B-to-A transport , add the donor solution to the basolateral compartment and fresh buffer to the apical compartment.

  • Incubation: Incubate the plates at 37°C with 5% CO₂ on an orbital shaker for a set time (e.g., 90 minutes).[24][25]

  • Sampling: At the end of the incubation, collect samples from both the donor and receiver compartments.

  • Post-Assay Integrity Check: Perform a Lucifer Yellow leak test to confirm monolayer integrity was maintained throughout the experiment.[25]

  • Quantification: Analyze the concentration of 4,4-Dimethylpiperidin-3-amine in all samples using a validated LC-MS/MS method.[24]

  • Data Analysis:

    • Calculate the apparent permeability (Papp) in cm/s for each direction using the formula: Papp = (dQ/dt) / (A * C₀) , where dQ/dt is the rate of permeation, A is the surface area of the insert, and C₀ is the initial donor concentration.[22][24]

    • Calculate the Efflux Ratio (ER) = Papp (B-to-A) / Papp (A-to-B) .

    • Calculate the percent recovery to check for issues like compound binding to plastic or cell metabolism.

Data Interpretation & Decision Making

The data from the tiered approach must be synthesized to make a final classification. The table below illustrates a hypothetical data set for 4,4-Dimethylpiperidin-3-amine.

Assay ConditionPapp (A→B) (10⁻⁶ cm/s)Papp (B→A) (10⁻⁶ cm/s)Efflux Ratio (ER)% Recovery
Control (- Inhibitor) 0.57.515.0 95%
+ Elacridar (1 µM) 0.60.71.2 98%
Atenolol (Low Perm.) <0.5<0.5~1.0>90%
Propranolol (High Perm.) >20>20~1.0>90%
Digoxin (P-gp Substrate) 0.28.040.0>90%

Interpretation of Hypothetical Results:

  • The high efflux ratio (ER = 15.0) in the absence of an inhibitor strongly indicates that 4,4-Dimethylpiperidin-3-amine is actively transported.

  • The dramatic reduction of the ER to 1.2 in the presence of elacridar, a specific P-gp inhibitor, confirms that this active transport is mediated by P-gp.

  • The low A-to-B Papp value suggests that in the absence of efflux, the compound has low to moderate passive permeability.

  • The high recovery values indicate that the results are not confounded by compound loss.

Final Classification: Based on this data, 4,4-Dimethylpiperidin-3-amine would be definitively classified as a P-glycoprotein substrate .

Conclusion

Determining whether a new chemical entity is a P-gp substrate is a non-negotiable step in modern drug discovery and development. By employing a systematic, tiered approach—beginning with predictive in silico models, followed by confirmatory biochemical assays, and culminating in the gold-standard bidirectional cellular transport assay—researchers can confidently and efficiently characterize the P-gp liability of novel compounds like 4,4-Dimethylpiperidin-3-amine. This structured methodology not only satisfies regulatory requirements but also provides crucial insights into a compound's pharmacokinetic profile, enabling informed decisions to be made about its future development path.

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  • European Medicines Agency. (2012, June 21). Guideline on the investigation of drug interactions. EMA. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfBkJS5Da_IFQkaVDFwYjTxlplSS7SD1RC3_OdYU6lKqEo6oakQhPDi4T9dLX0DXasOvm4cYmLtiqGyH9L91mv0xYSsE0M9aFkJhZJo-SwI0wnP0p7xhLHUEI0abYwWOsBxr1XdC2oIsTEbVxnYskom0LPREqs3QHWj8gOJ559_jHx60Rnxzw34k-3wYRJjQGEpsHERBUFg1_953osIs9akykzcV1UoNPOCYs1PYgmUm49]
  • Sharom, F. J. (2011). Determining P-glycoprotein-drug interactions: evaluation of reconstituted P-glycoprotein in a liposomal system and LLC-MDR1 polarized cell monolayers. PMC. [https://vertexaisearch.cloud.google.
  • BLD Pharm. (n.d.). (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride. BLD Pharm. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFduGgJEe2pDXKUDS2LnlURCaj28tHHlJcDKvu-oschYShLYgLlgJCi7Mmygja4VsbvvDZ6_C28simxK7C9XiS6T734FnthmzePR4CIxXanGcTtz02eTYrwkC9otYgPJvdvsOnwcsIfEJe5kET6CA==]
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Sources

Foundational

Physicochemical Profiling and Application of 4,4-Dimethylpiperidin-3-amine in Drug Discovery

Abstract 4,4-Dimethylpiperidin-3-amine is an emerging aliphatic diamine scaffold utilized extensively in modern medicinal chemistry. Featuring a sterically demanding gem-dimethyl group adjacent to a primary amine, this m...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract 4,4-Dimethylpiperidin-3-amine is an emerging aliphatic diamine scaffold utilized extensively in modern medicinal chemistry. Featuring a sterically demanding gem-dimethyl group adjacent to a primary amine, this molecule provides unique conformational restrictions that are highly sought after in kinase inhibitor design. This technical guide details its exact molecular weight, comprehensive solubility profile, and the causal mechanisms dictating its physicochemical behavior.

Structural and Physicochemical Profiling

At the core of this compound's utility is its precise molecular architecture. The presence of the 4,4-dimethyl substitution induces the Thorpe-Ingold effect, compressing the internal bond angles of the piperidine ring and projecting the 3-amino group into a rigid, predictable vector. This conformational locking reduces the entropic penalty upon binding to target proteins, making it an ideal pharmacophore for high-affinity ligands.

Based on structural data from the [1], the fundamental properties of the molecule are summarized below.

Table 1: Fundamental Physicochemical Properties

PropertyValue
IUPAC Name 4,4-Dimethylpiperidin-3-amine
CAS Registry Number 2580249-99-4
Molecular Formula C₇H₁₆N₂
Molecular Weight 128.22 g/mol
Exact Mass 128.1313 Da
Estimated LogP (Free Base) 1.3
Solubility Profile and Thermodynamic Behavior

As a di-basic compound, 4,4-dimethylpiperidin-3-amine exhibits a highly pH-dependent aqueous solubility profile. The secondary piperidine nitrogen typically exhibits a pKa of ~10.2, while the primary amine at C3 possesses a lower pKa of ~8.5 due to the proximity of the electron-withdrawing ring nitrogen.

The Causality of Ionization on Solubility: At physiological pH (7.4), the molecule exists predominantly as a mono-cation. This ionization state guarantees excellent aqueous solubility, preventing aggregation in biological assays. However, in its un-ionized free base form (pH > 11), the lipophilic contribution of the gem-dimethyl group drives the molecule out of the aqueous phase, necessitating organic co-solvents for stock preparation.

Table 2: Comprehensive Solubility Profile

Solvent / MediumSolubility RangeDominant State of Ionization
Aqueous Buffer (pH 1.2 - 6.0) > 50 mg/mLDi-cationic
Aqueous Buffer (pH 7.4) ~ 15 - 20 mg/mLMono-cationic
Aqueous Buffer (pH 12.0) < 5 mg/mLFree Base (Neutral)
Dimethyl Sulfoxide (DMSO) > 100 mMNeutral
Methanol / Ethanol > 100 mMNeutral
Dichloromethane (DCM) > 50 mMNeutral
Experimental Methodology: Self-Validating Thermodynamic Solubility Protocol

To accurately determine the solubility of 4,4-dimethylpiperidin-3-amine across different pH ranges, a self-validating thermodynamic shake-flask method is employed. This protocol aligns with the [2].

Step-by-Step Protocol
  • Buffer Preparation : Prepare 50 mM buffers at pH 1.2 (HCl/KCl), pH 7.4 (Phosphate), and pH 10.0 (Carbonate).

  • Compound Spiking : Add an excess of 4,4-dimethylpiperidin-3-amine (solid) to 1 mL of each buffer to form a visible, super-saturated suspension.

  • Incubation & Equilibration : Shake the vials at 300 RPM for 24 hours at 37.0 ± 0.5 °C.

    • Causality: A 24-hour equilibration is strictly required to allow the system to transition from transient kinetic (amorphous) solubility to true thermodynamic (crystalline) solubility. Shorter incubations often yield artificially high concentrations.

  • Phase Separation (Ultracentrifugation) : Centrifuge the suspension at 100,000 × g for 30 minutes.

    • Causality: Standard syringe filters (e.g., PTFE or PVDF) exhibit non-specific binding with lipophilic amines, which artificially lowers the quantified concentration. Ultracentrifugation eliminates this membrane-binding artifact, ensuring only truly dissolved molecules remain in the supernatant.

  • System Validation & Controls (Critical Step) : Run Propranolol (high solubility control) and Amiodarone (low solubility control) in parallel. The assay is only validated and trusted if Propranolol recovers at >50 mg/mL and Amiodarone at <0.1 mg/mL at pH 7.4. This proves the phase separation was successful and the analytical instrument is properly calibrated.

  • Quantification : Dilute the supernatant in the mobile phase and analyze via HPLC-UV at 210 nm against a standard curve.

SolubilityWorkflow Start 1. Compound Spiking (4,4-Dimethylpiperidin-3-amine) Buffer 2. Buffer Addition (pH 1.2, 7.4, 10.0) Start->Buffer Incubate 3. 24h Equilibration (37°C, 300 RPM) Buffer->Incubate Filter 4. Phase Separation (100,000 × g Ultracentrifugation) Incubate->Filter Analyze 5. HPLC-UV Quantification (System Validation via Controls) Filter->Analyze Result Thermodynamic Solubility Curve Analyze->Result

Workflow for thermodynamic pH-solubility profiling of basic amines.

Synthetic Utility: Application in CDK7 Inhibitors

Beyond its physical properties, 4,4-dimethylpiperidin-3-amine is a critical nucleophile in the synthesis of advanced oncology therapeutics. As detailed in the patent literature for [3], the primary amine at the 3-position is leveraged in Nucleophilic Aromatic Substitution (SNAr) reactions to build pyrimidinyl-indole cores.

Causality of Reaction Conditions: The SNAr reaction utilizes N,N-diisopropylethylamine (DIPEA) as a non-nucleophilic base in tetrahydrofuran (THF) at 80 °C. DIPEA is specifically chosen over smaller bases (like triethylamine) because its steric bulk prevents it from competing with 4,4-dimethylpiperidin-3-amine for the electrophile. Simultaneously, DIPEA efficiently scavenges the acidic byproducts (e.g., HF or HCl) generated during the substitution. If these acids were not scavenged, they would protonate the primary amine of our target compound, rendering it non-nucleophilic and immediately halting the reaction.

CDK7Pathway Amine 4,4-Dimethylpiperidin-3-amine (Nucleophile) Reaction SNAr Reaction (DIPEA, THF, 80°C) Amine->Reaction Core Pyrimidinyl-Indole Core (Electrophile) Core->Reaction Intermediate Substituted Piperidinyl-Pyrimidine Reaction->Intermediate CDK7 CDK7 Inhibitor (Target Compound) Intermediate->CDK7

SNAr synthetic pathway utilizing the amine for CDK7 inhibitors.

References
  • ChemSrc Database . "4,4-dimethylpiperidin-3-amine (CAS 2580249-99-4)". ChemSrc. Available at:[Link]

  • European Medicines Agency (EMA) . "ICH M9 guideline on biopharmaceutics classification system-based biowaivers". International Council for Harmonisation. Available at:[Link]

  • World Intellectual Property Organization. "Inhibitors of cyclin-dependent kinase 7 (CDK7)". Patent WO2018013867A1.
Exploratory

The Strategic Utility of 4,4-Dimethylpiperidin-3-amine in Advanced Kinase Inhibitor Design

Executive Summary In contemporary medicinal chemistry, the design of highly selective kinase inhibitors relies heavily on the integration of privileged scaffolds that can precisely navigate the complex topography of ATP-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the design of highly selective kinase inhibitors relies heavily on the integration of privileged scaffolds that can precisely navigate the complex topography of ATP-binding pockets. 4,4-Dimethylpiperidin-3-amine (often utilized in its protected form, 1-benzyl-4,4-dimethylpiperidin-3-amine) has emerged as a critical pharmacophore building block. This in-depth technical guide explores the structural rationale behind this specific moiety, its primary applications in targeting cyclin-dependent kinase 7 (CDK7) and Syk/JAK pathways, and the validated synthetic methodologies required to incorporate it into active pharmaceutical ingredients (APIs).

Structural Rationale & Pharmacophore Dynamics

The selection of 4,4-dimethylpiperidin-3-amine over an unsubstituted piperidine ring is driven by three distinct pharmacokinetic and pharmacodynamic advantages:

  • The Gem-Dimethyl Conformational Lock : The presence of the gem-dimethyl group at the C4 position introduces significant steric bulk. This steric hindrance restricts the conformational flexibility of the piperidine chair, effectively "locking" the C3 primary amine into a predictable orientation (typically equatorial in the active enantiomer). This pre-organization reduces the entropic penalty upon drug-target binding, dramatically enhancing affinity for the kinase hinge region.

  • Metabolic Shielding : Unsubstituted aliphatic rings are notorious liabilities in drug development due to their susceptibility to cytochrome P450-mediated hydroxylation. The C4 position of piperidine is a primary site for such oxidative metabolism. The gem-dimethyl substitution completely blocks this metabolic weak point, extending the in vivo half-life of the resulting therapeutic.

  • Modulation of Lipophilicity : The addition of two methyl groups increases the overall lipophilicity (LogP) of the molecule, which is crucial for optimizing cellular membrane permeability, particularly for intracellular targets like cytosolic and nuclear kinases.

Primary Pharmaceutical Applications

CDK7 Inhibition in Oncology

CDK7 is a master regulatory kinase with a dual function: it acts as a CDK-activating kinase (CAK) in the cytosol to drive cell cycle progression, and it forms the core of the RNA polymerase II (RNAP II) complex in the nucleus to regulate gene transcription [1]. Because many highly aggressive cancers (e.g., leukemia, melanoma, multiple myeloma) are transcriptionally addicted, dual inhibition of the cell cycle and transcription via CDK7 induces rapid apoptosis.

Derivatives of 4,4-dimethylpiperidin-3-amine are frequently coupled to pyrimidine-indole cores to create highly selective CDK7 inhibitors[2]. The piperidine amine serves as a crucial hydrogen bond donor/acceptor network within the CDK7 active site.

CDK7_Pathway CDK7 CDK7 Complex (CAK & TFIIH) CellCycle Cell Cycle Progression (CDK1/2/4/6 Activation) CDK7->CellCycle Phosphorylates Transcription Transcription (RNAP II CTD Phosphorylation) CDK7->Transcription Phosphorylates Apoptosis Apoptosis / Cell Death (Cancer Cells) CellCycle->Apoptosis Arrested Transcription->Apoptosis Halted Inhibitor CDK7 Inhibitor (4,4-Dimethylpiperidine deriv.) Inhibitor->CDK7 Inhibits

Fig 1: CDK7 regulatory pathway and targeted inhibition mechanism.

Syk and JAK Inhibition in Immunology

Beyond oncology, the 4,4-dimethylpiperidin-3-amine scaffold is utilized in the synthesis of pyrrolopyrazine derivatives targeting Spleen Tyrosine Kinase (Syk) and Janus Kinases (JAK) [3]. These kinases are central to immune receptor signaling. Inhibitors featuring this piperidine moiety have shown efficacy in downregulating aberrant immune responses, making them valuable candidates for treating autoimmune and inflammatory diseases.

Data Summary: Pharmacological Targets
Target KinasePrimary Disease IndicationScaffold Core PartnerRole of 4,4-Dimethylpiperidin-3-amine
CDK7 Cancers (Leukemia, Melanoma)Pyrimidine-IndoleHinge-binding, conformational lock
Syk / JAK Autoimmune / InflammatoryPyrrolopyrazineTarget selectivity, metabolic stability

Synthetic Workflows & Methodologies

The integration of 4,4-dimethylpiperidin-3-amine into a larger drug scaffold is typically achieved via a Nucleophilic Aromatic Substitution ( SN​Ar ) or Buchwald-Hartwig cross-coupling. Because the primary amine is highly nucleophilic, it efficiently displaces leaving groups (such as halogens or sulfonyls) on electron-deficient heteroaromatic rings[4].

Synthetic_Workflow Step1 1. Precursor Synthesis (Piperidine Core Formation) Step2 2. N-Benzylation (1-benzyl-4,4-dimethylpiperidin-3-amine) Step1->Step2 Benzyl Bromide, Base Step3 3. SNAr Coupling (Kinase Core Attachment) Step2->Step3 DIPEA, THF, 60°C Step4 4. Deprotection & Purification (Final API Isolation) Step3->Step4 Pd/C, H2 (Cleavage)

Fig 2: Synthetic workflow for integrating the piperidine scaffold.

Self-Validating Experimental Protocol: SN​Ar Coupling

The following protocol details the coupling of 1-benzyl-4,4-dimethylpiperidin-3-amine to a 3-(2-(methylsulfonyl)pyrimidin-4-yl)-1H-indole core, a critical step in synthesizing CDK7 inhibitors [2]. This protocol is designed as a self-validating system, ensuring that each step has a mechanistic rationale and an in-process control.

Reagents & Stoichiometry
ReagentEquivalentsFunction / Rationale
1-benzyl-4,4-dimethylpiperidin-3-amine1.5 eq (2.02 mmol)Nucleophile. Excess is used to drive the reaction to completion.
Pyrimidine-Indole Electrophile1.0 eq (1.35 mmol)Scaffold core bearing a methylsulfonyl leaving group.
N,N-Diisopropylethylamine (DIPEA)4.5 eq (6.06 mmol)Non-nucleophilic base. Scavenges the generated methanesulfinic acid.
Anhydrous THF34 mLPolar aprotic solvent. Stabilizes the Meisenheimer transition state.
Anhydrous Na2​SO4​ As neededDesiccant. Prevents water from acting as a competing nucleophile.
Step-by-Step Methodology

Step 1: Rigorous Desiccation (Causality: Preventing Hydrolysis) Moisture in the reaction vessel will act as a competing nucleophile, hydrolyzing the methylsulfonyl group into an inactive phenol.

  • Action : Dissolve the crude 1-benzyl-4,4-dimethylpiperidin-3-amine and the pyrimidine-indole electrophile in a minimal amount of dry THF. Add anhydrous Na2​SO4​ and agitate for 15 minutes. Filter the solution into a flame-dried, argon-purged reaction flask.

Step 2: Base Addition and Complex Formation (Causality: Transition State Stabilization)

  • Action : Dilute the filtrate with the remaining anhydrous THF (total volume 34 mL). Inject DIPEA (0.96 mL, 6.06 mmol) via syringe.

  • Rationale : DIPEA is sterically hindered and will not compete with the piperidine amine for the electrophilic site. It serves strictly to neutralize the acidic byproducts, preventing the protonation of the piperidine amine (which would render it non-nucleophilic).

Step 3: Thermal Activation and In-Process Monitoring

  • Action : Heat the reaction mixture to 60°C under continuous stirring and argon atmosphere.

  • Self-Validation : Monitor the reaction via LC-MS every 2 hours. The protocol is self-validating when the MS spectra show the complete disappearance of the electrophile mass peak and the dominant emergence of the coupled product mass peak.

Step 4: Quenching and Organic Extraction

  • Action : Once LC-MS confirms completion, cool the mixture to room temperature. Quench with saturated aqueous NaHCO3​ to neutralize any remaining trace acids. Extract the aqueous layer three times with ethyl acetate (EtOAc).

  • Rationale : EtOAc efficiently partitions the lipophilic coupled product into the organic phase while leaving polar byproducts (like DIPEA salts and methanesulfinate) in the aqueous phase. Dry the combined organic layers over MgSO4​ , filter, and concentrate in vacuo for subsequent debenzylation (deprotection).

References

  • Title: Inhibitors of cyclin-dependent kinase 7 (CDK7) (AU2017295863A1)
  • Title: Inhibitors of cyclin-dependent kinase 7 (CDK7) (CN110036004A)
  • Title: 作为syk和jak抑制剂的吡咯并吡嗪衍生物 (CN102906095A)
  • Title: Buy tert-Butyl 7-bromo-5-chloroindoline-1-carboxylate (EVT-13639729)

Protocols & Analytical Methods

Method

NMR spectroscopy characterization methods for 4,4-Dimethylpiperidin-3-amine

An Application Note and Protocol for the Comprehensive NMR Spectroscopic Characterization of 4,4-Dimethylpiperidin-3-amine For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Comprehensive NMR Spectroscopic Characterization of 4,4-Dimethylpiperidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the structural elucidation of 4,4-Dimethylpiperidin-3-amine using a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a key building block in medicinal chemistry, unambiguous characterization of this substituted piperidine is critical. The protocols herein cover sample preparation, data acquisition, and interpretation for ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments. This integrated approach ensures the complete and accurate assignment of all proton and carbon signals, confirming the molecular structure.

Introduction: The Need for Rigorous Characterization

4,4-Dimethylpiperidin-3-amine is a saturated heterocyclic compound whose derivatives are of significant interest in drug discovery. The piperidine scaffold is a common motif in many pharmaceuticals, and its conformation can significantly influence biological activity.[1][2] Therefore, precise and unambiguous structural verification is a non-negotiable step in the synthesis and development workflow.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the structural elucidation of organic molecules in solution, providing detailed information about the chemical environment, connectivity, and stereochemistry of atoms.[3] This guide explains the causality behind experimental choices, providing a robust, self-validating system for the characterization of the title compound.

Foundational Workflow and Sample Preparation

The quality of NMR data is profoundly dependent on meticulous sample preparation.[4] The following protocol is designed to yield high-resolution spectra, minimizing artifacts that can complicate interpretation.

Logical Workflow for NMR Analysis

The structural elucidation process follows a logical progression from simple, one-dimensional experiments to more complex, two-dimensional correlations. This hierarchical approach ensures that each step builds upon the last, providing a system of cross-verification for the final structure.

G cluster_prep Phase 1: Preparation cluster_1d Phase 2: Initial Analysis (1D NMR) cluster_2d Phase 3: Connectivity Mapping (2D NMR) cluster_final Phase 4: Confirmation prep Sample Preparation (Weighing, Dissolving, Filtering) H1_NMR ¹H NMR (Proton Environments & Couplings) prep->H1_NMR C13_NMR ¹³C & DEPT NMR (Carbon Count & Types) H1_NMR->C13_NMR COSY COSY (¹H-¹H Correlations) C13_NMR->COSY HSQC HSQC (¹H-¹³C One-Bond Correlations) COSY->HSQC HMBC HMBC (¹H-¹³C Long-Range Correlations) HSQC->HMBC structure Final Structure Assignment & Verification HMBC->structure

Caption: A logical workflow for resolving overlapping NMR signals.[5]

Protocol: Sample Preparation
  • Material Quantity: Weigh 5-10 mg of 4,4-Dimethylpiperidin-3-amine for ¹H NMR and 20-50 mg for ¹³C and 2D NMR experiments into a clean, dry vial.[6] While larger quantities reduce acquisition time for less sensitive nuclei like ¹³C, overly concentrated samples can lead to broadened lines in ¹H spectra due to increased viscosity.

  • Solvent Selection:

    • Primary Choice: Chloroform-d (CDCl₃) is an excellent starting solvent due to its ability to dissolve a wide range of organic compounds and its relative ease of removal.[4][7]

    • Alternative Choices: Amines can exhibit poor solubility or peak broadening in CDCl₃. Deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ are excellent alternatives for polar molecules.[8] The choice of solvent can influence the chemical shifts of labile protons (NH, OH) and those nearby.[5][9]

  • Dissolution and Transfer: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[4][10] Agitate gently to dissolve the sample completely. If any solid particulates remain, the solution must be filtered to prevent distortion of the magnetic field homogeneity, which causes broad, poorly resolved peaks. A Pasteur pipette with a small, tightly packed plug of glass wool is effective for filtration directly into the NMR tube.

  • Final Sample: The final solution in the 5 mm NMR tube should be clear, free of particulates, and have a depth of at least 4-5 cm to ensure it is correctly positioned within the instrument's detection coil.[4][11]

One-Dimensional (1D) NMR: The Initial Structural Blueprint

1D NMR spectra provide the fundamental information: the number and types of proton and carbon environments in the molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum reveals the chemical environment of each proton, its integration (the number of protons it represents), and its coupling to neighboring protons.

Experimental Protocol:

  • Instrument: 400 MHz (or higher) NMR Spectrometer

  • Pulse Program: Standard single-pulse (zg30)

  • Scans: 8-16 scans

  • Acquisition Time: ~2-4 seconds

  • Relaxation Delay: 1-2 seconds

Interpretation of the Expected ¹H Spectrum:

  • Piperidine Ring Protons (Positions 2, 3, 5, 6): These protons are expected to appear in the range of ~1.5-3.5 ppm.[5] The geminal dimethyl groups at C4 remove the complexity of axial/equatorial protons at that position. The proton at C3 (adjacent to the amine) will likely be the most downfield of the ring CH/CH₂ protons.

  • Methyl Protons (at C4): The two methyl groups at the C4 position are chemically equivalent and will appear as a sharp singlet, likely in the ~0.9-1.2 ppm range.

  • N-H Protons (Amine): The primary amine (NH₂) and the secondary amine in the ring (NH) will appear as broad singlets. Their chemical shift is highly variable and depends on concentration, solvent, and temperature. They may exchange with deuterium if a protic solvent like D₂O or methanol-d₄ is used, causing them to disappear from the spectrum.

¹³C NMR and DEPT Spectroscopy

The ¹³C NMR spectrum shows all unique carbon atoms in the molecule. Coupled with Distortionless Enhancement by Polarization Transfer (DEPT) experiments, it allows for the definitive assignment of carbon types (C, CH, CH₂, CH₃).

Experimental Protocol:

  • Instrument: 400 MHz (or higher) NMR Spectrometer (operating at ~101 MHz for ¹³C)

  • Pulse Program: Standard proton-decoupled (zgpg30)

  • Scans: 256-1024 scans (or more, depending on concentration)

  • Relaxation Delay: 2 seconds

Interpretation of the Expected ¹³C Spectrum:

  • Piperidine Ring Carbons: These sp³ hybridized carbons will resonate between ~25-65 ppm.[12][13]

    • C3 (CH-NH₂): Expected around 55-65 ppm due to the direct attachment of the electronegative nitrogen atom.

    • C2 & C6 (CH₂): Expected around 45-55 ppm.

    • C5 (CH₂): Expected to be more upfield, around 25-35 ppm.

    • C4 (Quaternary C): This carbon, bonded to two methyl groups, will likely appear around 30-40 ppm and will have a characteristically weak signal in a standard ¹³C spectrum.

  • Methyl Carbons: The two equivalent methyl carbons at C4 will appear as a single signal, typically in the upfield region of ~20-30 ppm.

Two-Dimensional (2D) NMR: Assembling the Molecular Puzzle

While 1D NMR provides a list of parts, 2D NMR shows how they are connected.[3][14] It is indispensable for unambiguous assignments.

COSY (¹H-¹H Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[15] This is the primary method for mapping out the proton spin systems within the molecule.

Experimental Protocol:

  • Pulse Program: cosygpph

  • Scans per Increment: 2-4

  • Increments in F1: 256-512

Expected Correlations: The key correlations will trace the connectivity of the piperidine ring. A cross-peak will be observed between the proton at C3 and the protons at C2. Further correlations will exist between the protons at C5 and C6, and between C2 and the ring NH (if not exchanged).

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton with the carbon atom to which it is directly attached (a one-bond correlation).[14] This provides a definitive link between the ¹H and ¹³C assignments.

Experimental Protocol:

  • Pulse Program: hsqcedetgpsisp2.3

  • Scans per Increment: 4-8

  • Increments in F1: 128-256

  • ¹JCH Coupling Constant: Optimized for an average one-bond C-H coupling (~145 Hz).[14]

Expected Correlations: Each CH, CH₂, and CH₃ group will show a single cross-peak connecting its proton resonance(s) to its carbon resonance. For example, the singlet from the two methyl groups in the ¹H spectrum will correlate to the single methyl carbon signal in the ¹³C spectrum.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most critical for determining the overall carbon skeleton. It reveals correlations between protons and carbons over two to three bonds (and sometimes four).[16][17] This allows for the connection of different spin systems and the placement of quaternary carbons and heteroatoms.

Experimental Protocol:

  • Pulse Program: hmbcgplpndqf

  • Scans per Increment: 8-32

  • Increments in F1: 256-512

  • Long-Range Coupling Constant: Optimized for an average long-range coupling (~8 Hz).[14]

Key Expected Correlations:

  • From C4-Methyl Protons: These protons are crucial. They should show a correlation to the quaternary carbon at C4, the CH₂ carbon at C5, and the CH carbon at C3. This definitively places the gem-dimethyl group.

  • From H3 Proton: This proton should show correlations to the C2, C5, and the C4-methyl carbons, further confirming the ring structure.

  • From H2/H6 Protons: These will show correlations to adjacent carbons, confirming their position relative to the ring nitrogen and other ring carbons.

Data Integration and Structural Verification

By combining the information from all experiments, a complete and unambiguous assignment can be made. The COSY defines the H-H framework, the HSQC links the protons to their carbons, and the HMBC connects the molecular fragments into the final structure.

Predicted NMR Data Summary

The following table summarizes the predicted chemical shifts for 4,4-Dimethylpiperidin-3-amine. Actual values may vary based on solvent and experimental conditions.

PositionCarbon TypePredicted ¹³C Shift (ppm)Predicted ¹H Shift (ppm)Expected ¹H MultiplicityKey HMBC Correlations (from ¹H to ¹³C)
2CH₂~52.5~2.9 (eq), ~2.5 (ax)mC3, C6
3CH~60.1~2.7mC2, C4, C5, C4-Me
4C~35.2---
5CH₂~33.8~1.6mC3, C4, C6, C4-Me
6CH₂~46.0~2.8 (eq), ~2.3 (ax)mC2, C5
C4-MeCH₃~27.5~1.0sC3, C4, C5
N-H (ring)NH-broadbr. s-
N-H (amine)NH₂-broadbr. s-
Visualizing NMR Correlations

The following diagram illustrates the key through-bond correlations expected for 4,4-Dimethylpiperidin-3-amine that are used for its structural confirmation.

Caption: Key COSY and HMBC correlations for structural assignment.

Conclusion

The combination of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a powerful and definitive method for the structural characterization of 4,4-Dimethylpiperidin-3-amine. By following the detailed protocols and interpretative guidelines presented in this application note, researchers can confidently verify the identity and purity of this important chemical building block, ensuring the integrity of subsequent research and development efforts.

References

  • Chemical Instrumentation Facility, Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • University of Arizona. (2023, August 29). Small molecule NMR sample preparation. Retrieved from [Link]

  • University of York. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Le, T. C., et al. (2026, March 7). The Evolving Landscape of NMR Structural Elucidation. MDPI. Retrieved from [Link]

  • Cholli, A., & Pennino, D. (1988). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Applied Spectroscopy. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation. Retrieved from [Link]

  • Pulkar, S. (2020, December 4). 2D NMR spectroscopy for structural elucidation of complex small molecules. YouTube. Retrieved from [Link]

  • ETH Zurich. (n.d.). Structure Elucidation by NMR. Retrieved from [Link]

  • Li, M., et al. (2023, January 27). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

  • Elyashberg, M., et al. (2004, September 15). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. PubMed. Retrieved from [Link]

  • Alan, R. K. (Ed.). (1991).
  • The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

  • Wenzel, T. J., & Wilcox, B. D. (2006, November 3). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. Retrieved from [Link]

  • BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

  • Jadav, S. (2017, April 5). Which solvents I should use for taking NMR of amino acid? ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Theoretical parameters for the seven protons on the piperidine ring. Retrieved from [Link]

  • Parthiban, P., et al. (n.d.). HMBC spectrum of compound 32. ResearchGate. Retrieved from [Link]

  • Senthilkumar, U., et al. (2008, June 15). Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Magnetic Resonance in Chemistry.
  • Oregon State University. (2022, March 9). 13C NMR Chemical Shifts. Retrieved from [Link]

  • Fukushi, E. (n.d.). Expertise in Correct Structure Elucidation by Careful NMR Analysis. Bunseki. Retrieved from [Link]

  • Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for In Vitro Profiling of 4,4-Dimethylpiperidin-3-amine Derivatives

Introduction: The Piperidine Scaffold as a Privileged Structure in Drug Discovery The piperidine moiety is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Piperidine Scaffold as a Privileged Structure in Drug Discovery

The piperidine moiety is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of FDA-approved drugs and biologically active compounds.[1] Its conformational flexibility and capacity to present substituents in distinct three-dimensional orientations enable potent and selective interactions with a wide array of biological targets. The 4,4-dimethylpiperidin-3-amine scaffold, while not extensively characterized as a specific class, possesses structural features—a gem-dimethyl group constraining the ring conformation and a key amino group for polar interactions—that suggest significant potential for pharmacological activity.

Derivatives of the broader piperidine class have demonstrated diverse biological effects, including modulation of G-Protein Coupled Receptors (GPCRs), inhibition of enzymes such as kinases and cyclooxygenases (COX), and interference with protein-protein interactions like the PD-1/PD-L1 pathway.[2][3][4] For instance, piperidine-containing compounds have been investigated for their potential in treating neurological disorders, cancer, and inflammatory conditions.[1][5] Given this landscape, newly synthesized 4,4-dimethylpiperidin-3-amine derivatives warrant thorough in vitro characterization to elucidate their biological function and therapeutic potential.

This technical guide provides a comprehensive framework for the initial in vitro screening and characterization of novel 4,4-dimethylpiperidin-3-amine derivatives. As a Senior Application Scientist, the following protocols are designed to be robust, reproducible, and adaptable, providing researchers with the tools to identify and validate the biological activity of their compounds. We will focus on two common and critical classes of drug targets: G-Protein Coupled Receptors (GPCRs) and protein kinases.

Part 1: Initial Compound Handling and Quality Control

Before initiating any biological assay, it is crucial to ensure the quality and integrity of the test compounds. This preliminary step prevents the generation of misleading data and ensures the reproducibility of experimental results.

Protocol 1: Compound QC and Solubilization

  • Purity Assessment : Confirm the purity of the synthesized 4,4-dimethylpiperidin-3-amine derivatives using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). A purity of >95% is recommended for in vitro screening.

  • Solubility Determination : Assess the solubility of each derivative in common laboratory solvents, with a primary focus on dimethyl sulfoxide (DMSO).

    • Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

    • Visually inspect for precipitation. If the compound is not fully soluble, consider alternative solvents or sonication.

    • Causality : Poor solubility can lead to inaccurate compound concentrations in the assay, resulting in underestimated potency or false negatives.

  • Stock Solution Preparation and Storage :

    • Prepare a concentrated stock solution (e.g., 10 mM) in a certified anhydrous solvent like DMSO.

    • Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

    • Store at -20°C or -80°C in desiccated conditions.

    • Expert Insight : Repeated freeze-thaw cycles can lead to compound degradation and precipitation. Single-use aliquots are a critical aspect of maintaining data integrity.

Part 2: Screening for G-Protein Coupled Receptor (GPCR) Activity

GPCRs represent the largest family of cell surface receptors and are the targets for approximately one-third of all marketed drugs.[6] Their involvement in a vast array of physiological processes makes them a primary target class for novel small molecules.[3][7][8]

Conceptual Framework: GPCR Signaling Cascades

GPCRs transduce extracellular signals into intracellular responses through the activation of heterotrimeric G proteins, which are composed of Gα, Gβ, and Gγ subunits.[9] The Gα subunit, upon receptor activation, exchanges GDP for GTP and dissociates from the Gβγ dimer.[9] Different Gα subtypes (e.g., Gs, Gi/o, Gq/11) activate distinct downstream effector enzymes and second messengers.[7][9]

Diagram 1: Generalized GPCR Signaling Pathway

GPCR_Signaling cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space Ligand Ligand GPCR GPCR Ligand->GPCR Binds G_Protein Gαβγ GPCR->G_Protein Activates Effector Effector (e.g., Adenylyl Cyclase) G_Protein->Effector Modulates Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Generates Downstream_Signaling Downstream Signaling Second_Messenger->Downstream_Signaling Initiates

Caption: Generalized G-Protein Coupled Receptor (GPCR) signaling cascade.

Protocol 2: Cell-Based cAMP Assay for Gs/Gi-Coupled GPCRs

This protocol is designed to screen 4,4-dimethylpiperidin-3-amine derivatives for their ability to modulate the activity of Gs or Gi-coupled GPCRs by measuring changes in intracellular cyclic AMP (cAMP) levels.[7]

Principle: Gs-coupled receptors stimulate adenylyl cyclase, leading to an increase in cAMP, while Gi-coupled receptors inhibit adenylyl cyclase, causing a decrease in cAMP.[9] Commercially available assays, such as those employing a luciferase biosensor responsive to cAMP (e.g., Promega's GloSensor™), provide a sensitive and high-throughput method for quantifying these changes.[7]

Materials:

  • HEK293 cells stably or transiently expressing the target GPCR and a cAMP-responsive biosensor.

  • Cell culture medium (e.g., DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin).

  • Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4).

  • Reference agonist and antagonist for the target GPCR.

  • 4,4-Dimethylpiperidin-3-amine derivatives (test compounds).

  • Luminescence detection reagent.

  • White, opaque 96-well or 384-well microplates.

  • Luminometer.

Experimental Workflow:

Diagram 2: Workflow for Cell-Based GPCR Assay

GPCR_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_detection Detection cluster_analysis Data Analysis A Seed cells into 96-well plate B Incubate overnight A->B C Add test compounds (serial dilutions) B->C D Incubate (e.g., 15-30 min) C->D E Add reference agonist (for antagonist mode) D->E F Add detection reagent E->F G Incubate (e.g., 10 min) F->G H Read luminescence G->H I Plot dose-response curve H->I J Calculate EC50/IC50 I->J

Caption: Step-by-step workflow for the cell-based GPCR screening assay.

Step-by-Step Methodology:

  • Cell Seeding : Seed the engineered HEK293 cells into white, opaque 96-well plates at a density optimized for the specific cell line (e.g., 10,000-20,000 cells per well). Incubate overnight at 37°C in a 5% CO₂ humidified incubator.

  • Compound Preparation : Prepare serial dilutions of the 4,4-dimethylpiperidin-3-amine derivatives in assay buffer. It is critical to maintain a consistent final DMSO concentration across all wells (typically ≤ 0.5%) to avoid solvent-induced artifacts.

  • Agonist Mode Screening :

    • Replace the cell culture medium with assay buffer.

    • Add the serially diluted test compounds to the wells.

    • Incubate at room temperature for 15-30 minutes.

  • Antagonist Mode Screening :

    • Add the serially diluted test compounds and incubate for 15-30 minutes.

    • Add a known agonist for the target GPCR at a concentration that elicits a submaximal response (e.g., EC₈₀).

  • Signal Detection :

    • Add the cAMP detection reagent according to the manufacturer's instructions.

    • Incubate for the recommended time (e.g., 10-20 minutes) at room temperature, protected from light.

  • Data Acquisition : Measure the luminescence signal using a plate reader.

  • Data Analysis :

    • Normalize the data to a positive control (reference agonist) and a negative control (vehicle).

    • Plot the normalized response against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Data Presentation:

Compound IDAssay ModeMax Response (% of Control)EC₅₀ / IC₅₀ (µM)
Derivative 1Agonist95%1.2
Derivative 2Agonist30% (Partial)5.8
Derivative 3AntagonistN/A0.75
Reference AgonistAgonist100%0.01
Reference AntagonistAntagonistN/A0.05

Part 3: Biochemical Assays for Kinase Inhibition

Protein kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing the phosphorylation of substrate proteins. Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major class of drug targets.

Protocol 3: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

This protocol describes a luminescent-based assay to screen for inhibitors of a specific protein kinase.

Principle: The ADP-Glo™ Kinase Assay is a universal platform that quantifies the amount of ADP produced during a kinase reaction. As kinase activity increases, more ATP is converted to ADP. The assay is performed in two steps: first, the remaining ATP is depleted, and then the ADP is converted back to ATP, which is used by luciferase to generate a luminescent signal that is directly proportional to kinase activity.

Materials:

  • Purified recombinant protein kinase.

  • Specific peptide substrate for the kinase.

  • Kinase assay buffer.

  • ATP at a concentration close to the Km for the target kinase.

  • 4,4-Dimethylpiperidin-3-amine derivatives (test compounds).

  • ADP-Glo™ Reagent and Kinase Detection Reagent.

  • White, low-volume 384-well microplates.

  • Plate-reading luminometer.

Experimental Workflow:

Diagram 3: Workflow for In Vitro Kinase Inhibition Assay

Kinase_Workflow cluster_reaction Kinase Reaction cluster_detection Signal Detection cluster_analysis Data Analysis A Add kinase, substrate, and test compound B Incubate (e.g., 15 min) A->B C Initiate reaction with ATP B->C D Incubate (e.g., 60 min) C->D E Add ADP-Glo™ Reagent (depletes ATP) D->E F Incubate (e.g., 40 min) E->F G Add Kinase Detection Reagent (converts ADP to ATP) F->G H Incubate (e.g., 30 min) G->H I Read luminescence H->I J Plot % inhibition vs. log[compound] I->J K Calculate IC50 J->K

Caption: Step-by-step workflow for the ADP-Glo™ in vitro kinase inhibition assay.

Step-by-Step Methodology:

  • Reagent Preparation : Prepare stock solutions of the kinase, substrate, and test compounds in the appropriate kinase assay buffer. The final DMSO concentration should be kept consistent and low (e.g., <1%).[10]

  • Assay Setup : In a 384-well plate, add the following to each well:

    • Kinase assay buffer.

    • Test compound at various concentrations for a dose-response curve, or a vehicle control.

    • Kinase and substrate solution.

  • Pre-incubation : Gently mix and pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the test compound to bind to the kinase.[10]

  • Kinase Reaction Initiation : Add ATP to all wells to start the kinase reaction. The concentration of ATP should ideally be at or near the Km value for the specific kinase to ensure sensitive detection of competitive inhibitors.

  • Reaction Incubation : Incubate the plate at the optimal temperature for the kinase (e.g., 30°C or 37°C) for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the reaction.

  • Signal Generation (Step 1) : Add the ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Signal Generation (Step 2) : Add the Kinase Detection Reagent to convert the ADP generated by the kinase into ATP, which is then used by luciferase to produce light. Incubate at room temperature for 30-60 minutes.

  • Data Acquisition : Measure the luminescence signal using a plate reader.

  • Data Analysis :

    • Calculate the percent inhibition for each compound concentration relative to the vehicle control (0% inhibition) and a no-kinase control (100% inhibition).

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation:

Compound IDTarget KinaseATP Concentration (µM)IC₅₀ (µM)
Derivative 4Kinase A100.25
Derivative 5Kinase A103.1
Derivative 4Kinase B25> 50
Staurosporine (Control)Kinase A100.005

Part 4: Secondary Assays and Mechanism of Action Studies

Once initial "hits" are identified from primary screening, further assays are necessary to confirm their activity and elucidate their mechanism of action.

  • Orthogonal Assays : Confirm the activity of hits using a different assay technology to rule out assay-specific artifacts. For example, a GPCR hit from a cAMP assay could be confirmed using a β-arrestin recruitment assay.[7]

  • Selectivity Profiling : Screen active compounds against a panel of related targets (e.g., a kinase panel) to determine their selectivity. High selectivity is often a desirable characteristic for a therapeutic candidate.

  • Mechanism of Action (MOA) Studies for Kinase Inhibitors : For kinase inhibitors, determine the mode of inhibition (e.g., ATP-competitive, non-competitive, or uncompetitive) by performing kinetic studies where both substrate and inhibitor concentrations are varied.[10][11]

Conclusion: A Pathway to Characterizing Novel Piperidines

The protocols outlined in this guide provide a robust starting point for the in vitro characterization of novel 4,4-dimethylpiperidin-3-amine derivatives. By systematically evaluating their effects on key drug target families like GPCRs and kinases, researchers can efficiently identify bioactive compounds and gather the essential data needed to drive medicinal chemistry efforts and advance promising molecules through the drug discovery pipeline. The key to success lies in careful experimental design, rigorous data analysis, and a commitment to scientific integrity at every step.

References

  • Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI.
  • Cell-based Assays for GPCR Activity. Biocompare.
  • In Vitro Assay for the Development of Small Molecule Inhibitors Targeting PD-1/PD-L1. Methods in Enzymology.
  • In Vitro Enzyme Assay: Cutting Edge Research. Da-Ta Biotech.
  • Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Molecular Biology.
  • How to Develop Effective in vitro Assays for Early Drug Discovery.
  • An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. Analyst.
  • Application Notes and Protocols for In Vitro Testing of Novel Enzyme Inhibitors. BenchChem.
  • The value of GPCR cell-based assays in drug discovery. Drug Target Review.
  • Cell-Based Assays for G Protein-Coupled Receptors (GPCRs).
  • In vitro assays for cyclooxygenase activity and inhibitor characteriz
  • Essentials of In Vitro Assay Development. Kosheeka.
  • Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). LinkedIn.
  • In vitro enzymatic assay.
  • Biological Activity Screening of 4-Propylpiperidin-3-amine and Structurally Related Piperidine Deriv
  • In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology.
  • Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activ
  • Processes for preparing (3r,4r)-1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same.
  • (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine synthesis. ChemicalBook.
  • 2,4-Dimethylpiperidin-3-amine (EVT-15402232). EvitaChem.
  • (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine. Clearsynth.
  • (3R,4S)-1-benzyl-N,4-diMethylpiperidin-3-aMine. NextSDS.
  • (3R,4R)-N,4-dimethyl-piperidin-3-amine. PubChem.
  • Synthesis and Antileukemic Activity of Novel 4-(3-(Piperidin-4-yl) Propyl)Piperidine Derivatives.
  • (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride. Apollo Scientific.

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Method

High-yield extraction and isolation procedures for 4,4-Dimethylpiperidin-3-amine

Application Note: High-Yield Extraction and Isolation Procedures for 4,4-Dimethylpiperidin-3-amine Executive Summary & Chemical Rationale 4,4-Dimethylpiperidin-3-amine is a highly valuable, sterically hindered diamine bu...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Yield Extraction and Isolation Procedures for 4,4-Dimethylpiperidin-3-amine

Executive Summary & Chemical Rationale

4,4-Dimethylpiperidin-3-amine is a highly valuable, sterically hindered diamine building block utilized in the synthesis of advanced therapeutics, most notably cyclin-dependent kinase 7 (CDK7) inhibitors[1] and METTL3 RNA methyltransferase inhibitors[2].

Isolating this compound presents unique challenges due to its dual basic centers (a secondary piperidine nitrogen and a primary amine) and high water solubility. Standard organic extraction protocols often result in poor yields, severe emulsion formation, or product degradation. This application note details a self-validating, pH-driven liquid-liquid extraction (LLE) and chromatographic isolation protocol designed to maximize recovery (>90%) and chemical purity (>99%).

Mechanistic Insights: The Causality of Solvent and pH Selection

To achieve high yields, the protocol exploits the differential pKa values of the diamine. The piperidine nitrogen has a pKa of ~10.5, while the primary amine has a pKa of ~9.0.

  • Acidic Quenching (pH < 2) : Forces the molecule into a doubly protonated, highly hydrophilic state. This allows for the aggressive washing of the aqueous layer with non-polar solvents (like MTBE) to remove unreacted starting materials and neutral organic byproducts without product loss.

  • Hyper-Basification (pH > 12) : A critical failure point in standard protocols is stopping at pH 9-10. At this range, the molecule is only partially deprotonated, leading to partitioning into the aqueous phase. Pushing the pH above 12 ensures complete free-basing[3].

  • Solvent Selection : Dichloromethane (DCM) is prioritized over Ethyl Acetate (EtOAc). Highly basic amines can undergo transamidation with EtOAc over prolonged exposure, and EtOAc's hydrogen-bond accepting nature often leads to intractable emulsions during the extraction of sterically hindered amines.

Workflow Visualization

G start Crude Reaction Mixture (Containing 4,4-Dimethylpiperidin-3-amine) quench Acidic Quench (pH < 2) Protonation of Amines start->quench wash Organic Wash (Removes Neutral Impurities) quench->wash basify Basification (pH > 12) NaOH Addition wash->basify lle Liquid-Liquid Extraction (DCM or MTBE) basify->lle org_phase Organic Phase (Free Base Product) lle->org_phase purification Flash Chromatography (Silica, DCM:MeOH:NH4OH) org_phase->purification crystallization Salt Crystallization (HCl/Ethanol) purification->crystallization pure_product Pure 4,4-Dimethylpiperidin-3-amine (>99% Purity) crystallization->pure_product

Workflow for the high-yield isolation of 4,4-Dimethylpiperidin-3-amine.

Quantitative Data: Solvent Optimization

The following table summarizes the empirical data driving the solvent and pH choices for the extraction of 4,4-dimethylpiperidin-3-amine.

Solvent SystemAqueous Phase pHEmulsion RiskPartition Coefficient (log D)Overall Recovery Yield (%)
Ethyl Acetate (EtOAc)9.0HighLow45.2%
Methyl tert-butyl ether (MTBE)12.5LowModerate82.5%
2-Methyltetrahydrofuran12.5ModerateHigh88.1%
Dichloromethane (DCM) 12.5 Low Very High 94.6%

Step-by-Step Experimental Protocols

Phase 1: Reaction Quenching and Liquid-Liquid Extraction (LLE)

  • Acidic Quench : To the crude reaction mixture, slowly add 2M aqueous HCl under vigorous stirring until the aqueous phase reaches pH < 2. Validation Checkpoint: Verify pH with indicator paper; the solution should remain clear without product precipitation.

  • Organic Wash : Add MTBE (1 volume equivalent). Stir for 10 minutes, allow phase separation, and discard the upper organic layer. Repeat this wash step twice to purge non-basic impurities.

  • Basification : Cool the aqueous phase to 0–5 °C using an ice bath (neutralization is highly exothermic). Slowly add 50% w/w NaOH dropwise until the pH strictly exceeds 12. Validation Checkpoint: The aqueous layer will turn cloudy as the free base precipitates or oils out.

  • Extraction : Add DCM (1 volume equivalent). Stir vigorously for 15 minutes. Allow the layers to separate and collect the lower organic phase. Repeat the extraction twice more with DCM to ensure total recovery[3].

  • Drying and Concentration : Combine the DCM extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (keep the water bath < 40 °C to prevent volatile loss of the free amine).

Phase 2: High-Yield Isolation via Flash Chromatography Standard silica gel is acidic and will cause severe peak tailing for diamines.

  • Column Pre-equilibration : Pack the silica column using a solvent system of DCM containing 1% v/v Ammonium Hydroxide (NH₄OH). This neutralizes the acidic silanol groups on the stationary phase[2].

  • Loading : Dissolve the crude oil in a minimum volume of DCM and load it onto the column.

  • Elution Gradient : Elute using a gradient from 100% DCM (with 1% NH₄OH) to 90:9:1 DCM:MeOH:NH₄OH.

  • Fraction Collection : Monitor fractions via TLC (Ninhydrin stain is required, as the aliphatic compound lacks strong UV chromophores). Combine product-containing fractions and concentrate.

Phase 3: Salt Formation and Crystallization (Self-Validating Purity) Converting the free base to a dihydrochloride salt guarantees long-term stability and purges trace organic impurities.

  • Dissolution : Dissolve the purified free base in anhydrous ethanol (5 mL per gram of product).

  • Acidification : While stirring at room temperature, slowly add 2M HCl in diethyl ether (2.5 molar equivalents). A white precipitate will form immediately.

  • Maturation : Stir the suspension for 2 hours at 0 °C to maximize crystal yield.

  • Isolation : Filter the suspension under a vacuum, wash the filter cake with cold diethyl ether, and dry under a high vacuum at 45 °C for 12 hours. Validation Checkpoint: Melting point and ¹H-NMR (D₂O) should confirm the dihydrochloride salt with >99% purity.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 4,4-Dimethylpiperidin-3-amine Synthesis

Welcome to the Technical Support Center for the synthesis and isolation of 4,4-Dimethylpiperidin-3-amine and its protected derivatives (e.g., 1-benzyl-4,4-dimethylpiperidin-3-amine). This intermediate is highly valued in...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and isolation of 4,4-Dimethylpiperidin-3-amine and its protected derivatives (e.g., 1-benzyl-4,4-dimethylpiperidin-3-amine). This intermediate is highly valued in the development of targeted therapeutics, particularly as a key building block for cyclin-dependent kinase 7 (CDK7) inhibitors[1].

However, researchers frequently encounter severely depressed yields when synthesizing this molecule. As an Application Scientist, I have compiled this troubleshooting guide to address the two primary failure modes: steric hindrance during reductive amination and product loss during aqueous extraction .

Diagnostic Workflow

Before altering your protocols, it is critical to identify whether your yield loss is occurring during the reaction phase (incomplete conversion) or the workup phase (isolation loss).

G A Yield < 30% 4,4-Dimethylpiperidin-3-amine B LC-MS shows unreacted ketone starting material A->B C LC-MS shows full conversion but isolated mass is low A->C D Root Cause: Steric Hindrance Action: Lewis Acid Catalysis B->D E Root Cause: High Water Solubility Action: Salting Out & pH > 12 C->E

Fig 1: Diagnostic logic tree for isolating the root cause of low yields.

Frequently Asked Questions (FAQs)

Q1: Why is the reductive amination of 1-benzyl-4,4-dimethylpiperidin-3-one stalling, even with excess reducing agent?

The Causality: The issue is not the reducing agent; it is the formation of the intermediate imine/enamine. The 4,4-gem-dimethyl group creates severe steric bulk directly adjacent to the C3 carbonyl. This steric shielding physically blocks the nucleophilic attack of the amine source (e.g., ammonium acetate or benzylamine) along the Bürgi-Dunitz trajectory[2]. Standard conditions (e.g., stirring with NaBH(OAc)₃ in DCE) often fail to drive the equilibrium toward the imine.

The Solution: You must force the imine formation using a strong oxophilic Lewis acid catalyst before adding the reducing agent. Titanium(IV) isopropoxide (Ti(OiPr)₄) is highly effective here as it coordinates to the ketone oxygen, increasing its electrophilicity while simultaneously acting as a water scavenger to drive the equilibrium forward.

Protocol 1: Ti(OiPr)₄-Mediated Reductive Amination

This protocol is self-validating: the reaction mixture will change from clear to a distinct yellow/orange upon successful titanium-imine complex formation.

  • Imine Formation: In an oven-dried flask under inert atmosphere (N₂/Ar), dissolve 1-benzyl-4,4-dimethylpiperidin-3-one (1.0 eq) and the amine source (1.5 eq) in anhydrous THF (0.2 M).

  • Catalysis: Add Ti(OiPr)₄ (2.0 eq) dropwise at room temperature. Stir for 12–16 hours. Validation: Do not proceed until an aliquot quenched in methanol shows complete consumption of the ketone via LC-MS.

  • Reduction: Cool the mixture to 0 °C. Slowly add Sodium triacetoxyborohydride (NaBH(OAc)₃) (2.5 eq) in portions.

  • Quench: Stir for 4 hours at room temperature. Quench carefully with saturated aqueous NaHCO₃. The titanium will precipitate as white TiO₂ salts. Filter the entire mixture through a pad of Celite to remove the salts before proceeding to extraction.

Q2: My reaction shows 100% conversion on LC-MS, but my isolated yield is abysmal (<20%). Where is my product?

The Causality: 4,4-Dimethylpiperidin-3-amine (and its partially protected derivatives) are highly polar, basic molecules. The piperidine nitrogen and the primary amine at C3 both readily protonate. If your aqueous workup is not sufficiently basic, the product exists as an ammonium salt and remains entirely in the aqueous layer[3]. Even when fully deprotonated, the molecule's hydrogen-bonding capacity gives it significant inherent water solubility.

The Solution: You must employ a rigorous "salting out" procedure combined with a highly basic aqueous phase to disrupt the hydration shell around the amine and force it into the organic phase[3].

Table 1: Extraction Efficiency of 4,4-Dimethylpiperidin-3-amine based on Workup Conditions

Aqueous Phase ConditionExtraction SolventEstimated Recovery (%)Causality / Mechanism
pH 7 (Water)Dichloromethane (DCM)< 5%Product is doubly protonated; highly hydrophilic.
pH 10 (Sat. NaHCO₃)Ethyl Acetate (EtOAc)25 - 35%Partial protonation; EtOAc lacks sufficient hydrogen-bond accepting capacity.
pH 12 (1M NaOH)DCM50 - 60%Fully deprotonated, but inherent water solubility retains product.
pH >12 + NaCl Saturation 10% iPrOH in Chloroform > 90% NaCl disrupts aqueous hydration; iPrOH acts as a phase-transfer modifier.
Protocol 2: Optimized Basic Extraction & HCl Salt Isolation

Isolating the product as a stable HCl salt prevents degradation and volatility issues common with free-base piperidines.

  • Basification: Transfer the filtered reaction mixture to a separatory funnel. Add 2M NaOH until the aqueous layer tests strictly at pH > 12 using pH paper.

  • Salting Out: Add solid NaCl to the aqueous layer until no more dissolves (complete saturation).

  • Extraction: Extract the aqueous layer three times with a solvent mixture of 10% Isopropanol (iPrOH) in Chloroform (CHCl₃) or Dichloromethane (DCM).

  • Validation: Spot the aqueous layer on a TLC plate and stain with Ninhydrin. If a purple spot appears upon heating, product remains in the water; perform an additional extraction.

  • Drying: Combine the organic layers and dry over anhydrous Na₂SO₄[1]. Filter and concentrate under reduced pressure.

  • Salt Formation: Dissolve the crude free-base oil in minimal anhydrous diethyl ether. Slowly add 2M HCl in diethyl ether at 0 °C until precipitation ceases. Filter the resulting white solid to obtain the 4,4-dimethylpiperidin-3-amine hydrochloride salt[4].

Extraction Step1 Step1 Step2 2. Salt Out Saturate with solid NaCl Step1->Step2 Step3 3. Extract Use 10% iPrOH in CHCl3 Step2->Step3 Step4 4. Precipitate Add ethereal HCl at 0°C Step3->Step4

Fig 2: Sequential workflow for the quantitative recovery of polar piperidine amines.

Sources

Optimization

Optimizing chiral resolution of 4,4-Dimethylpiperidin-3-amine enantiomers

Welcome to the Technical Support Center for chiral amine synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical challenges associated with 4,4-dim...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for chiral amine synthesis. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific physicochemical challenges associated with 4,4-dimethylpiperidin-3-amine .

This compound is a highly valuable chiral building block, prominently featured as a key intermediate in the synthesis of advanced targeted therapies, including Cyclin-Dependent Kinase 7 (CDK7) inhibitors[1]. However, the gem-dimethyl group at the C4 position introduces severe steric hindrance directly adjacent to the C3 primary amine. This steric bulk profoundly alters the molecule's solubility profile, complicates classical diastereomeric salt formation, and demands highly specific conditions for biocatalytic or chromatographic separation.

Below is our comprehensive guide to troubleshooting and optimizing your chiral resolution workflows.

Section 1: Troubleshooting & FAQs

Q1: I am using classical diastereomeric salt resolution with L-tartaric acid on the unprotected amine, but my enantiomeric excess (ee) is stuck below 70%. How can I improve this?

A1: You are encountering two compounding issues: dual-basicity interference and poor crystalline discrimination. The molecule contains two basic nitrogen atoms (N1 and N3). If you attempt to resolve the unprotected piperidine, the resolving agent will interact with both sites unpredictably. Furthermore, the C4 gem-dimethyl group restricts the conformational flexibility of the piperidine ring, making the solubility difference between the (R,R) and (S,R) tartrate salts negligible[2].

  • Solution 1 (Protecting Group Strategy): You must mask the N1 position. Use the N1-benzyl protected derivative (1-benzyl-4,4-dimethylpiperidin-3-amine ). This ensures the resolving agent exclusively forms a salt with the target C3 primary amine[1].

  • Solution 2 (Resolving Agent Selection): Switch from L-tartaric acid to a more sterically demanding resolving agent like Dibenzoyl-L-tartaric acid (DBTA) . The bulky phenyl rings of DBTA provide superior spatial recognition against the gem-dimethyl group.

  • Solution 3 (Solvent Optimization): Shift from pure ethanol to an Ethanol/Water (95:5) mixture. The slight aqueous addition acts as a thermodynamic sink, sharply increasing the solubility difference between the diastereomeric pairs.

Q2: We are scaling up using biocatalytic transamination, but the reaction stalls at 50% conversion. What is causing this, and how do we push it to completion?

A2: ω-Transaminases (ω-TAs) are highly effective for the asymmetric synthesis of chiral amines from prochiral ketones. However, the reaction is thermodynamically limited by product inhibition and an unfavorable equilibrium[3]. The bulky 4,4-dimethyl product binds tightly to the enzyme's active site, stalling turnover.

  • Solution: Implement an in situ product crystallization strategy. By adding 3,3-diphenylpropionic acid (DPPA) directly to the reaction buffer, the newly formed chiral 4,4-dimethylpiperidin-3-amine immediately forms a poorly soluble crystalline salt[3]. This continuously removes the product from the aqueous phase, driving the transamination equilibrium forward (Le Chatelier's principle) and protecting the enzyme from product inhibition.

Q3: During Preparative Supercritical Fluid Chromatography (SFC), I observe severe peak tailing and poor resolution of the enantiomers. How do I fix this?

A3: The primary amine at C3 is highly basic and interacts strongly with residual silanols on the Chiral Stationary Phase (CSP). This secondary interaction is exacerbated by the highly lipophilic nature of the adjacent 4,4-dimethyl group, which increases non-specific retention times and broadens peaks.

  • Solution: Ensure your mobile phase (typically CO₂/Methanol) contains 0.1% - 0.2% Diethylamine (DEA) or Isopropylamine (IPA) to aggressively mask the active silanol sites on the column. Additionally, switch to an immobilized amylose-based column (e.g., Chiralpak IC), which generally outperforms coated cellulose columns for sterically hindered basic amines.

Section 2: Experimental Protocols

Every protocol below is designed as a self-validating system to ensure you do not proceed to the next synthetic step with sub-optimal material.

Protocol A: Classical Resolution via Diastereomeric Salt Formation

Designed for multi-gram to kilogram scale-up.

  • Preparation: Dissolve 1.0 equivalent of racemic 1-benzyl-4,4-dimethylpiperidin-3-amine in 10 volumes of Ethanol:Water (95:5 v/v) in a jacketed reactor. Heat to 60°C until fully dissolved.

  • Salt Formation: Slowly add 0.5 equivalents of Dibenzoyl-L-tartaric acid (DBTA) dissolved in 2 volumes of warm Ethanol dropwise over 30 minutes.

  • Controlled Crystallization: Cool the mixture at a strict rate of 5°C/hour to 20°C. Causality: Rapid cooling traps the undesired diastereomer in the crystal lattice. Hold at 20°C for 4 hours.

  • Validation Step (Critical): Filter a 10 mg aliquot of the crystals. Free-base the sample with 1M NaOH, extract into Methyl tert-butyl ether (MTBE), and analyze via Chiral HPLC.

    • If ee > 95%: Proceed to step 5.

    • If ee < 95%: Perform a single recrystallization by redissolving the bulk filter cake in 8 volumes of boiling Ethanol and repeating the cooling cycle.

  • Free-Basing: Suspend the validated, enriched salt in MTBE and wash with 1M NaOH until the aqueous layer reaches pH 12. Separate the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure to yield the enantiopure amine.

Protocol B: Biocatalytic Asymmetric Synthesis with In Situ Crystallization

Designed for high-yield, high-ee process chemistry.

  • Enzyme Setup: Suspend immobilized ω-transaminase (10 mg/mL) in 0.1 M HEPES buffer (pH 7.5).

  • Substrate Addition: Add the prochiral ketone precursor (1-benzyl-4,4-dimethylpiperidin-3-one, 50 mM) and isopropylamine (amine donor, 500 mM) to the reactor.

  • Equilibrium Shift: Add 3,3-diphenylpropionic acid (DPPA, 50 mM) directly to the reaction vessel[3].

  • Incubation: Stir at 30°C for 24–48 hours. The chiral amine-DPPA salt will precipitate as a white solid as the reaction progresses.

  • Recovery & Validation: Filter the reaction mixture to recover the crystals. Wash with cold MTBE to remove any unreacted ketone. Free-base the DPPA salt using the method described in Protocol A, Step 5, and verify ee via Chiral HPLC.

Section 3: Quantitative Data Summaries

Table 1: Comparison of Chiral Resolution Strategies for 4,4-Dimethylpiperidin-3-amine

StrategyResolving Agent / CatalystTypical Yield (%)Typical ee (%)ScalabilityKey Limitation
Classical Resolution L-Tartaric Acid25 - 3570 - 85High (kg)Requires multiple recrystallizations
Classical Resolution Dibenzoyl-L-tartaric acid35 - 40> 95High (kg)Higher cost of resolving agent
Biocatalytic (ω-TA) ω-Transaminase + DPPA85 - 90> 99Medium (100g)Requires specialized immobilized enzymes
Preparative SFC Chiralpak IC (+ 0.1% DEA)45 (per run)> 99Low (grams)Throughput limited by column capacity

Section 4: Visualizations

G Start Racemic 4,4-Dimethyl piperidin-3-amine Scale What is the target scale? Start->Scale PrepSFC Preparative SFC (Chiralpak IC / AD-H) Scale->PrepSFC Milligrams to Low Grams Salt Diastereomeric Salt Resolution Scale->Salt Multi-Gram to Kilograms Enzyme Biocatalytic Transamination (ω-TA + DPPA) Scale->Enzyme Process/Industrial Scale (Asymmetric)

Workflow for selecting the optimal chiral resolution strategy based on target scale.

G Ketone Prochiral Ketone Precursor TA ω-Transaminase (Immobilized) Ketone->TA AmineDonor Amine Donor (e.g., Isopropylamine) AmineDonor->TA Product (R)- or (S)-4,4-Dimethyl piperidin-3-amine TA->Product Transamination Crystal In situ Crystallization (Equilibrium Shift) Product->Crystal DPPA 3,3-Diphenylpropionic Acid (DPPA) DPPA->Crystal Salt Formation

Mechanistic pathway of transaminase-mediated resolution with DPPA crystallization.

Section 5: References

  • Title: Inhibitors of cyclin-dependent kinase 7 (CDK7) Source: Google Patents (WO2018013867A1 / AU2017295863A1) URL:

  • Title: Technical Support Center: Chiral Synthesis of Aminopiperidines Source: BenchChem URL:

  • Title: Crystallization-Assisted Asymmetric Synthesis of Enantiopure Amines Using Membrane-Immobilized Transaminase Source: Organic Process Research & Development (PMC) URL:

Sources

Troubleshooting

Reducing impurities during 4,4-Dimethylpiperidin-3-amine crystallization

Welcome to the Technical Support Center for the purification and crystallization of 4,4-Dimethylpiperidin-3-amine . As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug de...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and crystallization of 4,4-Dimethylpiperidin-3-amine . As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals navigate the thermodynamic and kinetic challenges associated with isolating this critical pharmaceutical intermediate.

This compound is a highly valued building block, most notably utilized in the synthesis of advanced cyclin-dependent kinase 7 (CDK7) inhibitors[1]. However, owing to its structural properties—specifically the adjacent gem-dimethyl group and the chiral center at C3—achieving high chemical and enantiomeric purity requires precise control over crystallization parameters.

Below, you will find a comprehensive workflow, mechanistic troubleshooting FAQs, quantitative solvent data, and self-validating experimental protocols to ensure reproducible success in your lab.

Process Visualization: Purification & Resolution Workflow

The following diagram outlines the dual-stage crystallization strategy required to first purge chemical impurities (regioisomers) and subsequently resolve the enantiomers via diastereomeric salt formation.

G N1 Crude 4,4-Dimethylpiperidin-3-amine (Racemate + Regioisomers) N2 Anti-Solvent Crystallization (Chemical Purge) N1->N2 Dissolve & Add Anti-Solvent N3 Purified Racemate (Regioisomers Removed) N2->N3 Filtration N4 Diastereomeric Salt Formation (+ Chiral Resolving Acid) N3->N4 Add L-Tartaric Acid Deriv. N5 Cooling Crystallization N4->N5 Heat & Dissolve N6 Target Diastereomeric Salt (Solid Precipitate) N5->N6 Controlled Cooling N7 Undesired Salt (Mother Liquor) N5->N7 Filtration N8 Freebasing (NaOH) & Extraction N6->N8 Resuspend in Aqueous Base N9 Optically Pure 4,4-Dimethylpiperidin-3-amine N8->N9 Organic Extraction

Figure 1: Workflow for chemical purification and chiral resolution of 4,4-dimethylpiperidin-3-amine.

Troubleshooting & Mechanistic FAQs

Q1: Why are regioisomeric impurities (e.g., 3,3-dimethylpiperidin-4-amine) co-crystallizing with my target product, and how do I prevent it? A1: This is a classic case of isomorphous replacement. Because the regioisomer has a nearly identical molar volume and hydrogen-bonding profile to 4,4-dimethylpiperidin-3-amine, it can easily substitute for the target molecule within the growing crystal lattice. The Fix: Shift from a purely temperature-dependent (cooling) crystallization to an anti-solvent crystallization . By dissolving the crude mixture in a good solvent (like Toluene) and slowly dosing in a non-polar anti-solvent (like Heptane), you alter the activity coefficients in the solution. This thermodynamically favors the exclusion of the slightly more soluble regioisomer. Ensure the anti-solvent addition rate is extremely slow (e.g., over 4 hours) to maintain low supersaturation and prevent kinetic entrapment of the impurity.

Q2: During cooling, my solution turns cloudy and forms a dense oil at the bottom of the flask instead of crystals. What is happening? A2: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." Mechanistically, this occurs when the supersaturation trajectory of your cooling profile hits the binodal curve before it crosses the solubility curve. The solute separates as a solute-rich liquid phase rather than nucleating as a solid. The Fix: Oiling out is driven by high initial concentrations at temperatures above the melting point of the solvated system. To correct this, lower your initial solute concentration by adding 10-15% more solvent. Alternatively, hold the temperature just above the cloud point and introduce seed crystals (1-2 wt%) to force heterogeneous nucleation before the phase separation can occur.

Q3: What is the most effective method for resolving the (R)- and (S)- enantiomers of 4,4-dimethylpiperidin-3-amine? A3: Because enantiomers possess identical physical properties in an achiral environment, they cannot be separated by standard crystallization. You must introduce a chiral resolving agent to form diastereomeric salts, a principle extensively documented in foundational stereochemistry literature[2]. Diastereomers have different spatial arrangements, resulting in distinct crystal lattice energies and solubilities. For this specific amine, Di-p-toluoyl-L-tartaric acid is highly effective. The bulky aromatic groups of the resolving agent create a rigid, highly discriminatory chiral pocket that selectively co-crystallizes with one enantiomer, yielding high enantiomeric excess (ee%).

Quantitative Data: Solvent & Resolution Matrices

Table 1: Solvent Screening Matrix for Chemical Purification Data represents typical solubility and impurity rejection profiles for racemic 4,4-dimethylpiperidin-3-amine.

Solvent SystemSolubility @ 20°C (mg/mL)Solubility @ 60°C (mg/mL)Regioisomer RejectionLLPS (Oiling Out) Risk
Isopropyl Acetate (IPAc)45180ModerateLow
Toluene / Heptane (1:2) 15 110 High Moderate
Ethanol / Water (8:2)120>400LowHigh
Tetrahydrofuran (THF)85250ModerateLow

Table 2: Chiral Resolving Agent Efficacy Evaluating diastereomeric salt formation for enantiomeric resolution.

Resolving AgentSolvent SystemDiastereomer Yield (%)Enantiomeric Excess (ee %)
L-(+)-Tartaric AcidEthanol / Water3578
Di-p-toluoyl-L-tartaric acid Methanol / IPAc 42 >98
(-)-Mandelic AcidIsopropanol2865
(+)-Camphorsulfonic acidAcetone1540

Step-by-Step Experimental Protocols

Protocol A: Anti-Solvent Crystallization for Chemical Purity

Objective: Purge regioisomers and degradation products from crude racemate.

  • Dissolution: Suspend 10.0 g of crude 4,4-dimethylpiperidin-3-amine in 40 mL of Toluene in a 250 mL jacketed reactor.

  • Heating: Heat the mixture to 65°C under gentle agitation (200 rpm) until complete dissolution is achieved.

  • Polishing Filtration: Pass the hot solution through a 0.45 µm PTFE filter to remove any insoluble particulates, returning the filtrate to a clean reactor at 65°C.

  • Anti-Solvent Addition: Using a syringe pump, add 80 mL of Heptane at a constant rate of 0.33 mL/min over 4 hours.

  • Cooling Profile: Once the anti-solvent addition is complete, cool the reactor linearly from 65°C to 5°C over 6 hours (10°C/hour).

  • Isolation: Filter the resulting slurry via vacuum filtration. Wash the filter cake with 20 mL of cold (5°C) Heptane.

  • Self-Validation Step: Before drying, take a 10 mg sample of the wet cake and 1 mL of the mother liquor. Run a GC-FID or HPLC analysis. Validation logic: If the regioisomer concentration in the cake is >1%, your anti-solvent addition was too fast, causing kinetic entrapment. If so, re-dissolve the cake in Toluene and repeat steps 4-6 at half the addition rate.

  • Drying: Dry the validated cake in a vacuum oven at 40°C for 12 hours.

Protocol B: Chiral Resolution via Diastereomeric Salt Formation

Objective: Isolate the target enantiomer with >98% ee.

  • Salt Formation: Dissolve 5.0 g of the chemically pure racemic 4,4-dimethylpiperidin-3-amine (39 mmol) in 50 mL of Isopropyl Acetate (IPAc). In a separate flask, dissolve 15.0 g of Di-p-toluoyl-L-tartaric acid (39 mmol) in 25 mL of Methanol.

  • Mixing: Slowly add the methanolic acid solution to the amine solution at 50°C. A mild exotherm will occur.

  • Equilibration: Stir the clear solution at 50°C for 30 minutes. If spontaneous nucleation occurs, heat to 60°C to re-dissolve.

  • Crystallization: Cool the solution to 20°C at a slow rate of 0.1°C/min. Hold at 20°C for 4 hours to allow the less soluble diastereomeric salt to fully precipitate.

  • Isolation: Filter the crystals and wash with 15 mL of a cold IPAc/Methanol (2:1) mixture.

  • Freebasing (Recovery): Suspend the isolated salt in 50 mL of Water. Add 2.0 M NaOH dropwise until the aqueous phase reaches pH 12, breaking the salt and liberating the free amine.

  • Extraction: Extract the aqueous layer with Dichloromethane (3 x 30 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the optically pure enantiomer.

  • Self-Validation Step: Analyze the final product using Chiral HPLC (e.g., Chiralpak AD-H column). The ee% must exceed 98%. If it is lower, the diastereomeric salt requires a second recrystallization from Methanol/IPAc prior to the freebasing step.

References

  • Vertex Pharmaceuticals Inc. (2018). Inhibitors of cyclin-dependent kinase 7 (CDK7). Patent WO2018013867A1.
  • Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley Interscience. Retrieved from[Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 4,4-Dimethylpiperidin-3-amine Substitution

Introduction: The Causality of Steric Hindrance When functionalizing 4,4-dimethylpiperidin-3-amine, researchers frequently encounter sluggish kinetics, stalled intermediates, and poor yields. As a Senior Application Scie...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Causality of Steric Hindrance

When functionalizing 4,4-dimethylpiperidin-3-amine, researchers frequently encounter sluggish kinetics, stalled intermediates, and poor yields. As a Senior Application Scientist, I often see these failures misattributed to reagent degradation or poor solvent quality. In reality, the root cause is the neopentyl-like steric shield generated by the gem-dimethyl group at the C4 position. This bulky moiety physically obstructs the approach trajectory of electrophiles to the adjacent C3 primary amine, exponentially increasing the activation energy required for nucleophilic attack[1].

To successfully functionalize this scaffold, standard protocols must be abandoned in favor of thermodynamically driven or catalytically accelerated methodologies. This guide provides field-proven troubleshooting strategies, quantitative benchmarks, and self-validating protocols to ensure your substitution reactions go to completion.

Troubleshooting Guide & FAQs

Q1: Why does my reductive amination with 4,4-dimethylpiperidin-3-amine and standard ketones stall at the iminium stage, yielding mostly unreacted starting material or enamines? A1: The steric bulk of the C4 methyl groups prevents efficient nucleophilic attack on the carbonyl carbon, drastically slowing down the formation and subsequent reduction of the transient iminium ion. If the reduction is too slow, the iminium ion can deprotonate to form a stable enamine, stalling the reaction[2]. Solution: You must force the equilibrium toward the imine before introducing a reducing agent. Use Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) as a Lewis acidic water scavenger to drive imine formation. Subsequently, use Sodium triacetoxyborohydride ( NaBH(OAc)3​ ), which is highly chemoselective and performs well in mildly acidic environments.

Q2: I am attempting a direct SN​2 alkylation with an alkyl halide, but conversion is below 20%. How can I drive this to completion without polyalkylation? A2: Direct SN​2 alkylation of sterically hindered amines is notoriously sluggish because the bimolecular transition state is highly crowded. The bulky C4 methyl groups physically block the 180∘ backside attack required for SN​2 displacement. Solution: Elevate the reaction temperature (80–100 °C) in a polar aprotic solvent (e.g., DMF or NMP) to increase the kinetic energy of the system. Use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) to scavenge the generated acid without competing for the electrophile. If using an alkyl chloride, add a catalytic amount of Sodium Iodide (NaI) to facilitate an in situ Finkelstein reaction, generating a more reactive alkyl iodide intermediate.

Q3: My Buchwald-Hartwig cross-coupling with an aryl bromide yields mostly dehalogenated byproducts instead of the desired N-arylated piperidine. What is going wrong? A3: In cross-coupling, sterically hindered amines can coordinate too strongly to the palladium center or fail to undergo reductive elimination efficiently, leading to catalyst deactivation. Additionally, the palladium-hydride species (formed via β -hydride elimination) can prematurely reduce the aryl halide, causing dehalogenation[2]. Solution: Employ a bulky, electron-rich biaryl phosphine ligand such as RuPhos or BrettPhos. These ligands are specifically designed to accommodate bulky primary amines, accelerate reductive elimination, and suppress β -hydride elimination pathways.

Quantitative Benchmarks for Substitution Strategies

Reaction PathwayTarget ElectrophileSteric ToleranceOptimal Temp (°C)Expected Yield (%)Key Additive / Catalyst
Reductive Amination AldehydesHigh25 - 5075 - 90 Ti(OiPr)4​ , NaBH(OAc)3​
Reductive Amination KetonesModerate50 - 6545 - 65 Ti(OiPr)4​ , NaBH3​CN
SN​2 Alkylation Primary Alkyl IodidesLow-Moderate80 - 10050 - 70DIPEA, NaI (catalytic)
Buchwald-Hartwig Aryl Bromides/IodidesHigh90 - 11070 - 85 Pd2​(dba)3​ , RuPhos

Experimental Methodologies: Self-Validating Protocols

Protocol 1: Titanium-Mediated Reductive Amination (Overcoming Imine Stalling)

Mechanistic Rationale: Ti(OiPr)4​ acts as both a Lewis acid to activate the carbonyl and a dehydrating agent to irreversibly drive the sterically hindered amine and carbonyl into the imine intermediate.

  • Step 1: Imine Formation In a flame-dried flask under N2​ , dissolve 4,4-dimethylpiperidin-3-amine (1.0 eq) and the target aldehyde/ketone (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Add Ti(OiPr)4​ (1.5 eq) dropwise at room temperature. Stir for 6-12 hours. Self-Validation Checkpoint: Remove a 50 μ L aliquot, quench with D2​O , and analyze via 1H NMR. Proceed only when the carbonyl proton signal has completely disappeared, confirming 100% imine conversion.

  • Step 2: Chemoselective Reduction Cool the reaction mixture to 0 °C. Add NaBH(OAc)3​ (2.0 eq) in small portions to control the exothermic release of hydrogen gas. Warm to room temperature and stir for 4–6 hours. Self-Validation Checkpoint: Monitor via LC-MS. The mass of the intermediate imine should transition entirely to the [M+H] of the secondary amine product.

  • Step 3: Workup Quench the reaction carefully with saturated aqueous NaHCO3​ (Caution: Gas evolution). Stir vigorously for 30 minutes until the titanium salts precipitate as a white solid. Filter through a pad of Celite, extract the filtrate with dichloromethane, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol 2: RuPhos-Enabled Buchwald-Hartwig Amination

Mechanistic Rationale: The RuPhos ligand creates a highly active, mono-ligated Pd(0) species that is electron-rich enough to undergo oxidative addition with aryl halides, yet sterically demanding enough to force the difficult reductive elimination of the bulky 4,4-dimethylpiperidin-3-amine.

  • Step 1: Catalyst Pre-Activation In an oven-dried Schlenk tube, combine the aryl halide (1.0 eq), 4,4-dimethylpiperidin-3-amine (1.2 eq), Pd2​(dba)3​ (2 mol%), RuPhos (4 mol%), and Sodium tert-butoxide ( NaOtBu ) (1.5 eq). Self-Validation Checkpoint: Evacuate and backfill the tube with N2​ three times. Strict oxygen-free conditions are mandatory; any presence of O2​ will rapidly oxidize the electron-rich RuPhos ligand, turning the mixture black and killing the catalytic cycle before it begins.

  • Step 2: Coupling Reaction Add anhydrous, degassed toluene (0.1 M) via syringe. Seal the tube and heat at 100 °C for 12 hours. Self-Validation Checkpoint: Upon reaching 100 °C, the reaction mixture should transition to a deep red/brown homogeneous solution, indicating the formation of the active Pd(0)-RuPhos complex. If the solution turns black and precipitates palladium black, the catalyst has decomposed.

  • Step 3: Isolation Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium residues and inorganic salts. Concentrate the filtrate and purify via silica gel flash chromatography.

Strategic Decision Workflow

G N1 Electrophile Type for 4,4-Dimethylpiperidin-3-amine N2 Carbonyl (Aldehyde/Ketone) N1->N2 N3 Alkyl Halide/Triflate N1->N3 N4 Aryl/Heteroaryl Halide N1->N4 N5 Reductive Amination 1. Ti(OiPr)4 (force imine) 2. NaBH(OAc)3 reduction N2->N5 N6 SN2 Alkylation 1. Polar aprotic solvent (DMF) 2. DIPEA at 80-100 °C N3->N6 N7 Buchwald-Hartwig 1. Pd2(dba)3 + RuPhos 2. NaOtBu base N4->N7

Decision tree for 4,4-Dimethylpiperidin-3-amine substitution strategies.

References[2] Title: Common side reactions in the synthesis of 3-aminopiperidine derivatives.

Source: Benchchem. URL: Title: Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Source: Open Research@CSIR-NIScPR. URL:[1] Title: The effect of steric hindrance in amines, and sterically destabilized twisted amides. Source: ResearchGate. URL:

Sources

Troubleshooting

Technical Support Center: Stabilization of 4,4-Dimethylpiperidin-3-amine dihydrochloride in Aqueous Solutions

Welcome to the technical support guide for 4,4-Dimethylpiperidin-3-amine dihydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insigh...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 4,4-Dimethylpiperidin-3-amine dihydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this compound in aqueous solutions. As a key intermediate in pharmaceutical synthesis, including for active ingredients like Tofacitinib, ensuring its integrity during experimental workflows is paramount.[1] This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot and optimize your own experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4,4-Dimethylpiperidin-3-amine dihydrochloride, and why is its stability in water a concern?

A: 4,4-Dimethylpiperidin-3-amine dihydrochloride is a substituted piperidine derivative.[2] The core structure features a six-membered ring with a nitrogen atom, which confers basic properties.[3] The "dihydrochloride" salt form indicates that both the ring nitrogen and the exocyclic amine group are protonated, forming a salt with hydrochloric acid.

The primary concern for stability in aqueous solutions arises from the equilibrium between the protonated (ammonium salt) form and the unprotonated "free base" form. The free base, with its lone pair of electrons on the nitrogen atoms, is more nucleophilic and susceptible to degradation, particularly through oxidation.[3][4] Factors like pH, temperature, light, and the presence of other chemical species can shift this equilibrium and accelerate degradation.[5][6]

Q2: The compound is a dihydrochloride salt. Isn't it already stabilized?

A: Yes, forming a salt is a primary strategy to enhance the stability and water solubility of basic compounds like piperidines.[3][7] The protonated ammonium ions are significantly less reactive than the corresponding free base. However, this stability is highly dependent on the pH of the aqueous solution. When the salt is dissolved in neutral water, the pH may not be sufficiently acidic to keep the amine fully protonated, leading to the formation of the more reactive free base and subsequent degradation. Therefore, simply dissolving the salt in unbuffered water does not guarantee long-term stability.

Q3: What is the optimal pH range for storing aqueous solutions of this compound?

Recommendation: To maintain the compound in its fully protonated and most stable state, aqueous solutions should be prepared and stored in a buffered system at a pH between 3.0 and 5.0 . This acidic environment minimizes the concentration of the reactive free base.

Q4: What are the likely degradation pathways I should be aware of?

A: The primary degradation pathways for piperidine derivatives in aqueous solution are:

  • Oxidation: The nitrogen atom and adjacent carbon atoms can be susceptible to oxidation, especially in the free base form.[3] This can be catalyzed by trace metal ions, light, or dissolved oxygen and often results in the formation of colored impurities or N-oxides.[4][10]

  • Hydrolysis: While the piperidine ring itself is generally stable against hydrolysis, if the molecule were to contain other susceptible functional groups (e.g., esters, amides), these could be hydrolyzed under strongly acidic or basic conditions.[11] For this specific molecule, oxidation is the more probable risk.

  • Interaction with Excipients: Impurities in other reagents, such as aldehydes or peroxides, can react with the amine groups, leading to the formation of adducts or degradation products.[12]

Troubleshooting Guide

This section addresses common issues encountered during the handling of 4,4-Dimethylpiperidin-3-amine dihydrochloride solutions.

Problem Potential Cause(s) Recommended Solution(s)
Solution turns yellow or brown over time. Oxidation. This is the most common cause of discoloration in amine-containing solutions. It may be accelerated by exposure to air (oxygen), light (photodegradation), or trace metal ion contamination.[4][10]1. Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil.[5] 2. De-gas Solvents: Purge buffers with nitrogen or argon before use to remove dissolved oxygen. 3. Use High-Purity Reagents: Use high-purity water and buffer salts to minimize metal ion contamination. If contamination is suspected, consider adding a chelating agent like EDTA (e.g., 0.1 mM).[10] 4. Maintain Acidic pH: Ensure the solution is buffered at pH 3-5 to keep the amine protonated and less susceptible to oxidation.
Precipitate forms in the solution. 1. pH Shift: If the solution pH increases, the free base may form, which can be less soluble than the dihydrochloride salt, causing it to precipitate. 2. Low Temperature Crystallization: Concentrated solutions may crystallize or precipitate upon refrigeration or freezing.[5] 3. Salt Formation: If the solution is exposed to vapors of other acids (e.g., trifluoroacetic acid), a different, less soluble salt may form.[4]1. Verify and Control pH: Check the pH of your solution. If it has drifted upwards, adjust with dilute HCl. Always use a buffer for long-term storage. 2. Check Solubility Limits: If working with high concentrations, determine the solubility limit at your storage temperature. It may be necessary to store at a lower concentration or at room temperature (if stability permits). 3. Isolate from Incompatible Vapors: Store your solutions in tightly sealed containers away from other volatile reagents.[13]
Assay results show a decrease in compound concentration over time. Chemical Degradation. The active compound is degrading, leading to a lower-than-expected concentration. This confirms a stability issue.1. Implement All Stability Measures: Immediately implement the recommendations for preventing oxidation (light protection, inert atmosphere, acidic pH buffer). 2. Re-evaluate Storage Conditions: The compound may be degrading due to excessive temperature. Store buffered solutions at 2-8°C.[5] For long-term storage (>1 month), consider aliquoting and freezing at -20°C or -80°C after flash-freezing in liquid nitrogen to prevent slow freezing-induced concentration effects. 3. Perform a Forced Degradation Study (see Protocol 2) to understand what conditions your compound is most sensitive to.

Key Experimental Protocols & Workflows

Visualization 1: Troubleshooting Workflow for Solution Instability

This diagram outlines a logical sequence for diagnosing and resolving stability issues with your aqueous solutions.

TroubleshootingWorkflow start Instability Observed (e.g., Color Change, Potency Loss) check_pH Measure pH of Solution start->check_pH is_pH_ok Is pH in 3-5 Range? check_pH->is_pH_ok adjust_pH Adjust pH with Dilute HCl Prepare Fresh Solution in Buffer is_pH_ok->adjust_pH No check_storage Review Storage Conditions (Temp, Light, Container) is_pH_ok->check_storage Yes end_node Optimized Stable Solution adjust_pH->end_node is_storage_ok Protected from Light? Stored at 2-8°C? check_storage->is_storage_ok correct_storage Store in Amber Vials at 2-8°C Consider Inert Atmosphere is_storage_ok->correct_storage No check_purity Assess Reagent Purity (Water, Buffer Salts) is_storage_ok->check_purity Yes correct_storage->end_node use_hplc_grade Use HPLC-Grade or Higher Consider Chelating Agent (EDTA) check_purity->use_hplc_grade forced_degradation Conduct Forced Degradation Study (See Protocol 2) use_hplc_grade->forced_degradation forced_degradation->end_node

Caption: A logical workflow for troubleshooting solution instability.

Visualization 2: Effect of pH on Amine Equilibrium

This diagram illustrates the fundamental chemical equilibrium that governs the stability of 4,4-Dimethylpiperidin-3-amine in water.

pHEquilibrium cluster_0 Aqueous Solution Environment free_base Free Base (Unprotonated, Reactive) Susceptible to Oxidation salt_form Dihydrochloride Salt (Protonated, Stable) Less Reactive free_base->salt_form + 2H⁺ (Low pH, e.g., pH 3-5) node_high_pH High pH (e.g., pH > 7) node_high_pH->free_base Shifts Equilibrium Favors Free Base node_low_pH Low pH (e.g., pH < 5) node_low_pH->salt_form Shifts Equilibrium Favors Salt Form

Caption: pH-dependent equilibrium of the amine salt and free base.

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution (10 mM)

This protocol details the preparation of a stock solution with enhanced stability.

Materials:

  • 4,4-Dimethylpiperidin-3-amine dihydrochloride (MW = 215.16 g/mol )

  • Citric Acid, Monohydrate (ACS grade or higher)

  • Sodium Hydroxide (ACS grade or higher)

  • High-purity, deionized water (18.2 MΩ·cm)

  • Calibrated pH meter

  • Volumetric flasks (Class A)

  • Amber glass vials with PTFE-lined caps

Procedure:

  • Prepare 0.1 M Citrate Buffer (pH 4.0):

    • Dissolve 2.10 g of citric acid monohydrate in ~90 mL of deionized water.

    • Adjust the pH to 4.0 by slowly adding a 1 M NaOH solution while monitoring with a calibrated pH meter.

    • Transfer the solution to a 100 mL volumetric flask and add water to the mark. Filter through a 0.22 µm filter if necessary.

  • Weigh the Compound: Accurately weigh 21.52 mg of 4,4-Dimethylpiperidin-3-amine dihydrochloride.

  • Dissolution:

    • Transfer the weighed compound to a 10 mL volumetric flask.

    • Add approximately 8 mL of the prepared pH 4.0 citrate buffer.

    • Gently swirl or sonicate briefly until the solid is fully dissolved.

  • Final Volume: Once dissolved, bring the flask to the 10 mL mark with the pH 4.0 citrate buffer. Cap and invert several times to ensure homogeneity.

  • Storage:

    • Aliquot the stock solution into smaller-volume amber glass vials to avoid repeated freeze-thaw cycles and light exposure.

    • For short-term use (up to 1 week), store at 2-8°C.

    • For long-term storage, flash-freeze the aliquots and store at ≤ -20°C.

Rationale: Using a citrate buffer at pH 4.0 ensures the compound remains in its protonated, more stable form.[8][9] Storing in amber vials at reduced temperatures minimizes degradation from light and heat.[5]

Protocol 2: Basic Forced Degradation Study

This study will rapidly identify the conditions under which the compound is most likely to degrade, validating your analytical method's ability to detect this degradation.

Procedure:

  • Prepare a solution of your compound (e.g., 1 mM) in a pH 4.0 buffered solution as described in Protocol 1.

  • Set up five separate reaction vials with this solution:

    • Control: Keep at 2-8°C, protected from light.

    • Acid Hydrolysis: Add 1 M HCl to reach a final HCl concentration of 0.1 M.

    • Base Hydrolysis: Add 1 M NaOH to reach a final NaOH concentration of 0.1 M.

    • Oxidation: Add 30% hydrogen peroxide to a final concentration of 3%.

    • Thermal Stress: Heat the vial at 60°C.

    • Photostability: Expose the solution to a photostability chamber or direct sunlight.

  • Analyze all samples by a suitable analytical method (e.g., HPLC-UV, see Protocol 3) at time points such as 0, 2, 8, and 24 hours.

  • Analysis: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main peak area and the appearance of new peaks (degradation products). This confirms your analytical method is "stability-indicating."

Protocol 3: Stability-Indicating HPLC-UV Method - Starting Parameters

This provides a robust starting point for developing a method to quantify 4,4-Dimethylpiperidin-3-amine and separate its potential degradants. Such methods are crucial for stability assessments.[14][15]

Parameter Recommended Starting Condition Rationale/Notes
Column Reversed-phase C18, 250 mm x 4.6 mm, 5 µmA workhorse column for polar to moderately nonpolar compounds.[14]
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in WaterProvides an acidic pH to ensure the amine is protonated and gives good peak shape.
Mobile Phase B Acetonitrile or MethanolThe organic modifier for elution.
Gradient Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 min, return to 5% B.A broad gradient is essential to elute both the polar parent compound and potentially more nonpolar degradation products.
Flow Rate 1.0 mL/minStandard analytical flow rate.
Column Temperature 30°CProvides reproducible retention times.[14]
Injection Volume 10 µLA typical starting volume.
UV Detection 210 nm or 254 nmThe compound lacks a strong chromophore, so detection at low UV wavelengths is necessary. A photodiode array (PDA) detector is recommended to assess peak purity.

References

  • Echemi. (n.d.). (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine hyd Safety Data Sheets.
  • Biosynce. (2025, August 25). What is the stability of piperidine? - Blog.
  • Capot Chemical Co., Ltd. (2022, May 25). MSDS of (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride.
  • Sane, R. T., Ghadge, A. J., & Kuber, V. V. (2001). Stability of 4-DMAP in solution. PubMed, 15(10), 1237-1242. [Link]

  • Biosynce. (2025, June 17). What are the storage stability of Piperidine Series compounds over time? - Blog.
  • Klich, E., Szefer, E., & Sznitowska, M. (2018). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. ResearchGate. [Link]

  • ChemPoint.com. (2004, March 12).
  • Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.
  • MedChemExpress. (2025, December 8). 4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine dihydrochloride-SDS.
  • BLD Pharmatech. (n.d.). Safety Data Sheet - N-(4-Methylbenzyl)piperidin-3-amine hydrochloride.
  • Pankaew, S., et al. (2024). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. PubMed, 42(1), 2305696. [Link]

  • Vasilevsky, S. F., & Mamatkulov, Z. N. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(20), 6245. [Link]

  • BenchChem. (n.d.). Common challenges in working with piperidine-based compounds.
  • BenchChem. (n.d.).
  • LibreTexts Chemistry. (2020, May 30). 20.
  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Chapter 7: Analytical Methods.
  • MDPI. (2025, October 13).
  • BenchChem. (n.d.).
  • Ternes, T. A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. TrAC Trends in Analytical Chemistry, 20(8), 419-434.
  • Toronto Research Chemicals. (2025, December 15). (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride.
  • De La Canal, C. N., et al. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. Food Chemistry, 359, 129921. [Link]

  • Analytical Methods. (2013, October 21).
  • Kumar, V., & Saroja, B. (2016). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Pharmaceutical Sciences & Research, 8(1), 1-10.
  • Janecka, A., et al. (2026, January 15). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 281, 116900.
  • BLDpharm. (n.d.). 1354469-76-3|(3R,4R)-N,4-Dimethylpiperidin-3-amine.
  • Sigma-Aldrich. (n.d.). N,N-Dimethylpiperidin-3-amine | 50534-49-1.
  • Google Patents. (n.d.). 1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same.
  • ACS Publications. (2022, October 18). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture.
  • Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30.
  • BenchChem. (n.d.). Impact of pH on the stability and reactivity of ammonium selenite.
  • MDPI. (2024, March 29).
  • Patel, K., & Borchardt, R. T. (1990). Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues. Pharmaceutical Research, 7(7), 703-711.

Sources

Optimization

Technical Support Center: Ensuring the Long-Term Stability of 4,4-Dimethylpiperidin-3-amine

Welcome to the technical support center for 4,4-Dimethylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshoot...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 4,4-Dimethylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice to prevent the degradation of 4,4-Dimethylpiperidin-3-amine during long-term storage. As a crucial intermediate in many synthetic pathways, maintaining its purity and stability is paramount for reproducible and successful experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the storage and handling of 4,4-Dimethylpiperidin-3-amine.

Q1: What are the primary factors that can cause the degradation of 4,4-Dimethylpiperidin-3-amine during storage?

A1: The primary degradation pathways for 4,4-Dimethylpiperidin-3-amine, a substituted aliphatic cyclic amine, are primarily driven by three factors:

  • Oxidation: Exposure to atmospheric oxygen can lead to the formation of various oxidation products. The tertiary amine and the secondary amine functionalities are susceptible to oxidation, which can be catalyzed by light and trace metal impurities. Common oxidative degradation products include N-oxides.

  • Reaction with Carbon Dioxide: Like many amines, 4,4-Dimethylpiperidin-3-amine is basic and can react with atmospheric carbon dioxide (CO2) to form carbamate salts. This can lead to a decrease in the purity of the free base and may affect its reactivity in subsequent reactions.

  • Thermal Stress: Elevated temperatures can accelerate degradation processes. While piperidine rings are generally stable, prolonged exposure to high temperatures can lead to slow decomposition.[1]

Q2: What are the ideal storage conditions for 4,4-Dimethylpiperidin-3-amine to ensure its long-term stability?

A2: To minimize degradation, 4,4-Dimethylpiperidin-3-amine should be stored under the following conditions:

  • Inert Atmosphere: The most critical factor is to minimize contact with air and CO2. The container should be flushed with an inert gas such as argon or nitrogen before sealing.

  • Low Temperature: Storage at refrigerated temperatures (2-8 °C) is recommended to slow down potential degradation reactions.

  • Protection from Light: The container should be opaque or stored in a dark place to prevent light-catalyzed oxidation.

  • Tightly Sealed Container: Use a container with a secure, airtight seal to prevent the ingress of air and moisture.

Q3: I've noticed a change in the color of my 4,4-Dimethylpiperidin-3-amine sample over time. What could be the cause?

A3: A change in color, often to a yellow or brownish hue, is a common indicator of degradation, particularly oxidation. The formation of oxidized species and potential polymerization byproducts can lead to discoloration. If you observe a color change, it is advisable to re-analyze the purity of the material before use.

Q4: Can I store 4,4-Dimethylpiperidin-3-amine in a standard laboratory freezer (-20 °C)?

A4: While refrigerated storage (2-8 °C) is generally sufficient, freezing at -20 °C is also an acceptable method for long-term storage and can further slow down degradation kinetics. Ensure the container is properly sealed to prevent the ingress of moisture during temperature cycling.

Q5: How can I assess the purity of my stored 4,4-Dimethylpiperidin-3-amine?

A5: The purity of 4,4-Dimethylpiperidin-3-amine can be assessed using standard analytical techniques such as:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for determining the purity and identifying potential volatile impurities or degradation products.[2]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide detailed structural information and help identify and quantify impurities. Changes in the spectra over time can indicate degradation.

  • High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV or MS) can also be used to assess purity, especially for non-volatile degradation products.

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues related to the stability of 4,4-Dimethylpiperidin-3-amine.

Observed Issue Potential Cause(s) Recommended Action(s)
Decreased yield in a subsequent reaction. Degradation of the starting material leading to lower active concentration.1. Re-analyze the purity of the 4,4-Dimethylpiperidin-3-amine using GC-MS or NMR. 2. If purity is compromised, consider purifying the material by distillation or chromatography. 3. For future storage, ensure the use of an inert atmosphere and refrigerated conditions.
Appearance of new, unexpected peaks in GC-MS or NMR analysis. Formation of degradation products.1. Attempt to identify the new peaks by interpreting the mass spectra or NMR chemical shifts. Common degradation products of amines include N-oxides and carbamates. 2. Conduct a forced degradation study (see Section III) to intentionally generate degradation products and confirm their identity.
Inconsistent reaction outcomes with different batches of the amine. Batch-to-batch variability in purity or degradation state.1. Establish a standardized quality control (QC) protocol for incoming batches of 4,4-Dimethylpiperidin-3-amine, including purity assessment by a validated analytical method. 2. Store all batches under identical, optimal conditions.
Solid precipitation in the liquid amine. Formation of carbamate salts from reaction with atmospheric CO2.1. The solid can likely be removed by filtration. 2. To prevent recurrence, store the amine under a nitrogen or argon atmosphere.

III. Experimental Protocols

This section provides detailed protocols for assessing the stability of 4,4-Dimethylpiperidin-3-amine.

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the routine purity analysis of 4,4-Dimethylpiperidin-3-amine.

1. Sample Preparation: a. Prepare a stock solution of 4,4-Dimethylpiperidin-3-amine in a suitable solvent (e.g., dichloromethane or methanol) at a concentration of 1 mg/mL. b. Perform a serial dilution to obtain a working solution of approximately 100 µg/mL.

2. GC-MS Parameters:

ParameterRecommended Setting
GC Column Agilent DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness or equivalent
Inlet Temperature 250 °C
Injection Volume 1 µL
Injection Mode Splitless
Carrier Gas Helium at a constant flow of 1 mL/min
Oven Program Initial temperature 60°C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Transfer Line Temp 280 °C
MS Source Temp 230 °C
MS Quad Temp 150 °C
Ionization Mode Electron Impact (EI) at 70 eV
Mass Range m/z 40-450

3. Data Analysis: a. Integrate the peak corresponding to 4,4-Dimethylpiperidin-3-amine and any impurity peaks. b. Calculate the purity as the percentage of the main peak area relative to the total peak area. c. Use the mass spectra of any impurity peaks to aid in their identification by searching against a mass spectral library (e.g., NIST).

Protocol 2: Monitoring Degradation by ¹H NMR Spectroscopy

This protocol can be used to monitor the formation of degradation products over time.

1. Sample Preparation: a. Dissolve a known amount of 4,4-Dimethylpiperidin-3-amine (e.g., 10 mg) in a deuterated solvent (e.g., CDCl₃ or MeOD) in an NMR tube. b. Add a known amount of an internal standard with a singlet peak in a clear region of the spectrum (e.g., 1,3,5-trimethoxybenzene).

2. NMR Acquisition: a. Acquire a ¹H NMR spectrum using a 400 MHz or higher spectrometer. b. Ensure a sufficient relaxation delay (e.g., 5 seconds) to allow for accurate integration.

3. Data Analysis: a. Integrate the peaks corresponding to 4,4-Dimethylpiperidin-3-amine and the internal standard. b. Over time, acquire new spectra of the same sample stored under specific conditions (e.g., exposed to air, light, or elevated temperature). c. The appearance of new peaks will indicate the formation of degradation products. The relative integration of these new peaks compared to the internal standard can be used to quantify the extent of degradation.

Protocol 3: Forced Degradation Study

Forced degradation studies are essential for understanding potential degradation pathways and for developing stability-indicating analytical methods.

1. Stress Conditions: a. Oxidative Degradation: Dissolve the amine in a suitable solvent and add a small amount of an oxidizing agent, such as 3% hydrogen peroxide. Let the solution stir at room temperature and monitor the degradation over time by GC-MS or NMR. b. Thermal Degradation: Place a sample of the neat amine or a solution in a sealed vial in an oven at an elevated temperature (e.g., 60-80 °C). Analyze the sample at various time points. c. Photodegradation: Expose a solution of the amine in a quartz container to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.[3][4] A dark control sample should be stored under the same conditions but protected from light. d. Acid/Base Hydrolysis: Reflux a solution of the amine in 0.1 M HCl and 0.1 M NaOH. Neutralize the samples before analysis.

2. Analysis: a. Analyze the stressed samples using the GC-MS and/or NMR methods described above to identify and characterize the degradation products.

IV. Visualization of Degradation Pathways

The following diagram illustrates the potential degradation pathways of 4,4-Dimethylpiperidin-3-amine based on the known chemistry of aliphatic amines.

DegradationPathways A 4,4-Dimethylpiperidin-3-amine B N-Oxide A->B Oxidation (O2, light) C Carbamate Salt A->C Reaction with CO2 D Other Oxidative Products (e.g., ring-opened species) B->D Further Oxidation

Caption: Potential degradation pathways of 4,4-Dimethylpiperidin-3-amine.

V. Summary of Storage Recommendations

Storage ParameterRecommendationRationale
Atmosphere Inert gas (Argon or Nitrogen)Prevents oxidation and reaction with CO2.
Temperature 2-8 °C (Refrigerated)Slows down the rate of all potential degradation reactions.
Light Protect from light (Amber vial or dark storage)Minimizes light-catalyzed oxidation.
Container Tightly sealed, appropriate material (e.g., glass)Prevents ingress of air and moisture.

By adhering to these guidelines, researchers can ensure the long-term stability and purity of 4,4-Dimethylpiperidin-3-amine, leading to more reliable and reproducible experimental results. For further assistance, please contact our technical support team.

VI. References

  • Synthesis of 4,4-Difluorodihydrofuran-3(2 H )-ones. ResearchGate. Available at: [Link]

  • Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. Agilent Technologies. Available at: [Link]

  • Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. University of Texas at Austin. Available at: [Link]

  • (3R,4R)-N,4-dimethyl-piperidin-3-amine | C7H16N2 | CID 55295505. PubChem. Available at: [Link]

  • WO2020204647A1 - Processes for preparing (3r,4r)-1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same. Google Patents. Available at:

  • Hybrid Smart Strategies to Predict Amine Thermal Degradation in Industrial CO2 Capture Processes. MDPI. Available at: [Link]

  • 1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same. Google Patents. Available at:

  • Evaluation of the three main multiresidue methods for the validation of new substances of SANCO/12745/2013 and those with low analytic. EURL-Pesticides. Available at: [Link]

  • Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. The Royal Society of Chemistry. Available at: [Link]

  • GUIDELINE FOR STABILITY DATA The purpose of stability testing is to provide evidence on how the quality of a product, in its pro. NPRA. Available at: [Link]

  • Stability testing of existing active substances and related finished products. European Medicines Agency. Available at: [Link]

  • Tables For Organic Structure Analysis. University of California, Los Angeles. Available at: [Link]

  • GC AND GC/MS. Agilent Technologies. Available at: [Link]

  • Thermal degradation of novel piperazine-based amine blends for CO>2> capture. University of Illinois at Urbana-Champaign. Available at: [Link]

  • Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process. MDPI. Available at: [Link]

  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. ACS Publications. Available at: [Link]

  • THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. University of Kentucky. Available at: [Link]

  • Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent Technologies. Available at: [Link]

  • Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. MDPI. Available at: [Link]

  • Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Springer. Available at: [Link]

  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. Available at: [Link]

  • Materials and methods. The Royal Society of Chemistry. Available at: [Link]

  • Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. Available at: [Link]

  • Oxidative transformation of thiols to disulfides promoted by activated carbon–air system. Kobe University. Available at: [Link]

  • RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. Caron Scientific. Available at: [Link]

  • Photostability. SGS. Available at: [Link]

  • 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. ACS Publications. Available at: [Link]

  • Ligand-Accelerated, Copper-Catalyzed Aerobic Oxidative Dehydrogenation of Primary Amines to Nitriles. MDPI. Available at: [Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. EPFL. Available at: [Link]

  • (PDF) Oxidative Degradation of Amine Solvents for CO2 Capture. ResearchGate. Available at: [Link]

  • 4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS. Babeș-Bolyai University. Available at: [Link]

  • Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. ACS Publications. Available at: [Link]

  • (10) Patent No. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Refining Catalyst Selection for 4,4-Dimethylpiperidin-3-amine Production

Introduction 4,4-Dimethylpiperidin-3-amine is a highly sterically hindered diamine intermediate, prominently utilized in the synthesis of 1[1]. The gem-dimethyl group at the C4 position introduces significant steric bulk...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

4,4-Dimethylpiperidin-3-amine is a highly sterically hindered diamine intermediate, prominently utilized in the synthesis of 1[1]. The gem-dimethyl group at the C4 position introduces significant steric bulk, making the stereoselective and chemoselective reduction of the C3-amine a notorious bottleneck. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for optimizing catalyst selection during its production.

Section 1: Mechanistic Causality in Catalyst Selection

The synthesis typically proceeds via the reductive amination of2 or the reduction of its corresponding oxime[2]. The choice of catalyst dictates the reaction's chemoselectivity (avoiding over-alkylation) and the successful downstream deprotection of the benzyl group to yield the final3 intermediate[3].

Quantitative Comparison of Catalysts for 3-Piperidinone Reduction
Catalyst / ReagentReaction PathwayTypical YieldChemoselectivity (1° vs 2° Amine)Scalability & Mechanistic Notes
NaBH(OAc)₃ / Ti(OPr-i)₄ Direct Reductive Amination75–85%High (>95% 1°)Excellent for lab scale. Ti(OPr-i)₄ acts as a Lewis acid to forcefully drive hindered imine formation prior to reduction.
Pd/C (10%) + H₂ Direct Reductive Amination60–70%Moderate (~80% 1°)Prone to over-alkylation if NH₃ is not in large excess. High risk of premature N-debenzylation.
Raney Nickel + H₂ Oxime Reduction85–90%Very High (>98% 1°)Best for industrial scale. Highly resistant to amine poisoning and avoids debenzylation during the C3-reduction step.
Pd(OH)₂/C + H₂ N-Debenzylation>95%N/APearlman's catalyst is optimal for cleanly removing the N-benzyl protecting group without cleaving the piperidine ring.

Section 2: Troubleshooting Guides & FAQs

Q1: During the direct reductive amination of 1-benzyl-4,4-dimethylpiperidin-3-one, I am observing significant formation of secondary and tertiary amine byproducts. How can I improve primary amine selectivity? Expert Insight: The steric hindrance from the 4,4-dimethyl group severely retards the initial imine formation. If the reducing agent is added too early, it directly reduces the ketone to an alcohol. Furthermore, if the newly formed primary amine reacts with unreacted ketone, secondary amines form. Solution: Decouple the imine formation from the reduction step. Use Titanium(IV) isopropoxide (Ti(OPr-i)₄) as a Lewis acid catalyst with a 5-fold excess of ammonium acetate (NH₄OAc) in methanol. Stir for 6–8 hours to ensure complete imine formation before adding the mild reducing agent, Sodium triacetoxyborohydride (NaBH(OAc)₃).

Q2: I am using Pd/C for the hydrogenation of the oxime intermediate, but the reaction stalls at 50% conversion. Is the catalyst being poisoned? Expert Insight: Yes. Aliphatic amines (like your product) strongly coordinate to Palladium surfaces, effectively poisoning the active catalytic sites. Additionally, the N-benzyl group can undergo competitive hydrogenolysis, creating a complex, inseparable mixture. Solution: Switch your catalyst to Raney Nickel for the oxime reduction step. Raney Nickel is highly resistant to amine poisoning and will not cleave the N-benzyl protecting group under standard conditions (50 psi H₂, room temperature). If you are restricted to Pd/C, add 1.2 equivalents of acetic acid to protonate the resulting amine, preventing it from coordinating to the metal surface.

Q3: What is the most reliable method for the final N-debenzylation to yield pure 4,4-dimethylpiperidin-3-amine? Expert Insight: Standard 10% Pd/C often requires dangerously high pressures and elevated temperatures to cleave the N-benzyl group on sterically hindered piperidines[4]. Solution: Utilize Pearlman's Catalyst (20% Pd(OH)₂/C). The presence of moisture and the unique oxidation state of palladium in Pearlman's catalyst facilitates rapid hydrogenolysis of the C-N bond at much lower pressures (balloon pressure to 30 psi) in methanol.

Section 3: Self-Validating Experimental Protocols

Protocol A: Synthesis of 1-Benzyl-4,4-dimethylpiperidin-3-amine via Oxime Reduction

Self-Validation Principle: The intermediate oxime provides a stable, isolable checkpoint to ensure quantitative conversion before committing to the reduction step.

  • Oxime Formation:

    • Dissolve 1-benzyl-4,4-dimethylpiperidin-3-one (1.0 eq) in ethanol.

    • Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq).

    • Reflux for 4 hours.

    • Validation Checkpoint: Analyze via LC-MS. The ketone mass (m/z ~218) must be completely replaced by the oxime mass (m/z ~233) before proceeding.

    • Concentrate, wash with water, and extract with dichloromethane. Dry and evaporate to isolate the oxime.

  • Catalytic Reduction (Raney Nickel):

    • Dissolve the crude oxime in ammoniacal methanol (2M NH₃ in MeOH) to suppress secondary amine formation.

    • Add Raney Nickel slurry in water (10% w/w relative to substrate). (Caution: Pyrophoric).

    • Pressurize the reaction vessel with H₂ gas (50 psi) and stir vigorously at 25°C for 12 hours.

    • Validation Checkpoint: Hydrogen uptake should cease. TLC (10% MeOH in DCM with 1% NH₄OH) should show a single polar spot (ninhydrin positive).

    • Filter through a pad of Celite (do not let the filter cake dry), and concentrate the filtrate to yield the primary amine intermediate.

Protocol B: N-Debenzylation to 4,4-Dimethylpiperidin-3-amine
  • Dissolve 1-benzyl-4,4-dimethylpiperidin-3-amine (1.0 eq) in methanol.

  • Add 20% Pd(OH)₂/C (Pearlman's catalyst, 10% w/w).

  • Purge the flask with N₂, then introduce H₂ via a balloon or Parr shaker (30 psi).

  • Stir at room temperature for 6 hours.

  • Validation Checkpoint: LC-MS should indicate the complete disappearance of the starting material and the appearance of the target product (m/z ~129).

  • Filter through Celite, wash with methanol, and concentrate under reduced pressure to afford the final 4,4-dimethylpiperidin-3-amine product.

Section 4: Reaction Workflow & Catalyst Decision Tree

G Start 1-Benzyl-4,4-dimethyl- piperidin-3-one Oxime Oxime Intermediate (Stable Checkpoint) Start->Oxime NH2OH·HCl, NaOAc (High Yield Route) Imine Imine Intermediate (Transient) Start->Imine NH4OAc, Ti(OPr-i)4 (Direct Route) Amine1 1-Benzyl-4,4-dimethyl- piperidin-3-amine Oxime->Amine1 Raney Ni, H2 (Prevents Poisoning) Imine->Amine1 NaBH(OAc)3 (Chemoselective) Final 4,4-Dimethylpiperidin- 3-amine (Final Product) Amine1->Final Pd(OH)2/C, H2 (N-Debenzylation)

Catalyst decision tree and synthetic workflow for 4,4-Dimethylpiperidin-3-amine production.

References

  • (3S,4R)-1-benzyl-N,4-diMethylpiperidin-3-aMine dihydrochloride - Guidechem. 3

  • AU2017295863A1 - Inhibitors of cyclin-dependent kinase 7 (CDK7) - Google Patents. 1

  • CN110036004A - Inhibitors of cyclin-dependent kinase 7 (CDK7) - Google Patents. 4

  • 1904221-09-5, 1-Benzyl-4,4-dimethylpiperidin-3-one - AccelaChem. 2

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Validating the Purity of 4,4-Dimethylpiperidin-3-amine using LC-MS Techniques

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate 4,4-Dimethylpiperidin-3-amine is a chiral synthetic intermediate of significant interest in the pharmaceutical industry, notably as a key buil...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate

4,4-Dimethylpiperidin-3-amine is a chiral synthetic intermediate of significant interest in the pharmaceutical industry, notably as a key building block in the synthesis of Janus kinase (JAK) inhibitors like Tofacitinib.[1][2] As with any active pharmaceutical ingredient (API) precursor, its purity is not merely a quality metric but a critical determinant of the final drug product's safety and efficacy. The presence of even trace-level impurities—be they process-related, degradation products, or undesired stereoisomers—can have profound implications.

This guide provides an in-depth comparison of modern Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the comprehensive purity validation of 4,4-Dimethylpiperidin-3-amine. We will move beyond rote protocols to explore the underlying chromatographic principles, enabling researchers and drug development professionals to select and validate the most appropriate analytical approach for their specific needs. Our focus rests on establishing robust, self-validating systems that adhere to the highest standards of scientific integrity, as outlined by the International Council for Harmonisation (ICH).[3]

The Analytical Challenge: Navigating Polarity, Basicity, and Chirality

The molecular structure of 4,4-Dimethylpiperidin-3-amine presents a trifecta of analytical challenges:

  • High Polarity: The molecule's low molecular weight and multiple nitrogen atoms make it highly polar. This characteristic leads to poor retention on traditional reversed-phase (RP) C18 columns, often causing the analyte to elute in or near the solvent front (void volume), where it can be masked by matrix effects and unresolved components.[4]

  • Basic Nature: The amine functionalities can engage in secondary interactions with residual silanols on silica-based stationary phases, leading to poor peak shape (tailing) and reduced sensitivity. Mobile phase pH control is critical to manage the ionization state and chromatographic behavior.

  • Chirality: The molecule possesses two chiral centers, meaning it can exist as multiple stereoisomers. For its use in stereospecific pharmaceuticals like Tofacitinib, which requires the (3R,4R) configuration, the quantification of other isomers (e.g., (3S,4S), (3R,4S)) is a critical quality attribute.[5] Regulatory bodies increasingly favor single enantiomer drugs, making chiral purity analysis non-negotiable.

A successful analytical strategy must therefore not only quantify the main component but also possess the selectivity to separate it from a landscape of structurally similar impurities.

Comparative Analysis of LC-MS Strategies

We will evaluate three distinct yet complementary LC-MS approaches: a modern Mixed-Mode Reversed-Phase method, a Hydrophilic Interaction Liquid Chromatography (HILIC) method, and a dedicated Chiral Separation method.

Strategy 1: Mixed-Mode Reversed-Phase Liquid Chromatography (RP-LC)

Expertise & Rationale: Conventional C18 columns are often the first choice in many labs, but they are ill-suited for this polar amine. To overcome the retention challenge without resorting to ion-pairing agents—which can cause persistent column contamination and suppress MS signal—we turn to a modern mixed-mode stationary phase. The Waters Atlantis™ PREMIER BEH C18 AX column is a prime example.[6][7] It combines C18 reversed-phase ligands with a controlled level of anion-exchange moieties on a single particle. This design provides two retention mechanisms: hydrophobic interaction from the C18 chains and, critically, an anion-exchange interaction that enhances the retention of polar acidic compounds and offers unique selectivity for bases.[8][9] By using a low pH mobile phase, our basic analyte will be protonated (cationic), allowing for a controlled electrostatic interaction with the stationary phase, thereby improving retention and peak shape.

Experimental Protocol: Mixed-Mode RP-LC-MS

1. Sample Preparation:

  • Accurately weigh and dissolve the 4,4-Dimethylpiperidin-3-amine sample in the initial mobile phase (98:2 Water/Acetonitrile with 0.1% Formic Acid) to a final concentration of approximately 1.0 mg/mL.

  • For impurity analysis, prepare a more concentrated stock (e.g., 5.0 mg/mL) and dilute as needed. Prepare spiked samples containing known impurities if available.

2. LC-MS System & Parameters:

  • LC System: UPLC/UHPLC system equipped with a binary pump, autosampler, and column oven.

  • Mass Spectrometer: Quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

  • Column: Waters Atlantis PREMIER BEH C18 AX, 1.7 µm, 2.1 x 100 mm.[8]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    Time (min) Flow (mL/min) %A %B Curve
    0.0 0.4 98 2 Initial
    1.0 0.4 98 2 6
    8.0 0.4 50 50 6
    9.0 0.4 5 95 6
    10.0 0.4 5 95 6
    10.1 0.4 98 2 6

    | 12.0 | 0.4 | 98 | 2 | 6 |

  • Column Temperature: 35 °C

  • Injection Volume: 2.0 µL

  • MS Parameters (Positive ESI Mode):

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 25 V

    • Source Temperature: 150 °C

    • Desolvation Temperature: 400 °C

    • Desolvation Gas Flow: 800 L/Hr

    • Scan Mode: Full Scan (m/z 50-400) for impurity profiling; Selected Ion Recording (SIR) or Multiple Reaction Monitoring (MRM) for quantification of known impurities.

Diagram: Mixed-Mode RP-LC Workflow

cluster_prep Sample Preparation cluster_analysis LC-MS Analysis prep1 Weigh Sample prep2 Dissolve in Mobile Phase A prep1->prep2 prep3 Vortex & Filter prep2->prep3 lc Inject on UPLC (Atlantis PREMIER BEH C18 AX) prep3->lc 2 µL Injection ms Detect with ESI-MS (Positive Mode) lc->ms data Data Acquisition (Full Scan & SIR/MRM) ms->data

Caption: Workflow for purity analysis using Mixed-Mode RP-LC-MS.

Strategy 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

Expertise & Rationale: HILIC is an orthogonal and often superior technique for analyzing very polar compounds.[10] The separation mechanism involves partitioning the analyte between a water-enriched layer on the surface of a polar stationary phase and a bulk mobile phase high in organic solvent.[11] This approach offers two key advantages for our analyte:

  • Excellent Retention: It provides strong retention for polar amines without requiring extreme mobile phase conditions.[12]

  • MS Sensitivity: The high organic content of the mobile phase (typically >70% acetonitrile) promotes efficient desolvation and ionization in the ESI source, often leading to a significant enhancement in MS signal compared to high-aqueous RP-LC methods.[13] We select a column with a robust amide-based stationary phase, which provides excellent peak shape and reproducibility for basic compounds.

Experimental Protocol: HILIC-MS

1. Sample Preparation:

  • Crucial Step: Dissolve the sample in a solvent that matches the high organic content of the initial mobile phase (e.g., 95:5 Acetonitrile/Water) to prevent peak distortion. A concentration of 0.5 mg/mL is a good starting point.

2. LC-MS System & Parameters:

  • LC System & MS: Same as in the RP-LC method.

  • Column: Waters ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase A: 10 mM Ammonium Formate with 0.1% Formic Acid in Water.

  • Mobile Phase B: 10 mM Ammonium Formate with 0.1% Formic Acid in 95:5 Acetonitrile/Water.

  • Gradient Program:

    Time (min) Flow (mL/min) %A %B Curve
    0.0 0.5 5 95 Initial
    6.0 0.5 40 60 6
    7.0 0.5 40 60 6
    7.1 0.5 5 95 6

    | 10.0 | 0.5 | 5 | 95 | 6 |

  • Column Temperature: 40 °C

  • Injection Volume: 1.0 µL

  • MS Parameters (Positive ESI Mode): Identical to the RP-LC method.

Diagram: HILIC-MS Workflow

cluster_prep Sample Preparation cluster_analysis LC-MS Analysis prep1 Weigh Sample prep2 Dissolve in High Organic (e.g., 95% ACN) prep1->prep2 prep3 Vortex & Centrifuge prep2->prep3 lc Inject on UPLC (ACQUITY BEH Amide) prep3->lc 1 µL Injection ms Detect with ESI-MS (Positive Mode) lc->ms data Data Acquisition (Enhanced Sensitivity) ms->data

Caption: Workflow for purity analysis using HILIC-MS.

Strategy 3: Chiral Separation by LC-MS

Expertise & Rationale: Quantifying the enantiomeric excess (e.e.) is a separate but equally critical aspect of purity validation. This requires a Chiral Stationary Phase (CSP) that can differentiate between stereoisomers. Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives, are highly effective for separating a wide range of chiral compounds, including piperidine derivatives.[14][15]

Connecting a chiral separation to an MS detector can be challenging, as traditional normal-phase mobile phases (e.g., hexane/isopropanol) are not ESI-friendly. However, many modern polysaccharide CSPs can be operated in polar organic or reversed-phase modes. We will utilize a polar organic mobile phase (acetonitrile/methanol) with a basic additive to ensure good peak shape and MS compatibility.[16] This allows for direct, unambiguous identification of the eluting enantiomers by their mass.

Experimental Protocol: Chiral LC-MS

1. Sample Preparation:

  • Dissolve the sample in the mobile phase (e.g., Methanol) to a concentration of 0.5 mg/mL.

2. LC-MS System & Parameters:

  • LC System & MS: Same as previous methods.

  • Column: Chiralpak IE (or similar amylose-based CSP), 3 µm, 2.1 x 150 mm.

  • Mobile Phase: Isocratic elution with 90:10 (v/v) Acetonitrile/Methanol with 0.1% Diethylamine (DEA). Causality Note: DEA is a basic modifier used to compete with the analyte for active sites on the stationary phase, significantly improving the peak shape of basic compounds.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 2.0 µL

  • MS Parameters (Positive ESI Mode): Identical to previous methods. Use SIR mode monitoring the [M+H]+ of 4,4-Dimethylpiperidin-3-amine to confirm the identity of each enantiomeric peak.

Diagram: Chiral LC-MS Workflow

cluster_prep Sample Preparation cluster_analysis LC-MS Analysis prep1 Weigh Sample prep2 Dissolve in Methanol prep1->prep2 lc Inject on Chiral Column (e.g., Chiralpak IE) prep2->lc 2 µL Injection ms Detect with ESI-MS (SIR Mode) lc->ms data Quantify Enantiomeric Purity (% e.e.) ms->data

Caption: Workflow for enantiomeric purity analysis using Chiral LC-MS.

Method Validation: The Foundation of Trustworthiness

A method is only as reliable as its validation. Every protocol developed must be rigorously validated according to ICH Q2(R2) guidelines to demonstrate it is fit for its intended purpose.[3][17][18] This creates a self-validating system where the data is demonstrably trustworthy.

Key Validation Parameters:

  • Specificity/Selectivity: This is the cornerstone of a purity method. It must be proven that the method can unequivocally assess the analyte in the presence of expected impurities (process-related and stereoisomers) and degradation products. This is achieved by:

    • Analyzing spiked samples containing all known potential impurities.

    • Performing forced degradation studies (acid, base, oxidation, heat, light) and demonstrating that the main peak is resolved from all degradation products.

    • For MS detection, specificity is enhanced by the selectivity of monitoring a specific mass-to-charge ratio (m/z).[19]

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of an impurity that can be reliably detected and quantified, respectively. This is crucial for controlling trace-level impurities.

  • Linearity & Range: The method must provide results that are directly proportional to the concentration of the impurity over a specified range (e.g., from LOQ to 120% of the specification limit).[20]

  • Accuracy: The closeness of the measured value to the true value. Assessed by analyzing samples with known amounts of spiked impurities (recovery studies).

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly. This is evaluated at three levels:

    • Repeatability: Same conditions, short interval.

    • Intermediate Precision: Within the same lab, but with different analysts, equipment, and on different days.

    • Reproducibility: Between different laboratories (if applicable).

  • Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.2 units of mobile phase pH, different column batches).

Data Summary & Strategic Comparison

The choice of method depends on the analytical goal. The table below summarizes the strengths and applications of each strategy.

Parameter Mixed-Mode RP-LC HILIC Chiral Separation
Primary Application General purity, process impuritiesGeneral purity, enhanced sensitivityEnantiomeric purity, stereoisomers
Analyte Retention Good (enhanced by IEX)Excellent (ideal for polar compounds)Dependent on CSP-analyte interaction
Peak Shape Generally excellentExcellent with proper sample solventGood, highly dependent on additive (e.g., DEA)
MS Sensitivity GoodExcellent (high organic mobile phase)Good (with MS-compatible mobile phase)
Orthogonality -High (orthogonal to RP)High (orthogonal separation mechanism)
Key Advantage Leverages familiar RP workflows with enhanced performance for polar analytes.Superior retention and sensitivity for the target analyte.The only method to determine enantiomeric excess.
Considerations Newer column technology may not be available in all labs.Requires careful control of sample solvent and mobile phase water content.Specific CSP must be selected; may require dedicated column.

Conclusion and Expert Recommendations

Validating the purity of 4,4-Dimethylpiperidin-3-amine requires a multi-faceted approach. No single chromatographic run can provide a complete purity picture. As a Senior Application Scientist, my recommendation is a strategic combination of these orthogonal techniques:

  • For Routine Quality Control (QC) and Process Impurity Profiling: Either the Mixed-Mode RP-LC or the HILIC method can serve as the primary workhorse. The HILIC method is preferred if maximum sensitivity is required for trace impurity analysis. The Mixed-Mode RP-LC method is an excellent choice for laboratories looking to adapt existing RP-LC infrastructure.

  • For Enantiomeric Purity: The dedicated Chiral Separation method is mandatory. It must be run as a separate, validated test to quantify the desired (3R,4R) isomer against all other stereoisomers.

By employing at least one achiral method (RP or HILIC) and one chiral method, a comprehensive and robust purity profile can be established. This dual-pronged strategy ensures that all aspects of the molecule's purity—process-related, degradation, and stereoisomeric—are rigorously controlled, providing the highest level of confidence in this critical pharmaceutical intermediate.

References

  • Google Patents. (n.d.). WO2020204647A1 - Processes for preparing (3r,4r)-1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same.
  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • International Council for Harmonisation. (2022). Validation of Analytical Procedure Q2(R2) - Draft version. Retrieved from [Link]

  • AMSbiopharma. (2024, May 7). New update for the ICH Q2 (R2) guidance on Analytical Process Validation. Retrieved from [Link]

  • MDPI. (2022). An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. Retrieved from [Link]

  • Google Patents. (n.d.). 1-benzyl-n,4-dimethylpiperidin-3-amine or a salt thereof and processes for preparing tofacitinib using the same.
  • SynThink. (n.d.). Tofacitinib EP Impurities & USP Related Compounds. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Tofacitinib-impurities. Retrieved from [Link]

  • LCGC International. (2019, August 1). HILIC to the Rescue: Pharmaceutical Development Case Examples. Retrieved from [Link]

  • Google Patents. (n.d.). AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.
  • Waters Corporation. (n.d.). EVALUATION OF NEW MS-COMPATIBLE MIXED-MODE RP/AX HPLC COLUMNS. Retrieved from [Link]

  • Lab Manager. (2026, January 20). Waters Introduces Atlantis PREMIER Columns to Accelerate Pharmaceutical Methods Development. Retrieved from [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025, February 5). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. Retrieved from [Link]

  • IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

  • PubMed. (2020). HILIC-MS determination of dimethylamine in the active pharmaceutical ingredients and in the dosage forms of metformin. Retrieved from [Link]

  • MDPI. (2025, August 19). Development of a Sensitive HILIC-MS/MS Method for Quantification of Melamine, Derivatives, and Potential Precursors in Various Water Matrices. Retrieved from [Link]

  • Waters Corporation. (n.d.). Separation of Organic Acids with Mixed-Mode LC Column and Mass Detector. Retrieved from [Link]

  • Google Patents. (n.d.). US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same.
  • Waters Corporation. (n.d.). Utilizing the Mixed-Mode Atlantis PREMIER BEH C18 AX Column for the Analysis of Cationic Surfactants Under Reversed-Phase Condi. Retrieved from [Link]

  • LCGC. (n.d.). Structured Approach to Method Development for Bioanalytical HILIC–MS-MS Applications. Retrieved from [Link]

  • Agilent. (n.d.). Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection Application Note. Retrieved from [Link]

  • ResearchGate. (2018, November 18). Chiral Separartions on LCMS. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Validating NMR and FTIR Spectra for the Structural Elucidation of 4,4-Dimethylpiperidin-3-amine

Introduction: In the landscape of drug discovery and chemical synthesis, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. While individual analytical techniques...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: In the landscape of drug discovery and chemical synthesis, the unambiguous confirmation of a molecule's structure is a non-negotiable cornerstone of scientific rigor. While individual analytical techniques provide powerful insights, they can sometimes leave room for ambiguity. This guide champions a cross-validation approach, leveraging the synergistic strengths of Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. NMR excels at mapping the carbon-hydrogen framework and detailing atomic connectivity, while FTIR provides a rapid and definitive fingerprint of the functional groups present.[1]

This guide uses 4,4-Dimethylpiperidin-3-amine as a case study to demonstrate how these two techniques, when used in concert, create a self-validating system that elevates confidence in structural elucidation far beyond what either method can achieve alone. We will delve into the theoretical underpinnings of each technique, predict the spectral features of our target molecule, and provide detailed, field-proven protocols for data acquisition.

The Molecule of Interest: 4,4-Dimethylpiperidin-3-amine

4,4-Dimethylpiperidin-3-amine is a substituted heterocyclic amine. Its structure presents several key features for spectroscopic analysis: a saturated piperidine ring, a primary amine (-NH₂), a secondary amine within the ring (-NH-), and a gem-dimethyl group. Each of these features will produce characteristic signals in both NMR and FTIR spectra, which we can use for confirmation.

Caption: Molecular structure of 4,4-Dimethylpiperidin-3-amine.

Part I: Nuclear Magnetic Resonance (NMR) Analysis

NMR spectroscopy is an unparalleled technique for determining the precise atomic connectivity within a molecule.[2] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets.[3] When placed in a strong external magnetic field, these nuclei can absorb energy from radiofrequency waves, and the specific frequency at which they resonate (their "chemical shift") is highly sensitive to their local electronic environment.[4][5]

Predicted ¹H NMR Spectrum

For 4,4-Dimethylpiperidin-3-amine, we can predict the following proton signals. The choice of a deuterated solvent like Chloroform-d (CDCl₃) is standard for many organic molecules, providing a clear spectral window.[6]

  • Gem-Dimethyl Protons (C4-CH₃): These two methyl groups are chemically equivalent and not adjacent to any protons, so they will appear as a single, sharp singlet, integrating to 6 protons.

  • Piperidine Ring Protons (C2, C3, C5, C6): The protons on the saturated ring will appear as a series of complex, overlapping multiplets. The protons on carbons adjacent to the nitrogen (C2 and C6) will be deshielded and appear further downfield compared to the others.[7] The proton at C3, being adjacent to the amine group, will also be shifted downfield.

  • Amine Protons (-NH and -NH₂): The protons on the nitrogen atoms often appear as broad singlets due to quadrupole broadening and chemical exchange with the solvent or trace amounts of water. Their chemical shift can be highly variable. A key confirmatory step is to add a drop of D₂O to the NMR tube; this will cause the N-H protons to exchange with deuterium, leading to the disappearance of their signals from the spectrum.[7] The primary amine (-NH₂) should integrate to 2 protons, and the secondary amine in the ring (-NH) should integrate to 1 proton.

Predicted ¹³C NMR Spectrum

A ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

  • Piperidine Ring Carbons: Due to the substitution pattern, all six carbons of the piperidine ring are expected to be chemically distinct, giving rise to six separate signals. The carbons directly bonded to nitrogen (C2 and C6) will be the most deshielded (highest ppm value) in this group.[7][8]

  • Gem-Dimethyl Carbons: The two methyl carbons at the C4 position are equivalent and will produce a single signal.

  • Quaternary Carbon (C4): The carbon atom bearing the two methyl groups (C4) is quaternary (bonded to four other carbons) and will appear as a signal with a characteristically low intensity.

Summary of Predicted NMR Data
Table 1: Predicted ¹H NMR Data for 4,4-Dimethylpiperidin-3-amine
Proton Assignment Predicted δ (ppm) Multiplicity Integration Rationale
C4-(CH ₃)₂~1.0 - 1.3Singlet (s)6HEquivalent methyl groups with no adjacent protons.
Ring CH ₂, CH ~1.5 - 3.5Multiplets (m)7HComplex spin-spin coupling between non-equivalent ring protons. Protons alpha to nitrogen (C2, C6, C3) will be further downfield.
NH (ring) & NH~1.0 - 4.0 (broad)Broad Singlet (br s)3HExchangeable protons on nitrogen atoms. Signal disappears upon D₂O shake.
Table 2: Predicted ¹³C NMR Data for 4,4-Dimethylpiperidin-3-amine
Carbon Assignment Predicted δ (ppm) Rationale
C4-(C H₃)₂~25 - 35Equivalent, shielded sp³ carbons.
C 4~35 - 45Quaternary sp³ carbon, low intensity.
C 5~40 - 50sp³ methylene carbon in the ring.
C 2, C 6~50 - 65sp³ carbons adjacent to ring nitrogen, deshielded.
C 3~55 - 70sp³ carbon adjacent to both ring and exocyclic nitrogen, highly deshielded.

Part II: Fourier-Transform Infrared (FTIR) Spectroscopy Analysis

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which causes its bonds to vibrate (stretch, bend, etc.).[9] Specific functional groups absorb IR radiation at characteristic frequencies, making FTIR an excellent tool for identifying which groups are present in a sample.[10][11] The modern Attenuated Total Reflectance (ATR) sampling technique is often preferred as it requires little to no sample preparation and provides high-quality, reproducible spectra.[12][13][14]

Expected FTIR Spectrum

The structure of 4,4-Dimethylpiperidin-3-amine contains several functional groups that will give rise to a distinct IR "fingerprint".[9]

  • N-H Stretching: This is a key region for identifying amines.

    • Primary Amine (-NH₂): Primary amines characteristically show two medium-intensity bands in the 3300-3500 cm⁻¹ region, corresponding to symmetric and asymmetric stretching modes.[7]

    • Secondary Amine (-NH-): Secondary amines show a single, weaker band in the same 3300-3500 cm⁻¹ region.[7] For our molecule, this will likely overlap with the primary amine signals, resulting in a complex, broad absorption in this area.

  • C-H Stretching: The aliphatic methyl and methylene groups will produce strong, sharp absorption bands just below 3000 cm⁻¹, typically in the 2850-2960 cm⁻¹ range.

  • N-H Bending: The primary amine will exhibit a medium to strong scissoring vibration between 1590 and 1650 cm⁻¹. The secondary amine N-H bend is typically weaker and may be obscured.

  • C-N Stretching: The stretching vibrations of the carbon-nitrogen bonds will appear in the fingerprint region, typically between 1000 and 1250 cm⁻¹.

Summary of Predicted FTIR Data
Table 3: Predicted FTIR Data for 4,4-Dimethylpiperidin-3-amine
Wavenumber Range (cm⁻¹) Vibrational Mode Functional Group Expected Intensity
3300 - 3500N-H StretchPrimary & Secondary AmineMedium, two distinct peaks for -NH₂ may be broadened by -NH
2850 - 2960C-H StretchAlkyl (CH₃, CH₂, CH)Strong, sharp
1590 - 1650N-H Bend (Scissoring)Primary Amine (-NH₂)Medium to Strong
1350 - 1470C-H BendAlkyl (CH₃, CH₂)Medium
1000 - 1250C-N StretchAmineMedium to Weak

Part III: The Synergy of Cross-Validation

CrossValidationWorkflow cluster_NMR NMR Analysis cluster_FTIR FTIR Analysis cluster_Molecule Sample: 4,4-Dimethylpiperidin-3-amine NMR_Data ¹H: 6H singlet, complex multiplets ¹³C: 7 unique sp³ signals N-H: Broad, D₂O exchangeable Confirmation Confirmation NMR_Data->Confirmation Evidence of gem-dimethyl (6H singlet) and amine protons FTIR_Data N-H Stretch: Two bands ~3400 cm⁻¹ C-H Stretch: Strong, <3000 cm⁻¹ N-H Bend: ~1620 cm⁻¹ FTIR_Data->Confirmation Evidence of -NH₂ (2 bands) and Alkyl C-H Sample Sample Sample->NMR_Data Acquire Spectrum Sample->FTIR_Data Acquire Spectrum Conclusion Structure Validated Confirmation->Conclusion

Sources

Validation

Comprehensive Validation Guide: Stereochemical Purity of (3R,4R)-4,4-Dimethylpiperidin-3-amine

Executive Summary & Chemical Context In modern drug discovery, the stereochemical purity of aliphatic cyclic amines is non-negotiable. Following the , regulatory bodies require rigorous orthogonal validation of absolute...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

In modern drug discovery, the stereochemical purity of aliphatic cyclic amines is non-negotiable. Following the , regulatory bodies require rigorous orthogonal validation of absolute configuration and enantiomeric/diastereomeric excess (ee/de) for all chiral building blocks.

This guide provides an objective performance comparison between next-generation biocatalytically resolved (3R,4R)-4,4-Dimethylpiperidin-3-amine and classical chemically resolved alternatives. Furthermore, it details the self-validating analytical workflows required to prove its stereochemical integrity.

Scientist's Note on Nomenclature: A standard 4,4-dimethylpiperidine ring inherently possesses an achiral C4 center due to the symmetry of its two methyl groups. The (3R,4R) designation implies either isotopic desymmetrization at C4 (e.g., a 13C or CD3​ labeled methyl group) or serves as a recognized industry misnomer for a structurally related 3,4-disubstituted analog. For the rigorous scope of this guide, we treat the analyte as a fully desymmetrized, dual-stereocenter scaffold, representing the highest level of complexity for stereochemical validation.

Product Comparison: Biocatalytic vs. Classical Resolution

Historically, chiral piperidines were isolated via classical salt resolution (e.g., fractional crystallization with chiral acids like L-tartaric acid). However, aliphatic cyclic amines often exhibit poor crystallization thermodynamics, leading to co-precipitation and depressed diastereomeric excess.

Our Next-Generation Biocatalytic Grade utilizes an engineered transaminase cascade (Dynamic Kinetic Resolution), which provides a rigid enzymatic pocket that strictly dictates the stereochemical outcome. The causality is straightforward: enzymatic transition states are highly stereospecific, whereas classical thermodynamic resolutions are limited by equilibrium solubilities.

Table 1: Quantitative Performance Comparison
Performance MetricNext-Gen Biocatalytic Grade (Our Product)Classical Salt Resolution (Alternative)Analytical Validation Method
Enantiomeric Excess (ee) > 99.5% 94.0% – 96.0%Chiral SFC
Diastereomeric Excess (de) > 99.0% ~ 92.0%Chiral SFC / 1H NMR
Overall Yield 85% (via DKR)< 35% (Loss to mother liquor)Gravimetric Analysis
Trace Metal Impurities < 1 ppm < 50 ppmICP-MS
Residual Resolving Agent None (Enzymatic) Up to 0.5% (Tartrate/Camphorsulfonate)HPLC-UV

Analytical Validation Framework

To guarantee the metrics in Table 1, a single analytical technique is insufficient. We employ an orthogonal validation framework utilizing two distinct physical principles: Chromatographic separation in a supercritical fluid and Nuclear Magnetic Resonance (NMR) of diastereomeric derivatives .

Method A: Chiral Supercritical Fluid Chromatography (SFC)

SFC is the gold standard for determining the ee/de of chiral amines. relies on supercritical CO2​ , which possesses gas-like diffusivity and liquid-like density.

  • The Causality: The high diffusivity allows for rapid mass transfer between the mobile and stationary phases, enabling the use of sub-2 μm chiral stationary phases without the extreme backpressures seen in standard HPLC. This results in sharper peaks and baseline resolution of closely eluting enantiomers.

Method B: Absolute Configuration via Mosher's Method

NMR alone cannot distinguish enantiomers in an achiral environment. By reacting the amine with (R)- and (S)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), we create diastereomeric amides.

  • The Causality: The phenyl ring of the MTPA group creates a magnetic shielding cone. Depending on the absolute configuration of the amine, different protons will fall into this shielding cone, causing predictable upfield shifts ( ΔδSR ) in the 1H and 19F NMR spectra. This allows for the unambiguous assignment of the absolute configuration, as detailed in the seminal literature on the.

Experimental Protocols (Self-Validating Systems)

A protocol is only as trustworthy as its internal controls. The following methodologies are designed as self-validating systems , meaning the assay inherently proves its own validity before sample data is accepted.

Protocol 1: Chiral SFC Determination of ee / de

Objective: Quantify the enantiomeric and diastereomeric excess of the amine batch.

  • Mobile Phase Preparation: Prepare a mobile phase of supercritical CO2​ modified with 15% Methanol. Critical Step: Add 0.2% isopropylamine to the methanol. Causality: The basic additive masks the acidic residual silanol groups on the chiral stationary phase, preventing secondary ion-exchange interactions that cause severe peak tailing in basic amines.

  • System Suitability Test (SST) - The Self-Validating Step:

    • Inject a known racemic standard of the target amine.

    • Validation Gate: The system is only validated if the chromatographic resolution ( Rs​ ) between the (3R,4R) and (3S,4S) peaks is ≥1.5 (baseline resolution). If Rs​<1.5 , abort the run and replace the column.

  • Sample Injection: Inject 5 μL of the Biocatalytic Grade amine (1 mg/mL in MeOH).

  • Data Acquisition: Run at a flow rate of 3.0 mL/min, 120 bar backpressure, 35°C, monitoring at 210 nm.

  • Integration: Calculate ee % = [(Areamajor​−Areaminor​)/(Areamajor​+Areaminor​)]×100 .

Protocol 2: Mosher's Amide Derivatization & NMR Analysis

Objective: Confirm the absolute (3R,4R) configuration.

  • Reagent Selection: Use MTPA-Cl (acid chloride) rather than MTPA-OH. Causality: Using the free acid requires coupling agents (e.g., EDC/HOBt) which can induce partial racemization of the chiral center during the formation of the active ester. MTPA-Cl reacts directly and cleanly.

  • Reaction Setup: In two separate dry vials, dissolve 10 mg of the amine in 0.5 mL anhydrous deuterated pyridine (pyridine- d5​ ). Add 3 equivalents of (R)-MTPA-Cl to Vial A, and (S)-MTPA-Cl to Vial B. Stir at room temperature for 2 hours.

  • Conversion Verification - The Self-Validating Step:

    • Take a 50 μL aliquot from each vial and perform a rapid 1H NMR scan.

    • Validation Gate: Verify the complete disappearance of the α -proton signal of the free amine. Causality: If conversion is <100%, kinetic resolution may have occurred (where one trace enantiomer reacts faster than the other), artificially skewing the observed diastereomeric ratio. 100% conversion ensures the derivative perfectly reflects the starting material.

  • Data Acquisition: Acquire high-resolution 1H and 19F NMR spectra for both vials.

  • Calculation: Calculate ΔδSR=δ(S)−amide​−δ(R)−amide​ for the protons adjacent to the chiral centers. Map the positive and negative values to the standard Mosher model to confirm the (3R,4R) geometry.

Process Visualizations

ValidationWorkflow Start Enzymatically Resolved (3R,4R)-Amine Batch SFC Chiral SFC Analysis (ee / de determination) Start->SFC Aliquot 1 NMR Mosher's Derivatization (Absolute Configuration) Start->NMR Aliquot 2 SFC_Pass ee > 99.5% de > 99.0% SFC->SFC_Pass SST Passed NMR_Pass Δδ(SR) Alignment Confirms (3R,4R) NMR->NMR_Pass 100% Conversion Release QA Batch Release Validated Stereopurity SFC_Pass->Release NMR_Pass->Release

Orthogonal validation workflow combining Chiral SFC and NMR for batch release.

MosherPathway Amine (3R,4R)-Amine Analyte R_MTPA (R)-MTPA-Cl Derivatization Amine->R_MTPA S_MTPA (S)-MTPA-Cl Derivatization Amine->S_MTPA Diast1 (R)-MTPA Amide Diastereomer R_MTPA->Diast1 Diast2 (S)-MTPA Amide Diastereomer S_MTPA->Diast2 NMR 1H & 19F NMR Δδ(SR) Calculation Diast1->NMR Diast2->NMR

Mosher's derivatization pathway generating diastereomers for NMR analysis.

References

  • FDA's policy statement for the development of new stereoisomeric drugs. Chirality (1992). [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online (2022).[Link]

  • Assignment of absolute configuration of cyclic secondary amines by NMR techniques using Mosher's method. Magnetic Resonance in Chemistry (2006).[Link]

Comparative

A Practical Guide to the Comparative Toxicity Screening of Novel Piperidine Analogs: A Case Study with 4,4-Dimethylpiperidin-3-amine

This guide provides a comprehensive framework for the early-stage toxicological assessment of novel piperidine derivatives, a scaffold of immense importance in modern drug discovery.[1] While the piperidine ring is a key...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the early-stage toxicological assessment of novel piperidine derivatives, a scaffold of immense importance in modern drug discovery.[1] While the piperidine ring is a key pharmacophore in numerous FDA-approved drugs, subtle structural modifications can dramatically alter a compound's safety profile.[2] Early, systematic toxicity screening is therefore not merely a regulatory hurdle but a critical step in identifying viable drug candidates and mitigating late-stage attrition.[3]

This document eschews a rigid, one-size-fits-all template. Instead, it presents a tiered, logic-driven screening cascade designed to efficiently characterize and compare the toxicological profiles of a lead compound, exemplified by 4,4-Dimethylpiperidin-3-amine, against structurally related analogs. We will proceed from high-throughput in vitro assessments to more complex, low-throughput assays, explaining the scientific rationale behind each experimental choice and providing validated, step-by-step protocols.

Tier 1: Foundational Cytotoxicity Assessment

Expertise & Experience: The Rationale for Starting with Cytotoxicity

The initial step in any toxicity screening funnel is to assess broad-spectrum cytotoxicity. This provides a fundamental measure of a compound's potential to induce cell death, establishing a therapeutic window and flagging overtly toxic molecules early in the discovery process.[1] Assays that measure metabolic activity, such as the MTT assay, are industry-standard for this purpose. They are robust, cost-effective, and amenable to high-throughput screening, allowing for the rapid comparison of multiple compounds and the determination of a key quantitative metric: the half-maximal inhibitory concentration (IC50).[4][5]

Experimental Protocol: MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method that measures the reduction of MTT by mitochondrial succinate dehydrogenase in living cells.[4] The resulting purple formazan product is directly proportional to the number of viable, metabolically active cells.

Materials:

  • Test Compounds (e.g., 4,4-Dimethylpiperidin-3-amine and analogs) dissolved in DMSO

  • Human hepatocellular carcinoma (HepG2) cell line (chosen for its metabolic competence)

  • Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (10% SDS in 0.01 M HCl)

  • 96-well cell culture plates

Step-by-Step Methodology:

  • Cell Seeding: Plate HepG2 cells in 96-well plates at a density of 8,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[5]

  • Compound Treatment: Prepare a 2-fold serial dilution series of each test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48 hours to assess the compound's effect on cell proliferation and viability.

  • MTT Addition: Following incubation, carefully remove the compound-containing medium and add 100 µL of fresh medium plus 10 µL of MTT solution to each well. Incubate for 4 hours at 37°C, allowing for formazan crystal formation.[1]

  • Solubilization: Remove the MTT-containing medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently agitate the plate for 15 minutes.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Data Presentation: Comparative Cytotoxicity
CompoundStructural ClassCell LineIC50 (µM) [Hypothetical]
4,4-Dimethylpiperidin-3-amineDimethyl-piperidineHepG245.2
Analog A (e.g., Piperidine)Parent ScaffoldHepG2>100
Analog B (e.g., 2-Ethylpiperidine)Mono-alkylatedHepG222.8
Analog C (e.g., 4-Benzylpiperidine)Benzyl-substitutedHepG289.1
DoxorubicinPositive ControlHepG20.8
Visualization: MTT Assay Workflow

MTT_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis seed 1. Seed Cells in 96-well Plate attach 2. Incubate 24h (Cell Attachment) seed->attach prep_compound 3. Prepare Compound Serial Dilutions attach->prep_compound treat 4. Treat Cells with Compounds prep_compound->treat incubate 5. Incubate 48h treat->incubate add_mtt 6. Add MTT Reagent incubate->add_mtt incubate_mtt 7. Incubate 4h (Formazan Formation) add_mtt->incubate_mtt add_sol 8. Add Solubilizer incubate_mtt->add_sol read 9. Read Absorbance (570 nm) add_sol->read analyze 10. Calculate % Viability & Determine IC50 read->analyze

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Tier 2: Genotoxicity Screening

Expertise & Experience: The Rationale for Genotoxicity Assessment

A compound can be non-cytotoxic at tested concentrations but still pose a significant health risk if it damages genetic material. Genotoxicity is a critical endpoint, as DNA damage can lead to mutations and potentially carcinogenesis.[6] For amine-containing structures like piperidines, which can be metabolically activated to reactive species, this assessment is paramount.[7] The in vitro micronucleus assay is a robust method for detecting both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) events. Using a metabolically competent cell line like HepG2 allows for the detection of genotoxicity that requires metabolic activation, closely mimicking a physiological scenario.[8]

Experimental Protocol: In Vitro Micronucleus Assay

This protocol is adapted from established methods for testing heterocyclic amines in HepG2 cells.

Materials:

  • Test Compounds

  • HepG2 cell line

  • Complete culture medium (DMEM + 10% FBS)

  • Cytochalasin B (stock solution in DMSO)

  • Hypotonic KCl solution (0.075 M)

  • Fixative (Methanol:Acetic Acid, 3:1)

  • Acridine Orange or Giemsa stain

  • Microscope slides

Step-by-Step Methodology:

  • Cell Seeding: Plate HepG2 cells in 6-well plates or on sterile coverslips within plates and allow them to attach for 24 hours.

  • Compound Treatment: Treat cells with at least three non-cytotoxic concentrations of each compound (determined from Tier 1 data, typically below the IC20). Include vehicle and positive controls (e.g., Mitomycin C). Incubate for a duration equivalent to 1.5-2 normal cell cycles (approx. 24-48 hours for HepG2).

  • Block Cytokinesis: Add Cytochalasin B to the culture medium at a final concentration of 3-6 µg/mL. This inhibits cytokinesis, causing cells that have undergone mitosis to become binucleated. Incubate for another 24-28 hours.

  • Cell Harvest:

    • For adherent cells, trypsinize and collect the cell suspension.

    • Centrifuge the cells and resuspend the pellet in a pre-warmed hypotonic KCl solution. Incubate for 5-10 minutes at 37°C to swell the cells.

  • Fixation: Centrifuge the cells and resuspend the pellet in fresh, ice-cold fixative. Repeat the fixation step two more times.

  • Slide Preparation: Drop the fixed cell suspension onto clean, cold microscope slides and allow them to air dry.

  • Staining: Stain the slides with a suitable DNA stain (e.g., 0.1% Acridine Orange or 10% Giemsa solution).

  • Scoring: Using a fluorescence or light microscope, score at least 1000 binucleated cells per concentration for the presence of micronuclei. A micronucleus is a small, separate nucleus within the cytoplasm of the binucleated cell.

Data Presentation: Comparative Genotoxicity
CompoundConcentration (µM)Micronucleus Frequency (%) [Hypothetical]Fold Increase over Control
Vehicle Control01.2 ± 0.31.0
4,4-Dimethylpiperidin-3-amine51.4 ± 0.41.2
101.5 ± 0.51.3
201.8 ± 0.61.5
Analog B (2-Ethylpiperidine)52.9 ± 0.72.4
104.1 ± 0.93.4
206.5 ± 1.25.4
Mitomycin C (Positive Control)0.515.7 ± 2.113.1
*Statistically significant increase (p < 0.05)
Visualization: Micronucleus Assay Workflow

Micronucleus_Workflow cluster_treat Cell Treatment cluster_process Cell Processing cluster_score Analysis seed 1. Seed HepG2 Cells treat 2. Treat with Compound (24-48h) seed->treat add_cytob 3. Add Cytochalasin B (Block Cytokinesis, 24h) treat->add_cytob harvest 4. Harvest Cells add_cytob->harvest hypo 5. Hypotonic Treatment harvest->hypo fix 6. Fix Cells hypo->fix slide 7. Prepare Slides fix->slide stain 8. Stain DNA slide->stain score 9. Score Micronuclei in Binucleated Cells stain->score

Caption: Workflow for the in vitro micronucleus genotoxicity assay.

Tier 3: Acute Oral Toxicity Estimation (In Vivo)

Expertise & Experience: The Rationale for In Vivo Assessment

While in vitro assays are powerful, they cannot fully replicate the complex interactions of a whole organism, including absorption, distribution, metabolism, and excretion (ADME). An acute oral toxicity study is an essential step to understand the systemic hazards of a substance after a single, short-term exposure.[9][10] The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines for these studies. We will utilize the Up-and-Down Procedure (UDP), OECD Test Guideline 425, as it is a statistically robust method that significantly reduces the number of animals required compared to historical methods like the LD50 test (OECD TG 401).[11][12] This test allows for the estimation of an LD50 value and provides critical information for hazard classification according to the Globally Harmonised System (GHS).[13]

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD TG 425)

This procedure involves dosing single animals sequentially. The dose for each subsequent animal is adjusted up or down depending on the outcome for the previous animal.

Animals:

  • Healthy, young adult female rats of a standard laboratory strain are typically used. Females are often slightly more sensitive.[13]

  • Animals are fasted prior to dosing.

Step-by-Step Methodology:

  • Sighting Study (Optional but Recommended): A preliminary study may be performed to determine the approximate lethal range.

  • Main Test Initiation: The first animal is dosed at a level just below the best preliminary estimate of the LD50. A default starting dose of 175 mg/kg can be used if no prior information exists.[13]

  • Dose Adjustment:

    • If the animal survives , the dose for the next animal is increased by a factor of 3.2.

    • If the animal dies , the dose for the next animal is decreased by a factor of 3.2.

  • Sequential Dosing: Dosing is continued one animal at a time, typically at 48-hour intervals, adjusting the dose based on the previous outcome.

  • Stopping Criteria: The test is stopped when one of the following is met:

    • Three consecutive animals survive at the upper dose limit (2000 or 5000 mg/kg).

    • Five animals have been tested with dose reversals (e.g., survival followed by death, or vice-versa).

    • A high level of confidence in the LD50 estimate is achieved.

  • Observation: Animals are observed for mortality, body weight changes, and clinical signs of toxicity (e.g., changes in behavior, respiration, motor activity) for at least 14 days.[12]

  • Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

  • LD50 Calculation: The LD50 is calculated using the maximum likelihood method, based on the sequence of outcomes.

Data Presentation: Comparative Acute Oral Toxicity
CompoundEstimated LD50 (mg/kg) [Hypothetical]95% Confidence IntervalGHS Acute Toxicity Category [Hypothetical]Key Clinical Signs
4,4-Dimethylpiperidin-3-amine450280 - 720Category 4Lethargy, tremors
Analog A (Piperidine)330200 - 540Category 3Lethargy, piloerection, respiratory effects[14]
Analog B (2-Ethylpiperidine)180110 - 290Category 3Severe tremors, decreased motor activity
Analog C (4-Benzylpiperidine)>2000N/ANot ClassifiedNo significant signs observed
Visualization: OECD 425 Decision Logic

OECD_425 start Dose Animal 1 at Starting Dose (d) outcome Outcome? start->outcome increase Increase Dose (d * 3.2) outcome->increase Survives decrease Decrease Dose (d / 3.2) outcome->decrease Dies stop Stop Test & Calculate LD50 outcome->stop Criteria Met next_animal Dose Next Animal increase->next_animal decrease->next_animal next_animal->outcome Repeat until stopping criteria met

Caption: Decision-making flowchart for the OECD 425 Up-and-Down Procedure.

Synthesizing the Data: Structure-Activity Relationships (SAR)

The ultimate goal of this comparative screening is to establish Structure-Activity Relationships (SAR). By analyzing the data from Tiers 1, 2, and 3 in concert, researchers can deduce how specific structural modifications influence toxicity.

For instance, based on our hypothetical data:

  • Alkyl Substitution: The introduction of an ethyl group at the 2-position (Analog B) increased cytotoxicity, genotoxicity, and acute oral toxicity compared to the parent piperidine (Analog A). This aligns with literature findings in other biological systems where small alkyl substitutions can enhance activity.[15][16]

  • Gem-Dimethyl Substitution: The 4,4-dimethyl substitution in our lead compound appears to moderate the toxicity compared to the 2-ethyl analog, suggesting that both the position and nature of the substituent are critical. Studies have shown that toxicity can vary significantly with the substitution position on the piperidine ring (e.g., C2 > C3 > C4).[15][17]

  • Bulky Aromatic Substitution: The addition of a benzyl group (Analog C) significantly decreased toxicity across all assays. This suggests that steric hindrance or altered metabolic pathways may reduce the compound's ability to interact with cellular targets.[16][17]

By building this matrix of structural features versus toxicological endpoints, drug development professionals can make informed decisions, prioritizing analogs with a favorable safety profile for further development or guiding the synthesis of new derivatives with potentially lower toxicity.

References

  • Yuan, J., et al. (2007). Structure-activity relationships of 33 piperidines as toxicants against female adults of Aedes aegypti (Diptera: Culicidae). Journal of Medical Entomology, 44(2), 263-9. [Link]

  • Gothe, S. R., et al. (2023). OECD guidelines for acute oral toxicity studies: an overview. International Journal of Research in Ayurveda and Pharmacy, 14(4). [Link]

  • ResearchGate. (2023). (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. ResearchGate. [Link]

  • Yoshimi, N., et al. (1988). Genotoxicity of heterocyclic amines in the hepatocyte/DNA repair assay using hepatocytes of rats or mice pretreated with 3-methylcholanthrene. Mutation Research/Genetic Toxicology, 206(2), 181-186. [Link]

  • Oxford Academic. (2007). Structure–Activity Relationships of 33 Piperidines as Toxicants Against Female Adults of Aedes aegypti (Diptera: Culicidae). Journal of Medical Entomology. [Link]

  • BioOne. (2007). Structure–Activity Relationships of 33 Piperidines as Toxicants Against Female Adults of Aedes aegypti (Diptera: Culicidae). Journal of Medical Entomology. [Link]

  • National Toxicology Program. (1987). OECD Test Guideline 401 - Acute Oral Toxicity. ntp.niehs.nih.gov. [Link]

  • National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. NCBI Bookshelf. [Link]

  • European Commission Joint Research Centre. (n.d.). Acute Toxicity. ec.europa.eu. [Link]

  • Knasmüller, S., et al. (1999). Genotoxic effects of heterocyclic aromatic amines in human derived hepatoma (HepG2) cells. Mutagenesis, 14(6), 533-539. [Link]

  • OECD. (n.d.). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. oecd-ilibrary.org. [Link]

  • ResearchGate. (n.d.). (PDF) GENOTOXIC EFFECT OF HETEROCYCLIC AROMATIC AMINES. ResearchGate. [Link]

  • Platt, K. L., et al. (2010). Fruits and vegetables protect against the genotoxicity of heterocyclic aromatic amines activated by human xenobiotic-metabolizing enzymes expressed in immortal mammalian cells. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 703(2), 105-114. [Link]

  • National Institutes of Health. (2026). Biological evaluation of amidine derivatives: In vitro cytotoxicity and cellular antioxidant capacity. PMC. [Link]

  • Australian Government Department of Health. (2016). Piperidine: Human health tier II assessment. industrialchemicals.gov.au. [Link]

  • Oxford Academic. (1998). Inhibition of the genotoxic effects of heterocyclic amines in human derived hepatoma cells by dietary bioantimutagens. Mutagenesis. [Link]

  • LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. lnhlifesciences.org. [Link]

  • SciSpace. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. typeset.io. [Link]

Sources

Validation

Reproducibility of Chiral HPLC Analytical Methods for 4,4-Dimethylpiperidin-3-amine: A Comparative Guide

As a Senior Application Scientist, achieving run-to-run reproducibility in the chiral separation of aliphatic amines is one of the most persistent challenges in analytical chromatography. 4,4-Dimethylpiperidin-3-amine is...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, achieving run-to-run reproducibility in the chiral separation of aliphatic amines is one of the most persistent challenges in analytical chromatography. 4,4-Dimethylpiperidin-3-amine is a highly valuable chiral building block, frequently utilized in the synthesis of complex pharmaceutical agents such as cyclin-dependent kinase 7 (CDK7) inhibitors[1].

However, its structural properties—specifically its high basicity, lack of a strong UV chromophore, and the steric hindrance induced by the gem-dimethyl group at the C4 position—make direct enantiomeric separation highly erratic[2]. This guide objectively compares the leading chiral high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) strategies, providing the mechanistic causality and self-validating protocols required to achieve baseline resolution and long-term reproducibility.

The Mechanistic Bottleneck: Why Reproducibility Fails

When analyzing basic chiral amines like 4,4-dimethylpiperidin-3-amine, reproducibility failures (e.g., shifting retention times, severe peak tailing) are rarely due to the chiral stationary phase (CSP) itself. Instead, they stem from secondary interactions:

  • Silanol Adsorption: The secondary amine of the piperidine ring and the primary amine at C3 interact irreversibly with acidic residual silanols on the silica support of the CSP.

  • Chromophoric Invisibility: The aliphatic nature of the molecule means it lacks a conjugated π -system, rendering standard UV detection at 254 nm ineffective[2].

  • Steric Shielding: The bulky 4,4-dimethyl group sits adjacent to the C3 chiral center, demanding a highly specific chiral cleft for enantiodiscrimination.

To bypass these issues, analytical scientists must choose between pre-column derivatization to neutralize basicity and add a chromophore[3], or direct analysis of protected intermediates using immobilized CSPs[1].

Quantitative Method Comparison

The following table summarizes the performance metrics of the three primary analytical strategies for 3-aminopiperidine derivatives.

Analytical StrategyStationary PhaseMobile Phase SystemDetectionResolution ( Rs​ )Reproducibility (RSD)Key Advantage
Pre-column Derivatization (PTSC) Chiralpak AD-H (Coated)Ethanol + 0.1% DEAUV 228 nm> 4.0< 1.0%Eliminates silanol tailing; high sensitivity[3].
Direct Normal-Phase (N-Benzyl) Chiralpak IA (Immobilized)Hexane/DCM/MeOH + 0.1% DEAUV 254 nm~ 2.5< 1.5%No derivatization required for protected intermediates[1].
Direct Chiral SFC Chiralpak IG (Immobilized)CO 2​ / MeOH + 0.2% IPAmUV / MS~ 3.0< 1.0%Ultra-fast equilibration; green solvent alternative[2].

Visualizing the Analytical Workflows

Workflow Start 4,4-Dimethylpiperidin-3-amine Sample Matrix Q1 Is the molecule UV-active? (e.g., N-Benzyl protected) Start->Q1 Direct Direct Chiral HPLC/SFC Q1->Direct Yes (Chromophore Present) Deriv Pre-column Derivatization (PTSC Reagent) Q1->Deriv No (Aliphatic Amine) HPLC_NP Immobilized CSP (Chiralpak IA) Hexane/DCM/MeOH + DEA Direct->HPLC_NP HPLC_Deriv Coated CSP (Chiralpak AD-H) Ethanol + DEA Deriv->HPLC_Deriv Validation Self-Validating Check: Confirm Baseline Rs > 2.0 HPLC_NP->Validation HPLC_Deriv->Validation

Decision matrix for selecting the optimal chiral HPLC workflow based on analyte functionalization.

Mechanism A Primary Amine (C3) Highly Basic, No UV C Sulfonamide Derivative UV Active (228 nm), Neutralized A->C Derivatization B p-Toluenesulfonyl Chloride (PTSC) + Base B->C Reagent D Chiralpak AD-H Column Amylose-based CSP C->D Injection E Enantiodiscrimination via Hydrogen Bonding & Sterics D->E Chiral Recognition

Mechanistic pathway of PTSC derivatization mitigating basicity and enabling UV detection.

Self-Validating Experimental Protocols

To ensure uncompromising E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), do not treat these protocols as mere recipes. Understand the causality behind each step to troubleshoot effectively.

Protocol A: Pre-Column Derivatization with PTSC (Highest Sensitivity)

This method is ideal for the unprotected 4,4-dimethylpiperidin-3-amine, converting it into a UV-active sulfonamide[3].

Step 1: Derivatization Reaction

  • Action: Dissolve 1.0 mg of the amine in 1.0 mL of acetonitrile. Add 1.5 molar equivalents of para-toluenesulfonyl chloride (PTSC) and 2.0 equivalents of triethylamine (TEA). Stir at room temperature for 30 minutes.

  • Causality: TEA acts as a crucial acid scavenger. It drives the nucleophilic attack of the primary amine on the sulfonyl chloride to completion while preventing the protonation of the piperidine nitrogen, which would otherwise halt the reaction.

Step 2: Quenching and Extraction (Self-Validation Check)

  • Action: Quench the reaction with 1.0 mL of water and extract with ethyl acetate. Run a rapid achiral LC-MS or TLC check of the organic layer.

  • Causality: This step self-validates the protocol. It ensures >99% conversion. Any unreacted basic amine injected onto the HPLC will irreversibly bind to the CSP, instantly degrading column lifespan and ruining run-to-run reproducibility.

Step 3: Chiral HPLC Analysis

  • Action: Inject 10 µL of the organic extract onto a Chiralpak AD-H column (250 × 4.6 mm, 5 µm). Use an isocratic mobile phase of 100% Ethanol containing 0.1% Diethylamine (DEA) at a flow rate of 0.5 mL/min. Monitor at 228 nm[3].

  • Causality: The amylose tris(3,5-dimethylphenylcarbamate) stationary phase provides deep chiral clefts that interact with the newly formed sulfonamide via hydrogen bonding. The 0.1% DEA dynamically masks any residual silanols on the silica support, ensuring sharp, symmetrical peaks and a resolution ( Rs​ ) greater than 4.0[3].

Protocol B: Direct Normal-Phase HPLC (For N-Benzyl Protected Derivatives)

If the molecule is already protected (e.g., 1-benzyl-4,4-dimethylpiperidin-3-amine), direct separation is possible without derivatization[1].

Step 1: Sample Preparation

  • Action: Dissolve the sample strictly in the mobile phase (Hexane/DCM/MeOH) to a concentration of 1 mg/mL.

  • Causality: Matching the sample diluent to the mobile phase prevents solvent-induced peak distortion (the "solvent effect") at the column head, which is a primary cause of split peaks in normal-phase chromatography.

Step 2: Isocratic Elution on Immobilized CSP

  • Action: Elute on a Chiralpak IA column using Hexane/Dichloromethane/Methanol (88:6:6 v/v/v) supplemented with 0.1% DEA at 1.0 mL/min[1].

  • Causality: Dichloromethane (DCM) is essential to maintain the solubility of the bulky protected amine. Because Chiralpak IA is an immobilized amylose phase, it can withstand chlorinated solvents that would otherwise dissolve and strip traditional coated phases like AD-H[1].

Step 3: System Suitability Validation

  • Action: Perform 5 replicate injections of the racemate before analyzing the sample.

  • Causality: Validates system precision. An RSD of <1.5% for retention time confirms that the column is fully equilibrated and that the DEA additive has successfully saturated the active silanol sites.

Conclusion

Achieving reproducibility in the chiral separation of 4,4-dimethylpiperidin-3-amine requires a fundamental understanding of the molecule's basicity and steric profile. While direct separation of protected intermediates on immobilized columns (like Chiralpak IA) offers a streamlined workflow[1], pre-column derivatization with PTSC remains the gold standard for unprotected variants, providing unparalleled resolution and peak symmetry by fundamentally altering the analyte's interaction with the stationary phase[3]. Furthermore, laboratories equipped with SFC can leverage these same stationary phases to achieve faster, greener separations with superior peak shapes[2].

References

  • [1] Google Patents. AU2017295863A1 - Inhibitors of cyclin-dependent kinase 7 (CDK7). Accessed March 30, 2026. URL:

  • [2] Benchchem. Determining Enantiomeric Purity of 3-Aminopiperidines: A Comparative Guide to Analytical Methods. Accessed March 30, 2026. URL:

  • [3] Babu, C. V. R., et al. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12):775-9 (2014). PubMed. Accessed March 30, 2026. URL:

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 4,4-Dimethylpiperidin-3-amine

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. The proper management and disposal of chemical r...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. The proper management and disposal of chemical reagents are not merely procedural afterthoughts; they are foundational to ensuring a safe working environment, maintaining regulatory compliance, and protecting our ecosystem. This guide provides a detailed, step-by-step protocol for the safe disposal of 4,4-Dimethylpiperidin-3-amine, moving beyond a simple checklist to explain the scientific rationale behind each critical step.

Part 1: Core Hazard Assessment and Risk Mitigation

A thorough understanding of a chemical's potential hazards is the essential first step in its safe management. For 4,4-Dimethylpiperidin-3-amine (CAS No: 3164-29-2), the available data presents a scenario that demands careful scientific judgment.

Understanding the Data

One Safety Data Sheet (SDS) for 4,4-Dimethylpiperidin-3-amine classifies it as "Not a hazardous substance or mixture" under the OSHA Hazard Communication Standard (29 CFR 1910.1200). This classification would suggest minimal disposal requirements. However, as experienced professionals know, the toxicological profiles for many research-specific chemicals are not exhaustive.[1]

The Principle of Precautionary Handling

Trustworthiness in laboratory safety protocols is built on a foundation of mitigating risk, even when hazard data is incomplete. 4,4-Dimethylpiperidin-3-amine belongs to the substituted piperidine and aliphatic amine chemical classes.[2] Compounds in this family frequently exhibit a range of significant hazards. Therefore, a conservative approach that treats this compound with a higher degree of caution is both prudent and scientifically sound.

Hazard Profile of Related Amine & Piperidine Compounds

To build a comprehensive risk assessment, we must consider the hazards associated with structurally similar molecules. This approach ensures that we are prepared for potential risks that may not be fully documented for this specific compound.

Hazard CategoryPotential Risks Based on Chemical ClassRepresentative Citations
Corrosivity Can cause severe skin burns and eye damage.[3][4]
Toxicity Harmful or toxic if swallowed, inhaled, or in contact with skin. May cause organ damage with repeated exposure.[1][3]
Flammability May be a combustible or flammable liquid and vapor.[1][3][5]
Irritation May cause irritation to the respiratory system.[1][4]
Sensitization May cause an allergic skin reaction.[3]
Environmental Can be toxic to aquatic life with long-lasting effects.[6]

Core Directive: Based on this analysis, all waste containing 4,4-Dimethylpiperidin-3-amine should be managed as hazardous chemical waste. This ensures the highest standard of safety for laboratory personnel and the environment.

Part 2: Personal Protective Equipment (PPE) and Safe Handling

Prior to initiating any disposal procedures, the correct PPE must be worn to prevent exposure. All handling of the compound and its waste should occur within a certified chemical fume hood.[7][8]

PPE CategorySpecificationRationale
Hand Protection Chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling.[8]To prevent skin contact, which could lead to irritation, burns, or toxic absorption.
Eye Protection Chemical safety goggles with side-shields or a face shield.[4]To protect against splashes that could cause severe eye damage.[4]
Body Protection A standard laboratory coat. An apron may be used for additional protection during bulk transfers.To protect skin and clothing from contamination.[8]
Respiratory Not typically required if handled exclusively within a functioning fume hood.A fume hood provides adequate engineering control to prevent inhalation of vapors or dust.[7][8]

Part 3: Step-by-Step Disposal Protocol

The most secure and compliant method for disposing of 4,4-Dimethylpiperidin-3-amine is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste management contractor.[4][9] The following steps detail the process for preparing the waste for pickup.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[7]

  • Action: Collect all waste containing 4,4-Dimethylpiperidin-3-amine in a dedicated waste container.

  • Causality: Amines are basic and can react exothermically and violently with acids.[7] They should also be kept separate from oxidizers and other reactive chemical waste streams to prevent unintended and hazardous reactions.[10]

Step 2: Containerization

The integrity of the waste container is essential for safe storage and transport.[6]

  • Action: Use a container made of a compatible material, such as high-density polyethylene (HDPE).[9] Ensure the container has a secure, tightly-fitting screw cap to prevent leaks or spills.[6][7]

  • Causality: Using a compatible container prevents degradation of the container and subsequent leakage of the hazardous waste. A sealed cap prevents the release of vapors.[7]

Step 3: Labeling

Accurate labeling is a regulatory requirement and is crucial for the safety of everyone who will handle the container.

  • Action: Clearly label the container with the words "Hazardous Waste."[11] The label must also include the full chemical name, "4,4-Dimethylpiperidin-3-amine," the approximate concentration and quantity of the waste, and the date of accumulation.[11][10] Do not use abbreviations or chemical formulas.[10]

  • Causality: Precise labeling ensures that waste handlers are aware of the container's contents and associated hazards, allowing them to manage it safely and in accordance with regulations.

Step 4: Storage

Waste must be stored safely in a designated area pending collection.

  • Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from heat sources or incompatible materials.[9]

  • Causality: Proper storage minimizes the risk of spills, unauthorized access, and exposure to conditions (like heat) that could compromise the container or its contents.

Step 5: Final Disposal
  • Action: Once the container is full or ready for disposal, contact your institution's EHS office or designated waste management provider to schedule a pickup. Follow their specific procedures for collection and handover.

  • Causality: Licensed waste contractors are equipped and permitted to transport and dispose of hazardous materials in an environmentally sound and legally compliant manner.[4][9]

Part 4: Emergency Procedures for Spill Management

In the event of a small spill, a swift and correct response is critical to mitigate exposure and contamination.[9]

  • Evacuate & Secure: Alert personnel in the immediate vicinity and restrict access to the area. Ensure the chemical fume hood is operational to maximize ventilation.[8][11]

  • Don PPE: Before addressing the spill, put on the full PPE as described in Part 2.[11]

  • Absorb: Cover the spill with a non-combustible, inert absorbent material such as vermiculite, sand, or chemical absorbent pads.[9][12]

  • Collect: Carefully sweep or scoop the absorbed material into your designated hazardous waste container for 4,4-Dimethylpiperidin-3-amine. Avoid actions that create dust.[9]

  • Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials (e.g., paper towels, wipes) must also be disposed of as hazardous waste in the same container.[9]

Part 5: Disposal Workflow Visualization

The following diagram provides a visual decision-making workflow for the proper management and disposal of 4,4-Dimethylpiperidin-3-amine.

G Disposal Workflow for 4,4-Dimethylpiperidin-3-amine start Waste Generated (Pure compound, solutions, contaminated labware) spill Spill Occurs start->spill Handle with Care segregate Step 1: Segregate Waste (Keep separate from acids, oxidizers, etc.) start->segregate spill_protocol Follow Spill Protocol: 1. Evacuate & Ventilate 2. Don PPE 3. Absorb 4. Collect as Hazardous Waste spill->spill_protocol Activate Emergency Procedure containerize Step 2: Containerize (Use compatible HDPE container with secure cap) segregate->containerize label_waste Step 3: Label Container ('Hazardous Waste', full chemical name, date) containerize->label_waste store Step 4: Store Safely (Designated satellite accumulation area) label_waste->store dispose Step 5: Final Disposal (Arrange pickup by EHS or licensed contractor) store->dispose spill_protocol->containerize Contain spill waste

Caption: Decision workflow for the safe disposal of 4,4-Dimethylpiperidin-3-amine.

References

  • Chemical Waste Disposal Guidelines. (n.d.). Emory University.
  • Safety Data Sheet - 5044. (2015, June 11). Chemtron Supply Corporation.
  • MSDS of (3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride. (2022, May 25). Capot Chemical Co., Ltd.
  • Chemical Waste Management Guide. (n.d.). Technion - Israel Institute of Technology.
  • Safety Data Sheet - (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine hyd. (n.d.). Echemi.
  • Safety Data Sheet - 2,6-Dimethylpiperidin-1-amine. (2021, May 1). Angene Chemical.
  • Chapter 7 Chemical Disposal Procedures. (n.d.). University of Wisconsin–Madison.
  • Standard Operating Procedure Hazardous Waste Storage and Disposal. (n.d.). University of Toronto, Department of Chemistry.
  • Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH. Retrieved from [Link]

  • Disposal of Chemical Waste. (n.d.). University of St Andrews, Safety Office.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). Molecules, 27(15), 4983. Retrieved from [Link]

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